5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

• CAS: 19438-64-3

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a versatile heterocyclic compound with significant potential in chemical synthesis and drug discovery. This document delves into its chemical identity, synthesis via the Diels-Alder reaction, spectroscopic characterization, and its applications as a valuable intermediate in the pharmaceutical and materials science sectors. Detailed experimental protocols and causality behind methodological choices are discussed to provide actionable insights for laboratory and development settings.

Introduction and Chemical Identity

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, commonly known in the literature and commercial sources as methyltetrahydrophthalic anhydride, is a cyclic dicarboxylic anhydride. Its structure, featuring a reactive anhydride group fused to a cyclohexene ring, makes it a valuable building block in organic synthesis. The presence of a methyl group and a double bond within the six-membered ring offers avenues for a variety of chemical transformations, rendering it a versatile precursor for more complex molecular architectures.

The unique structural features of this molecule, particularly the strained anhydride ring, provide the necessary reactivity for nucleophilic acyl substitution reactions, making it an ideal starting material for the synthesis of a wide range of derivatives, including imides, amides, and esters. These functional groups are prevalent in many biologically active compounds, highlighting the potential of this molecule in medicinal chemistry and drug development.

CAS Number: 19438-64-3[1]

Physicochemical Properties

A summary of the key physicochemical properties for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is presented in the table below. These properties are essential for its handling, storage, and application in various chemical reactions.

Property	Value	Source
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.17 g/mol	[1]
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione	[1]
Appearance	Colorless to light yellow liquid	[2][3]
Purity	Typically ≥95%
Storage Temperature	Ambient

Synthesis: The Diels-Alder Approach

The most direct and industrially scalable synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is achieved through a [4+2] cycloaddition, specifically the Diels-Alder reaction.[4] This powerful reaction involves the concerted cycloaddition of a conjugated diene (isoprene) with a dienophile (maleic anhydride).

The choice of isoprene as the diene is strategic; its inherent asymmetry leads to the formation of a specific regioisomer, which is a critical consideration in multi-step syntheses. The reaction is typically carried out in an organic solvent, and patents describe methods to control the reaction, including the use of radical polymerization inhibitors to prevent the formation of unwanted polymeric byproducts.[4][5]

Reaction Mechanism

The Diels-Alder reaction proceeds through a cyclic transition state, leading to the formation of a six-membered ring in a single step. The stereochemistry of the dienophile is retained in the product, which is a key feature of this concerted reaction.

Caption: Diels-Alder synthesis of the target molecule.

Experimental Protocol: Laboratory Scale Synthesis

This protocol is adapted from established methods for the Diels-Alder reaction between isoprene and maleic anhydride.

Materials:

• Maleic anhydride (1.0 equivalent)

• Isoprene (1.1 equivalents)

• Toluene (or another suitable aprotic solvent)

• Hydroquinone (catalytic amount, as a polymerization inhibitor)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve maleic anhydride in toluene.

• Add a catalytic amount of hydroquinone to the solution to inhibit polymerization of the diene.

• Slowly add isoprene to the stirred solution at room temperature.

• Heat the reaction mixture to a gentle reflux (the reaction can also proceed at lower temperatures over a longer period).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) by observing the disappearance of the maleic anhydride spot.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product, a viscous oil, can be purified by vacuum distillation or column chromatography on silica gel if a higher purity is required.

Causality of Experimental Choices:

• Excess Isoprene: Using a slight excess of the diene helps to ensure the complete consumption of the more valuable dienophile, maleic anhydride.

• Aprotic Solvent: Toluene is a common choice as it is relatively non-polar and has a suitable boiling point for the reaction. It does not interfere with the cycloaddition mechanism.

• Polymerization Inhibitor: Dienes like isoprene are susceptible to radical polymerization, especially upon heating. A radical scavenger like hydroquinone is crucial to prevent this side reaction and improve the yield of the desired adduct.

Spectroscopic Characterization

Accurate characterization of the synthesized molecule is paramount for its use in further research and development. The following section outlines the expected spectroscopic data for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule. For this compound, the most characteristic peaks are associated with the anhydride functional group.

Expected IR Absorptions:

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
~1850 and ~1780	C=O (Anhydride)	Symmetric and Asymmetric Stretching
~1230	C-O-C (Anhydride)	Stretching
~1670	C=C	Alkene Stretching
~2930-2850	C-H	Alkane Stretching

A representative gas-phase FTIR spectrum of a closely related isomer, 1,2,3,6-tetrahydromethylphthalic anhydride, is available from the NIST Chemistry WebBook, which shows the characteristic anhydride carbonyl stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Signals:

• Vinyl Proton: A signal in the region of 5.5-6.0 ppm, corresponding to the proton on the double bond.

• Allylic and Bridgehead Protons: A complex set of multiplets between 2.5 and 3.5 ppm.

• Aliphatic Protons: Signals in the range of 1.8-2.5 ppm.

• Methyl Protons: A singlet or a narrow multiplet around 1.7 ppm.

Expected ¹³C NMR Signals:

• Carbonyl Carbons: Two signals in the downfield region, typically between 170 and 175 ppm.

• Olefinic Carbons: Two signals in the range of 120-140 ppm.

• Aliphatic and Bridgehead Carbons: Signals between 20 and 50 ppm.

• Methyl Carbon: A signal in the upfield region, around 15-25 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Expected Mass Spectrum:

• Molecular Ion (M⁺): A peak at m/z = 166, corresponding to the molecular weight of the compound.

• Fragmentation Pattern: Characteristic fragments resulting from the loss of CO, CO₂, and retro-Diels-Alder fragmentation.

Applications in Drug Development and Chemical Synthesis

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione serves as a versatile intermediate in the synthesis of a variety of organic molecules, with potential applications in pharmaceuticals and materials science.[3] Its utility stems from the reactivity of the anhydride moiety and the potential for further functionalization of the cyclohexene ring.

As a Scaffold in Medicinal Chemistry

The isobenzofuranone core is a structural motif found in a number of biologically active natural products and synthetic compounds. The anhydride can be readily opened with various nucleophiles to introduce diverse side chains, allowing for the generation of libraries of compounds for biological screening.

Caption: Synthetic utility of the target molecule.

• Synthesis of Imides and Amides: Reaction with primary amines or ammonia derivatives opens the anhydride ring to form phthalamic acids, which can be subsequently cyclized to form imides. The phthalimide functional group is a well-known pharmacophore present in drugs such as thalidomide and its analogs, which have immunomodulatory and anti-cancer properties.

• Synthesis of Esters: Ring-opening with alcohols in the presence of a catalyst yields monoesters of the corresponding dicarboxylic acid. These can be further modified or incorporated into larger molecules.

• Modification of the Cyclohexene Ring: The double bond in the six-membered ring can undergo a variety of transformations, such as hydrogenation to the corresponding saturated cyclohexane derivative, epoxidation, or dihydroxylation. These modifications introduce new stereocenters and functional groups, expanding the chemical space accessible from this starting material.

While direct examples of marketed drugs derived from this specific anhydride are not prominently documented in publicly accessible literature, its structural motifs are present in various classes of bioactive compounds, suggesting its potential as a key intermediate. Its role is often as a building block in the early stages of a multi-step synthesis, where its contribution to the final product may not be immediately obvious.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, with the CAS number 19438-64-3, is a readily accessible and highly versatile chemical intermediate. Its synthesis via the robust and efficient Diels-Alder reaction makes it an attractive starting material for both academic research and industrial applications. While detailed public spectroscopic data remains somewhat limited, its structure can be reliably confirmed using standard analytical techniques. The reactivity of the anhydride functional group, coupled with the potential for further modification of the carbocyclic ring, positions this molecule as a valuable tool for the synthesis of complex organic molecules, with significant, albeit underexplored, potential in the field of drug discovery and development. Further research into the derivatization of this scaffold is warranted to fully unlock its potential in medicinal chemistry.

References

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• Google Patents. Process for producing methyltetrahydrophthalic anhydride. WO1989000564A1. .

• NIST. 1,2,3,6-tetrahydromethylphthalic anhydride. National Institute of Standards and Technology. [Link].

• Watson International Limited. 6-Methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione CAS 34090-76-1. [Link].

• Jiaxing Nanyang Wanshixing Chemical Co., Ltd. What is Methyl Tetrahydrophthalic Anhydride? [Link].

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An In-depth Technical Guide to 6-Methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione: Synthesis, Characterization, and Application as an Epoxy Curing Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione, a significant cyclic anhydride. The document details its correct IUPAC nomenclature, physicochemical properties, and a step-by-step laboratory synthesis protocol based on the Diels-Alder reaction. Furthermore, it delves into the primary application of this compound as a high-performance curing agent for epoxy resins, exploring the curing mechanism, formulation considerations, and the resultant thermomechanical properties of the cured polymer network. This guide is intended to be a valuable resource for researchers and professionals in chemistry, materials science, and drug development, offering both foundational knowledge and practical insights into the utilization of this versatile molecule.

Introduction and Nomenclature

The compound commonly referred to as 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is more accurately and systematically named according to IUPAC nomenclature as 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione . It is a derivative of tetrahydrophthalic anhydride and is a member of a commercially significant group of isomers collectively known as methyltetrahydrophthalic anhydride (MTHPA). This guide will focus on this specific isomer, detailing its synthesis and application.

The structural representation and nomenclature are critical for unambiguous scientific communication. The IUPAC name clarifies the precise arrangement of the methyl group and the stereochemistry of the fused ring system.

Physicochemical and Structural Properties

6-Methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione is a colorless liquid at room temperature. Its key properties are summarized in the table below.

Property	Value	Source
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione	[1][2][3]
CAS Number	19438-64-3	[1][2][3]
Molecular Formula	C₉H₁₀O₃	[1][2]
Molecular Weight	166.17 g/mol	[2]
Appearance	Colorless liquid	[4]
Purity	≥98% (typical commercial grade)	[4]

The structure of 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione is depicted below. The core of the molecule is a cyclohexene ring fused to a furan-2,5-dione (maleic anhydride) moiety. The methyl group is attached to the cyclohexene ring.

Caption: Chemical structure of 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione.

Synthesis: The Diels-Alder Reaction

The synthesis of 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione is a classic example of a [4+2] cycloaddition, specifically the Diels-Alder reaction. In this reaction, a conjugated diene (isoprene) reacts with a dienophile (maleic anhydride) to form a cyclohexene derivative.

Reaction Mechanism

The reaction proceeds in a concerted fashion, meaning that the new carbon-carbon bonds are formed in a single step. The electron-rich diene, isoprene (2-methyl-1,3-butadiene), reacts with the electron-poor dienophile, maleic anhydride, which is activated by its two electron-withdrawing carbonyl groups. The reaction is typically carried out by heating the reactants in a suitable solvent.[5]

Caption: Diels-Alder synthesis pathway.

Experimental Protocol

The following protocol is a representative procedure for the laboratory-scale synthesis of 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione.

Materials:

• Maleic anhydride (dienophile)

• Isoprene (diene), freshly distilled

• Toluene or Xylene (solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter flask

• Petroleum ether or hexane (for washing)

Procedure:

• Setup: Assemble a reflux apparatus using a round-bottom flask, a reflux condenser, and a heating mantle. Ensure all glassware is dry to prevent hydrolysis of the maleic anhydride.[5]

• Charging the Flask: To the round-bottom flask, add maleic anhydride and toluene (or xylene) as the solvent. A typical molar ratio of diene to dienophile is 1.2:1 to ensure complete consumption of the maleic anhydride.

• Reaction: Slowly add freshly distilled isoprene to the flask. Heat the mixture to reflux with stirring. The reaction progress can be monitored by the disappearance of the reactants, often observed as a color change. The reaction is typically refluxed for several hours.[6][7]

• Crystallization: After the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Then, place the flask in an ice bath to induce crystallization of the product.[7]

• Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold petroleum ether or hexane to remove any unreacted starting materials and solvent.[8]

• Drying: Dry the product, for instance in a vacuum oven, to obtain the purified 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione.

Spectroscopic Characterization

The identity and purity of the synthesized product should be confirmed using standard spectroscopic techniques.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum will show characteristic strong absorption bands for the anhydride carbonyl groups (C=O) typically in the region of 1780-1850 cm⁻¹. The presence of C-H bonds in the alkyl and alkenyl groups will also be evident.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will provide detailed information about the structure. Key signals will include those for the methyl group, the olefinic proton on the cyclohexene ring, and the protons of the saturated portion of the ring.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbons, the olefinic carbons, the methyl carbon, and the saturated carbons of the ring, confirming the carbon skeleton of the molecule.

Application as an Epoxy Resin Curing Agent

6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione, as a component of MTHPA, is widely used as a curing agent (or hardener) for epoxy resins.[3][10] Anhydride-cured epoxy systems are known for their excellent thermal stability, good electrical insulation properties, and superior mechanical performance.[11]

Curing Mechanism

The curing of an epoxy resin with an anhydride hardener is a complex process that involves several reactions. The primary reaction is the ring-opening of the anhydride by a hydroxyl group present on the epoxy resin backbone or initiated by an accelerator. This forms a monoester with a carboxylic acid group. The carboxylic acid then reacts with an epoxide group, generating a hydroxyl group which can then react with another anhydride molecule. This chain of reactions leads to a highly cross-linked, three-dimensional polymer network. A tertiary amine is often used as an accelerator to facilitate the initial ring-opening of the anhydride.[12]

Caption: Epoxy curing workflow.

Formulation and Curing Protocol

A typical formulation involves blending the epoxy resin, the anhydride hardener, and an accelerator. The ratio of hardener to resin is crucial and is calculated based on the epoxy equivalent weight (EEW) of the resin and the anhydride equivalent weight (AEW) of the hardener.[12]

Example Formulation:

• Epoxy Resin: Diglycidyl ether of bisphenol A (DGEBA) based resin (e.g., EPON™ Resin 828).

• Curing Agent: 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione.

• Accelerator: A tertiary amine such as benzyldimethylamine (BDMA) or 2,4,6-tris(dimethylaminomethyl)phenol.[12]

Protocol:

• Preparation: Gently heat the epoxy resin to reduce its viscosity.

• Mixing: Add the calculated amount of the anhydride hardener to the warm epoxy resin and mix thoroughly until a homogeneous mixture is obtained.

• Degassing: Degas the mixture under vacuum to remove any entrapped air bubbles.

• Accelerator Addition: Add the accelerator to the mixture and mix briefly.

• Curing: Pour the mixture into a mold and cure in an oven. A typical cure schedule involves an initial cure at a lower temperature followed by a post-cure at a higher temperature to ensure complete cross-linking. For example, 2 hours at 100°C followed by 4 hours at 150°C.[13]

Properties of the Cured System

The resulting cured epoxy thermoset exhibits a range of desirable properties:

Property	Typical Characteristics
Thermal Stability	High glass transition temperature (Tg) and good retention of properties at elevated temperatures.[11]
Mechanical Properties	High tensile strength and modulus, good toughness.[11][14]
Electrical Insulation	Excellent dielectric properties, making it suitable for electrical and electronic applications.[11]
Chemical Resistance	Good resistance to a wide range of chemicals.
Adhesion	Strong adhesion to various substrates.

The specific properties can be tailored by adjusting the formulation, including the type of epoxy resin, the hardener-to-resin ratio, and the curing schedule.[12][14]

Conclusion

6-Methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione is a valuable chemical intermediate with a well-established synthesis via the Diels-Alder reaction. Its primary application as an epoxy curing agent leverages its ability to form highly cross-linked networks with exceptional thermal, mechanical, and electrical properties. This guide has provided a detailed overview of its nomenclature, synthesis, and application, offering a solid foundation for researchers and professionals working with this compound. Further research into tailoring the properties of epoxy systems using this specific isomer can lead to the development of advanced materials for a variety of high-performance applications.

References

• PubChem. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. Available from: [Link]

• Broadview Technologies Inc. MTHPA: A Versatile Specialty Anhydride for Epoxy Systems. Available from: [Link]

• Jasperse, C. Diels-Alder Reaction. Available from: [Link]

• Welde, L. Diels-Alder Reaction. Available from: [Link]

• Tri-iso. Formulation Guide - Anhydride Curatives for Epoxy Systems. Available from: [Link]

• Westlake Epoxy. Starting Formulation - EPON™ Resin 826 or EPIKOTE™ Resin 862 / LS-81K Curing Agent. Available from: [Link]

• University of Toronto. Diels-Alder Reaction. Available from: [Link]

• Jiaxing Nanyang Wanshixing Chemical Co., Ltd. Knowledge of Methyl Tetrahydrophthalic Anhydride (MTHPA). Available from: [Link]

• Yolatech. Epoxy Curing Agent: Calculation of Anhydride-type Curing Agent Dosage. Available from: [Link]

• Wang, Y., & Mertiny, P. (2021). Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier. Polymers, 13(16), 2686.

• Utah Tech University. Diels-Alder Reaction. Available from: [Link]

• Organic Chemistry Lab Videos. Diels Alder Reaction Experiment Part 3, Recrystallization and Melting Point. Available from: [Link]

• The Characterization of 6-(2-Aminopropyl)benzofuran and Differentiation from its 4-, 5-, and 7-Positional Analogues. Available from: [Link]

• Watson International Ltd. 6-Methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione. Available from: [Link]

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An In-Depth Technical Guide to the Physical Properties of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, commonly known in the chemical industry as a component of Methyltetrahydrophthalic Anhydride (MTHPA), is a cyclic dicarboxylic anhydride.[1][2] MTHPA is typically a liquid mixture of several isomers, and this specific isomer, identified by the CAS number 19438-64-3, is a key constituent.[3] Cyclic anhydrides are a significant class of compounds in organic synthesis and polymer chemistry, valued for their reactivity as acylating agents and as monomers for polyesters and epoxy resins.[4] This guide provides a comprehensive overview of the core physical properties of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, offering insights into its molecular characteristics, thermal behavior, solubility, and spectral signature. Understanding these properties is paramount for its effective application in research and development, particularly in the synthesis of novel polymers and pharmaceutical intermediates.

Molecular and Chemical Identity

The fundamental identity of a compound is established by its molecular formula, weight, and structure. These parameters are crucial for stoichiometric calculations in synthesis and for predicting chemical behavior.

Identifier	Value	Source
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione	[5][6]
CAS Number	19438-64-3	[5][6][7]
Molecular Formula	C₉H₁₀O₃	[3][6]
Molecular Weight	166.17 g/mol	[2][3][6]
Synonyms	Methyltetrahydrophthalic anhydride, MTHPA	[1][6]

Synthesis Overview: The Diels-Alder Reaction

The industrial synthesis of methyltetrahydrophthalic anhydrides, including the 5-methyl isomer, is primarily achieved through a Diels-Alder reaction. This powerful cycloaddition reaction involves a conjugated diene and a dienophile. In this case, isoprene (a C5 fraction) acts as the diene, and maleic anhydride serves as the dienophile.[8][9] The reaction is typically conducted in the presence of a radical polymerization inhibitor to prevent the unwanted polymerization of the diene.[8]

Caption: General workflow for the synthesis via Diels-Alder reaction.

Core Physical Properties

The physical properties of a compound dictate its behavior in various environments and are essential for designing experimental and industrial processes.

Physical State, Appearance, and Density

The isomeric mixture of methyltetrahydrophthalic anhydride is typically a light yellow, transparent, oily liquid.[8] This liquid state at room temperature is advantageous for its use as a curing agent in epoxy resins, facilitating mixing and processing. The density of this mixture is reported to be in the range of 1.20 to 1.22 g/cm³.[8]

Thermal Properties: Melting and Boiling Points

Thermal properties are critical for understanding a compound's physical state at different temperatures and for purification processes like distillation.

Property	Value	Notes
Melting Point	63-65 °C (for 3- and 4-methyl isomers)	The commercially available product is often a liquid mixture of isomers with a freezing point below -20°C.[8]
Boiling Point	303.0 ± 41.0 °C (at 760 mmHg, predicted)	The isomeric mixture has a boiling range of 115-155°C, likely under reduced pressure.[8]

Experimental Protocol: Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to depress and broaden the melting range.

• Sample Preparation: A small amount of the crystalline solid is finely ground and packed into a capillary tube, sealed at one end, to a height of about 3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a thermometer or a digital temperature sensor.

• Heating and Observation: The sample is heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[5]

Causality: A slow heating rate is crucial for ensuring that the temperature of the heating block and the sample are in thermal equilibrium, leading to an accurate measurement.

Solubility Profile

Solubility is a fundamental property that influences the choice of solvents for reactions, purification, and analysis.

Solvent	Solubility	Notes
Acetone	Soluble	[8]
Ethanol	Soluble	[8]
Toluene	Soluble	[8]
Water	Reacts (Hydrolyzes)	Cyclic anhydrides react with water to form the corresponding dicarboxylic acid.[4]

The solubility in non-protic organic solvents like acetone and toluene is expected for a molecule with both polar (anhydride group) and non-polar (hydrocarbon backbone) regions. The high reactivity with water is a characteristic feature of anhydrides.[4]

Spectroscopic Characterization

Spectroscopic techniques provide a "fingerprint" of a molecule, allowing for its identification and structural elucidation.

Caption: Key spectroscopic techniques for structural analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. For cyclic anhydrides, the most characteristic feature is the presence of two carbonyl (C=O) stretching bands due to symmetric and asymmetric stretching.[9]

• Symmetric C=O Stretch: Expected around 1870–1845 cm⁻¹ for saturated cyclic anhydrides.

• Asymmetric C=O Stretch: Expected around 1800–1775 cm⁻¹ for saturated cyclic anhydrides.[9]

• C-O-C Stretch: A strong band is also observed in the 1300-1000 cm⁻¹ region.[9]

For cyclic anhydrides, the lower-frequency (asymmetric) carbonyl stretch is typically more intense than the higher-frequency (symmetric) stretch.[9] This intensity pattern is a key diagnostic feature that distinguishes them from acyclic anhydrides.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton framework of a molecule.

• ¹H NMR: Protons on carbons adjacent to the carbonyl groups are deshielded and typically resonate in the δ 2.0-2.5 ppm range. The exact chemical shifts and coupling patterns would depend on the specific stereochemistry of the molecule.

• ¹³C NMR: The carbonyl carbons of cyclic anhydrides are highly deshielded and appear in the δ 160-180 ppm region of the spectrum.

Experimental Insight: NMR experiments are typically conducted in deuterated solvents like chloroform-d (CDCl₃). The choice of solvent is critical as it must dissolve the analyte without contributing interfering signals to the spectrum.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of a compound and to gain structural information from its fragmentation pattern.

• Molecular Ion Peak (M⁺): For a compound with the formula C₉H₁₀O₃, the molecular ion peak would be expected at an m/z (mass-to-charge ratio) of 166.

• Fragmentation: A common fragmentation pathway for cyclic anhydrides involves the loss of CO₂ and CO, as well as cleavage at the bonds adjacent to the carbonyl groups, leading to the formation of characteristic acylium ions.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a structurally significant cyclic anhydride, typically encountered as a major component of industrial Methyltetrahydrophthalic Anhydride. Its physical properties, including its liquid state as part of an isomeric mixture, thermal characteristics, and solubility, are pivotal to its applications as a monomer and curing agent. The spectroscopic data provide a clear fingerprint for its identification and quality control. This guide has synthesized available data to provide a detailed technical overview, offering researchers and developers the foundational knowledge required to effectively utilize this compound in their work.

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An In-Depth Technical Guide to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a significant chemical intermediate. Known more commonly in industrial contexts as Methyltetrahydrophthalic Anhydride (MTHPA), this molecule's unique structural characteristics underpin its widespread utility, particularly in polymer chemistry. This document delves into its chemical identity, a detailed synthesis protocol grounded in the principles of cycloaddition chemistry, its primary applications, and its key physicochemical properties.

Core Chemical Identity

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a cyclic anhydride. Its structure is the result of a Diels-Alder reaction, which forms a six-membered ring fused to a furan-1,3-dione heterocycle. The presence of the methyl group on the cyclohexene ring introduces a specific isomerism that influences its physical and chemical properties.

Structural Representation & Isomerism

The IUPAC name, 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione, precisely describes the connectivity of the molecule. The reaction between isoprene (2-methyl-1,3-butadiene) and maleic anhydride yields this specific regioisomer.

Molecular Structure of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Caption: Chemical structure of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Physicochemical Properties

A summary of the key physicochemical properties is presented in Table 1. This data is essential for handling, storage, and application formulation.

Property	Value	Source
CAS Number	19438-64-3	[1][2][3]
Molecular Formula	C₉H₁₀O₃	[4]
Molecular Weight	166.17 g/mol	[4]
Appearance	Colorless to pale yellow liquid/solid	[5]
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione	[1][2][3]
Synonyms	Methyltetrahydrophthalic anhydride (MTHPA), 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride	[4]

Synthesis Protocol: A [4+2] Cycloaddition Approach

The synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a classic example of the Diels-Alder reaction, a powerful tool in organic synthesis for the formation of six-membered rings. This pericyclic reaction involves the cycloaddition of a conjugated diene (isoprene) and a dienophile (maleic anhydride).

Reaction Mechanism

The reaction proceeds in a concerted fashion, meaning all bond-forming and bond-breaking occurs in a single transition state. The electron-rich isoprene reacts with the electron-deficient maleic anhydride to form the cyclohexene ring system of the product. The regioselectivity of the reaction is dictated by the electronic effects of the methyl group on the isoprene, leading predominantly to the "para" adduct.

Diels-Alder Synthesis Pathway

Caption: The Diels-Alder reaction pathway for the synthesis.

Experimental Protocol

This protocol is based on established industrial practices, adapted for a laboratory scale.[6][7][8]

Materials:

• Maleic Anhydride (≥99%)

• Isoprene (≥99%)

• Radical polymerization inhibitor (e.g., hydroquinone)

• Anhydrous toluene (optional, as solvent)

• Nitrogen or inert gas supply

• Oxygen source (can be a controlled air stream)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and heat plate

• Thermometer

• Inert gas inlet/outlet

Procedure:

• Reactor Setup: Assemble the three-neck flask with the reflux condenser, dropping funnel, and a gas inlet/outlet. Ensure all glassware is thoroughly dried to prevent hydrolysis of the maleic anhydride.

• Charge Reactants: To the flask, add maleic anhydride and a catalytic amount of a radical polymerization inhibitor. If using a solvent, add anhydrous toluene.

• Inert Atmosphere and Oxygen Introduction: Purge the system with an inert gas like nitrogen. Introduce a controlled, small amount of oxygen into the reaction system. The presence of both a radical inhibitor and oxygen is crucial to prevent the polymerization of reactants, which can lead to the formation of gel-like byproducts.[6][7]

• Reaction Initiation: Heat the mixture to a molten state or to the desired reaction temperature, typically between 40°C and 60°C, with stirring.[7]

• Addition of Isoprene: Slowly add isoprene to the reaction mixture through the dropping funnel over a period of 30-60 minutes. The reaction is exothermic, so control the addition rate to maintain the temperature within the desired range.

• Reaction Completion: After the addition is complete, continue to stir the mixture at the reaction temperature for 1 to 10 hours, or until the reaction is complete (monitored by techniques such as GC or TLC).[7] The goal is to achieve a near-quantitative conversion of maleic anhydride.[6]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield the final product as a colorless to light-yellow liquid or solid.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Maleic anhydride is susceptible to hydrolysis to maleic acid, which would not participate in the Diels-Alder reaction.

• Inhibitor and Oxygen: The combination of a radical inhibitor and controlled oxygen is a key innovation in the industrial process to prevent the polymerization of the diene and dienophile, which is a significant side reaction that reduces yield and complicates purification.[6][7]

• Temperature Control: The Diels-Alder reaction is thermally driven, but excessive heat can promote side reactions and polymerization. The 40-60°C range provides a balance between a reasonable reaction rate and minimizing byproducts.[7]

Applications in Materials Science

The primary application of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, under the name Methyltetrahydrophthalic Anhydride (MTHPA), is as a curing agent (hardener) for epoxy resins.[9][10] Its liquid form at room temperature (as a mixture of isomers) and low viscosity make it an excellent choice for various industrial processes.

Curing Agent for Epoxy Resins

MTHPA offers several advantages over other types of curing agents:

• Low Viscosity: Facilitates easy mixing and impregnation of composite materials.

• Long Pot Life: Allows for a longer working time before the resin begins to gel.

• High Thermal Stability: The resulting cured epoxy resins exhibit excellent performance at elevated temperatures.

• Superior Electrical Insulation Properties: This makes it ideal for applications in the electronics industry.[9]

Mechanism of Curing: The anhydride ring of MTHPA opens upon reaction with the hydroxyl groups present on the epoxy resin backbone, initiating a polymerization process that cross-links the resin into a rigid, three-dimensional network.

Key Industrial Uses

The properties of MTHPA-cured epoxy resins make them suitable for a wide range of applications:

• Electrical and Electronic Components: Encapsulation and potting of transformers, capacitors, resistors, and ignition coils.[9]

• Composite Materials: Used in filament winding for pipes and in the manufacturing of high-performance composite parts for the aerospace and automotive industries.

• Adhesives and Coatings: Formulation of high-strength adhesives and protective coatings with excellent chemical and heat resistance.

Application Workflow: Epoxy Resin Curing

Caption: General workflow for using MTHPA as an epoxy curing agent.

Safety and Handling

As with all chemical reagents, proper safety precautions should be observed when handling 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. It is a skin and respiratory irritant, and prolonged exposure can lead to sensitization.[5] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a versatile and industrially significant molecule. Its synthesis via the Diels-Alder reaction is a cornerstone of its production, and its primary role as an epoxy curing agent has cemented its importance in the field of materials science. For researchers and drug development professionals, understanding the fundamental chemistry and applications of such building blocks is crucial for the innovation of new materials and technologies. While its direct application in drug development is not prominent, its derivatives and related isobenzofuranone structures are areas of active research in medicinal chemistry.

References

• Hitachi Chemical Co., Ltd. (1993). Process for production of methyltetrahydrophthalic anhydride. U.S. Patent No. 5,237,074. Washington, DC: U.S.
• Hitachi Chemical Co., Ltd. (1989). Process for producing methyltetrahydrophthalic anhydride. WO 1989000564 A1.
• Liakumovich, A. G., et al. (1975). Method of producing isomers of methyltetrahydrophthalic anhydride. U.S. Patent No. 3,927,038. Washington, DC: U.S.

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. National Center for Biotechnology Information. Retrieved from [Link]

• NIIR Project Consultancy Services. (n.d.). Profile: Methyltetrahydrophthalic Anhydride (MTHPA). Retrieved from [Link]

• NIST. (n.d.). 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Jiaxing Nanyang Wanshixing Chemical Co., Ltd. (n.d.). What is Methyl Tetrahydrophthalic Anhydride?. Retrieved from [Link]

• Chemball. (n.d.). 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione. Retrieved from [Link]

• University of Massachusetts. (n.d.). CHEM-333: Lab experiment 11: The Diels-Alder Reaction. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Glebov, E. M., et al. (2001). Kinetics of a Diels-Alder Reaction of Maleic Anhydride and Isoprene in Supercritical CO2. The Journal of Physical Chemistry A, 105(41), 9425-9432. [Link]

• Docsity. (2021). Diels Alder Reaction Lab. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved from [Link]

• ResearchGate. (2014). ChemInform Abstract: One-Step Synthesis of Substituted Isobenzofuran-1(3H)-ones and Isobenzofuran-1,3-diones form Indane Derivatives in Subcritical Media. Retrieved from [Link]

• MDPI. (2020). Synthetic Studies toward 5,6,7,3′,4′-Monomethoxytetrahydroxyflavones: Synthesis of Pedalitin. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Convenient synthesis of new polysubstituted isoindole-1,3-dione analogue. Retrieved from [Link]

• NIST. (n.d.). 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (2014). Solvent-Free Synthesis of Novel Highly Functionalized Dihydroanthra[1,2-b]furan-6,11-dione Derivatives. Retrieved from [https://www.researchgate.net/publication/264359419_Solvent-Free_Synthesis_of_Novel_Highly_Functionalized_Dihydroanthra12-b]furan-611-dione_Derivatives]([Link])

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An In-Depth Technical Guide to the Spectral Data of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectral data for the compound 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (CAS No: 19438-64-3, Molecular Formula: C₉H₁₀O₃, Molecular Weight: 166.17 g/mol ). This document is intended to serve as an essential resource for researchers in synthetic chemistry, materials science, and drug development by offering a detailed interpretation of its ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. The synthesis of this molecule, typically achieved through a Diels-Alder reaction, gives rise to a specific stereochemistry that is reflected in its spectral characteristics. A thorough understanding of this data is paramount for its unambiguous identification, purity assessment, and for predicting its reactivity and potential applications.

Introduction: The Structural Context

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a bicyclic compound featuring a cyclohexene ring fused to a furan-1,3-dione moiety. Its structure is typically the result of a Diels-Alder cycloaddition between isoprene and maleic anhydride. This synthetic route is a cornerstone of organic chemistry, known for its high degree of stereospecificity and atom economy.

The resulting molecule possesses several key structural features that dictate its spectral properties: a cyclic anhydride functional group, a tetrasubstituted double bond, and multiple stereocenters. The rigidity of the bicyclic system and the specific spatial arrangement of the atoms are critical factors influencing the chemical environment of each proton and carbon atom, which can be elucidated through NMR spectroscopy. The anhydride group and the carbon-carbon double bond will exhibit characteristic absorption bands in IR spectroscopy, while the overall molecular structure and fragmentation pathways can be confirmed by mass spectrometry.

This guide will dissect each of these spectral techniques, presenting the data in a clear and accessible format, and providing the scientific rationale behind the observed spectral patterns.

Molecular Structure:

Caption: Molecular structure of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

¹H NMR Spectral Data

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality of Chemical Shift and Coupling
~ 5.4	s	1H	H-4	The vinylic proton is significantly deshielded due to its position on the double bond. The singlet multiplicity arises from the absence of adjacent protons.
~ 3.2	m	1H	H-7a	This proton is adjacent to the electron-withdrawing anhydride group and is thus shifted downfield. It will appear as a multiplet due to coupling with the neighboring protons on C7.
~ 3.0	m	1H	H-3a	Similar to H-7a, this proton is alpha to the carbonyl group of the anhydride, leading to a downfield shift. Its multiplicity will be determined by coupling to the adjacent protons.
~ 2.4 - 2.1	m	4H	H-6, H-7	These methylene protons of the cyclohexene ring are in a complex environment and will appear as overlapping multiplets. Their chemical shifts are in the typical allylic and aliphatic range.
~ 1.7	s	3H	-CH₃	The methyl protons are attached to the double bond and appear as a singlet. Their chemical shift is characteristic of a vinylic methyl group.

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire the spectrum on a 500 MHz NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-32

  • Relaxation delay: 1.0 s

  • Pulse width: 90°

  • Acquisition time: ~3-4 s

  • Spectral width: 0-12 ppm

• Processing: Apply a Fourier transform to the free induction decay (FID) with an exponential line broadening of 0.3 Hz. Phase and baseline correct the spectrum. Calibrate the chemical shifts relative to the TMS signal at 0.00 ppm.

Caption: Workflow for ¹H NMR Spectroscopy.

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments in the molecule.

¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale for Chemical Shift
~ 172.0	Quaternary (C=O)	C-1, C-3	The carbonyl carbons of the anhydride are highly deshielded due to the strong electron-withdrawing effect of the two oxygen atoms.
~ 135.0	Quaternary (C=C)	C-5	This is the quaternary carbon of the double bond, substituted with the methyl group.
~ 120.0	Methine (C=C)	C-4	The tertiary carbon of the double bond.
~ 40.0	Methine	C-7a	This methine carbon is adjacent to the anhydride carbonyl group, causing a downfield shift into the aliphatic region.
~ 38.0	Methine	C-3a	Similar to C-7a, this carbon is alpha to a carbonyl group.
~ 25.0	Methylene	C-6, C-7	These methylene carbons are in the aliphatic region of the spectrum.
~ 23.0	Methyl	-CH₃	The methyl carbon, appearing in the typical upfield region for sp³ hybridized carbons.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: Acquire the spectrum on a 500 MHz NMR spectrometer equipped with a broadband probe.

• Acquisition Parameters:

  • Technique: Proton-decoupled ¹³C NMR.

  • Number of scans: 1024-4096 (or more, depending on sample concentration).

  • Relaxation delay: 2.0 s.

  • Pulse width: 90°.

  • Spectral width: 0-200 ppm.

• Processing: Apply a Fourier transform with an exponential line broadening of 1.0 Hz. Phase and baseline correct the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The key absorptions in the IR spectrum of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione are characteristic of the cyclic anhydride and the carbon-carbon double bond.

Characteristic IR Absorption Bands

Frequency (cm⁻¹)	Intensity	Assignment	Vibrational Mode
~ 1850	Strong	C=O	Asymmetric stretch of the anhydride
~ 1780	Strong	C=O	Symmetric stretch of the anhydride
~ 1670	Medium-Weak	C=C	Stretching of the tetrasubstituted alkene
~ 1230	Strong	C-O-C	Asymmetric stretch of the anhydride
~ 2950-2850	Medium	C-H	Stretching of sp³ hybridized C-H bonds

The presence of two distinct carbonyl stretching frequencies is a hallmark of an anhydride functional group.[1][2] The higher frequency band corresponds to the asymmetric stretching mode, while the lower frequency band is due to the symmetric stretching mode. For cyclic anhydrides, the lower frequency band is typically the more intense of the two.[3] The C=C stretching absorption for the tetrasubstituted double bond is expected to be weak due to the symmetry around the bond, resulting in a small change in the dipole moment during vibration.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: A thin film of the neat compound can be prepared between two potassium bromide (KBr) plates. Alternatively, a KBr pellet can be made by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: Acquire the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Processing: Perform a background subtraction using a spectrum of the empty sample holder (for KBr plates) or a pure KBr pellet.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, which aids in confirming its structure.

Expected Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity	Proposed Fragment
166	Moderate	[M]⁺
94	High	[M - C₄H₂O₃]⁺
79	High	[C₆H₇]⁺
68	High	[C₅H₈]⁺

The most characteristic fragmentation pathway for Diels-Alder adducts under EI-MS conditions is the retro-Diels-Alder reaction. For this molecule, this would result in the loss of maleic anhydride (m/z 72) and the formation of an isoprene radical cation (m/z 68), which is expected to be a prominent peak in the spectrum. The molecular ion peak at m/z 166 should also be observable.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol or dichloromethane) into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Instrumentation: Use a mass spectrometer with an electron ionization (EI) source.

• Acquisition Parameters:

  • Ionization energy: 70 eV.

  • Mass range: 40-400 amu.

  • Scan rate: 1 scan/second.

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to elucidate the fragmentation pathways.

Caption: Proposed fragmentation pathway in EI-MS.

Conclusion

The collective spectral data of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione provides a detailed and consistent picture of its molecular structure. The predicted ¹H and ¹³C NMR spectra are in full agreement with the expected chemical environments of the protons and carbons in the bicyclic system. The characteristic IR absorptions confirm the presence of the key cyclic anhydride and alkene functional groups. Finally, the anticipated mass spectrum, dominated by the retro-Diels-Alder fragmentation, corroborates the identity of the molecule as a Diels-Alder adduct. This comprehensive spectral guide serves as a valuable reference for the unambiguous identification and characterization of this compound in various research and development settings.

References

• Koyon, A. (2025, May 14). How can IR spectroscopy be used to identify anhydrides? Koyon. [Link][1]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. [Link][2]

• Smith, B. C. (2018, March 1). The C=O Bond, Part IV: Acid Anhydrides. Spectroscopy Online. [Link][3]

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An In-depth Technical Guide to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a versatile cyclic anhydride with significant applications in polymer chemistry and as a synthetic intermediate. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering in-depth insights into its synthesis, characterization, reactivity, and utility.

Introduction: Unveiling a Key Synthetic Building Block

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, also known by its IUPAC name 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione and commonly as methyltetrahydrophthalic anhydride (MTHPA), is a dicarboxylic anhydride that has garnered considerable interest as a robust building block in organic synthesis.[1][2] Its structure, featuring a reactive anhydride functional group coupled with a cyclohexene ring, makes it a valuable precursor for a variety of chemical transformations. This guide will delve into the fundamental aspects of this compound, from its synthesis via a classic cycloaddition reaction to its applications as a crucial component in advanced materials.

Table 1: Chemical and Physical Properties of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione [2]

Property	Value
CAS Number	19438-64-3
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Appearance	Viscous, oily liquid with a slightly yellowish tinge[1]
Boiling Point	120 °C[1]
Solubility	Soluble in water with hydrolysis; readily soluble in organic solvents such as chloroform, benzene, ethanol, toluene, acetone, carbon tetrachloride, and ethyl acetate.[1]

Synthesis: The Elegance of the Diels-Alder Reaction

The primary and most efficient route for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is the Diels-Alder reaction, a cornerstone of organic chemistry. This [4+2] cycloaddition involves the reaction of a conjugated diene, isoprene, with a dienophile, maleic anhydride.[1] The reaction proceeds with high atom economy, forming the cyclic adduct in excellent yield.

Causality in Experimental Design

The choice of reactants and conditions for this synthesis is guided by fundamental principles of organic chemistry. Maleic anhydride is an excellent dienophile due to the electron-withdrawing nature of the two carbonyl groups, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO). Isoprene, with its electron-donating methyl group, has a relatively high Highest Occupied Molecular Orbital (HOMO). The favorable HOMO-LUMO interaction between the diene and dienophile facilitates the reaction. The reaction is typically carried out at elevated temperatures to overcome the activation energy barrier.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Materials:

• Maleic anhydride (68.6 parts by weight)[3]

• Toluene (70 parts by weight)[3]

• Hydroquinone (0.162 parts by weight, as a polymerization inhibitor)[3]

• Crude trans-1,3-pentadiene (containing isoprene) (30.9 parts by weight)[3]

Procedure:

• Charge a suitable autoclave with maleic anhydride and toluene.[3]

• Heat the mixture to 55 °C to dissolve the maleic anhydride.[3]

• Add hydroquinone to the reaction mixture.[3]

• Continuously add the crude trans-1,3-pentadiene (containing isoprene) to the autoclave over a period of 6 hours while maintaining the temperature at 50 °C.[3]

• After the addition is complete, increase the temperature to 60 °C and continue the reaction for an additional 3 hours.[3]

• Upon completion of the reaction, remove the volatile components by distillation at 90 °C under atmospheric pressure.[3]

• The resulting product, 3-methyltetrahydrophthalic anhydride, is obtained in high yield (typically around 99%).[3]

Spectroscopic Characterization

A thorough characterization of the synthesized compound is essential to confirm its identity and purity. The following are the expected spectroscopic data for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Table 2: Expected Spectroscopic Data

Technique	Expected Peaks/Signals
¹H NMR	Signals corresponding to the methyl group, allylic protons, olefinic proton, and protons adjacent to the anhydride functionality.
¹³C NMR	Resonances for the carbonyl carbons of the anhydride, olefinic carbons, and the aliphatic carbons of the cyclohexene ring, as well as the methyl carbon.
IR Spectroscopy	Strong characteristic absorption bands for the C=O stretching of the anhydride group (typically around 1850 and 1780 cm⁻¹), and C=C stretching of the alkene.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound (166.17 g/mol ).

Reactivity and Synthetic Utility

The reactivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is dominated by the anhydride functional group. This moiety is susceptible to nucleophilic attack, leading to ring-opening reactions. This reactivity is the basis for its primary application as a curing agent for epoxy resins.

Role as an Epoxy Curing Agent

Methyltetrahydrophthalic anhydride is a widely used hardener for epoxy resins in various industrial applications, including coatings, adhesives, and plastic components for the automotive and electronics industries.[1] The anhydride ring reacts with the hydroxyl groups present on the epoxy resin backbone, initiating a polymerization process that results in a highly cross-linked, durable thermoset polymer.[4]

The advantages of using MTHPA as a curing agent include:

• Low Viscosity: It blends well with liquid epoxy resins, creating stable, low-viscosity mixtures with long pot lives.[5]

• Good Electrical Insulation: The resulting cured resins exhibit excellent electrical insulation properties, making them suitable for electronic components.[5]

• High-Temperature Resistance: The cross-linked network provides good thermal stability.

• Moisture Resistance: MTHPA has a low tendency to absorb moisture from the air.[5]

Applications in Drug Development and Beyond

While the primary application of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is in polymer chemistry, its reactive nature also makes it a potential intermediate in the synthesis of more complex molecules, including those with biological activity. The isobenzofuranone skeleton is a core structural motif in a number of natural products and pharmacologically active compounds.

Although direct applications of this specific anhydride in drug synthesis are not extensively documented in publicly available literature, its structural features suggest its potential as a starting material for the synthesis of various heterocyclic compounds. The anhydride can be converted into diacids, esters, and amides, which can then be further elaborated into more complex molecular architectures.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a valuable and versatile chemical compound with a straightforward and efficient synthesis. Its primary role as a curing agent for epoxy resins is well-established, contributing to the production of high-performance materials for a wide range of industries. While its application in drug development is less explored, its reactive nature and structural features present opportunities for its use as a synthetic intermediate in the creation of novel bioactive molecules. This guide has provided a comprehensive overview of its synthesis, properties, and applications, serving as a valuable resource for researchers and professionals in the chemical sciences.

References

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• 4. azom.com [azom.com]
• 5. broadview-tech.com [broadview-tech.com]

An In-depth Technical Guide to the Key Intermediates in Mycophenolic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Mycophenolic acid (MPA), a potent, non-competitive, and reversible inhibitor of inosine-5′-monophosphate dehydrogenase (IMPDH), stands as a cornerstone of modern immunosuppressive therapy.[1][2] Its selective action on the de novo pathway of guanine nucleotide synthesis makes it particularly effective in targeting the proliferation of B and T lymphocytes, a critical factor in preventing organ transplant rejection and managing autoimmune diseases.[3][4] While industrial-scale production of MPA primarily relies on fermentation processes using the fungus Penicillium brevicompactum, a comprehensive understanding of its total synthesis and biosynthetic pathways is invaluable for the development of novel analogs and the optimization of production methods.[1][5]

This technical guide provides an in-depth exploration of the key chemical intermediates that form the core of both the biosynthetic and major synthetic routes to Mycophenolic Acid. By dissecting these pathways, we aim to provide researchers and drug development professionals with a detailed roadmap of MPA's chemical landscape, highlighting the strategic importance of each intermediate and the rationale behind the synthetic methodologies employed.

The Biosynthetic Pathway: Nature's Blueprint for Mycophenolic Acid

The biosynthesis of Mycophenolic Acid in Penicillium species is a fascinating example of a compartmentalized enzymatic cascade, involving a series of precisely orchestrated reactions to construct the complex molecular architecture of MPA.[3][6] Understanding this natural pathway not only provides a framework for potential bio-engineering approaches to enhance MPA production but also offers inspiration for elegant synthetic strategies. The key intermediates in this pathway are detailed below.

Key Intermediates in MPA Biosynthesis

Intermediate Name	Chemical Structure	Key Enzyme(s)	Cellular Location
5-Methylorsellinic Acid	(Structure to be depicted)	MpaC' (Polyketide Synthase)	Cytosol
3,5-Dihydroxy-6-methylphthalide (DHMP)	(Structure to be depicted)	MpaDE' (P450-hydrolase)	Endoplasmic Reticulum
4-Farnesyl-3,5-dihydroxy-6-methylphthalide (FDHMP)	(Structure to be depicted)	MpaA' (Prenyltransferase)	Golgi Apparatus
Mycophenolic Aldehyde (FDHMP-3C)	(Structure to be depicted)	MpaB' (Oxygenase)	Endoplasmic Reticulum
Demethylmycophenolic Acid (DMMPA)	(Structure to be depicted)	MpaH' (Acyl-CoA Hydrolase) & β-oxidation machinery	Peroxisomes
Mycophenolic Acid (MPA)	(Structure to be depicted)	MpaG' (O-methyltransferase)	Cytosol

The biosynthesis commences in the cytosol with the polyketide synthase MpaC', which constructs the aromatic core of the molecule, 5-methylorsellinic acid.[3] This intermediate then moves to the endoplasmic reticulum, where the bifunctional enzyme MpaDE' catalyzes its hydroxylation and subsequent lactonization to form 3,5-dihydroxy-6-methylphthalide (DHMP).[3][7] The pathway continues at the Golgi apparatus, where the prenyltransferase MpaA' attaches a farnesyl group to the phthalide core, yielding 4-farnesyl-3,5-dihydroxy-6-methylphthalide (FDHMP).[3][7]

A critical step, the oxidative cleavage of the farnesyl side chain, is initiated by the oxygenase MpaB' in the endoplasmic reticulum, leading to the formation of a mycophenolic aldehyde intermediate (FDHMP-3C).[3][7] The final stages of the synthesis involve the peroxisomal machinery, where the side chain is further processed through a β-oxidation-like pathway, and the acyl-CoA hydrolase MpaH' is involved in producing demethylmycophenolic acid (DMMPA).[3] The journey concludes back in the cytosol, where the O-methyltransferase MpaG' performs the final methylation step to yield Mycophenolic Acid.[4]

Caption: Key stages of the Birch and Wright MPA synthesis.

Convergent Synthesis: A Modular Approach

A more modern and efficient approach to MPA synthesis involves a convergent strategy, where two key fragments of the molecule are synthesized separately and then coupled together. This modularity allows for greater flexibility in the synthesis of analogs. The two primary building blocks are the phthalide core and the hexenoic acid side chain.

Key Intermediates in the Convergent Synthesis:

• 5,7-Dihydroxy-4-methylphthalide: This represents the core phthalide structure of MPA. Its synthesis can be achieved from commercially available starting materials like 3,5-dimethoxybenzyl alcohol. [8]* Methyl (4E)-6-bromo-4-methylhex-4-enoate: This is the side-chain fragment, which is coupled to the phthalide core. Its preparation often starts from geraniol. [8] The power of this convergent approach lies in its efficiency and adaptability. By preparing the two key fragments independently, the overall yield can be improved, and modifications to either the phthalide or the side chain can be readily incorporated to generate a library of MPA derivatives.

Caption: Convergent synthesis strategy for Mycophenolic Acid.

Patterson's Synthesis: A Linear and Scalable Route

Patterson's synthesis of Mycophenolic Acid offers a practical and scalable laboratory-scale preparation from a commercially available starting material. [9]This linear approach involves the sequential construction of the MPA molecule.

Key Intermediates in Patterson's Synthesis:

• N,N-Diethyl-2-hydroxy-4-methoxy-3-(prop-2-enyl)benzamide: This key intermediate is formed via a Claisen rearrangement and serves as a scaffold for the subsequent elaboration of the phthalide ring and the side chain. [9]* 6-[1,3-Dihydro-4-(tert-butyldimethylsilyl)oxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl]-4-methylhex-4-enoic acid ethyl ester: This advanced intermediate contains the fully assembled carbon skeleton of MPA, with a protecting group on the phenolic hydroxyl. The orthoester Claisen rearrangement is a critical step in forming the hexenoate side chain with the correct (E)-geometry. [9] This route is advantageous for its use of readily available starting materials and its amenability to scale-up, making it a valuable method for obtaining MPA in gram quantities for research purposes.

Experimental Protocols: A Practical Guide

While a comprehensive recitation of all experimental procedures is beyond the scope of this guide, we present a generalized protocol for a key transformation to illustrate the practical aspects of MPA synthesis.

Protocol: Orthoester Claisen Rearrangement for Side Chain Formation

This protocol is a generalized representation of the key step used in several MPA syntheses to install the hex-4-enoic acid side chain with the desired stereochemistry.

• Reactant Preparation: The allylic alcohol precursor (derived from the phthalide aldehyde) is dissolved in a suitable high-boiling solvent, such as toluene or xylene.

• Reagent Addition: An excess of triethyl orthoacetate and a catalytic amount of a weak acid (e.g., propionic acid) are added to the solution. [10]3. Reaction Conditions: The reaction mixture is heated to reflux (typically 140-180 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed. This step is crucial for the-[3][3]sigmatropic rearrangement to occur. [11]4. Work-up: Upon completion, the reaction is cooled, and the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to remove the acidic catalyst, followed by a brine wash.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel to afford the desired ethyl hex-4-enoate derivative.

Rationale: The Johnson-Claisen rearrangement is a powerful and stereoselective method for the formation of carbon-carbon bonds. [12]The choice of an orthoester allows for the direct formation of an ester functionality. The reaction proceeds through a six-membered chair-like transition state, which accounts for the high stereoselectivity, typically yielding the thermodynamically more stable (E)-alkene, a critical feature of the mycophenolic acid side chain.

Conclusion

The synthesis of Mycophenolic Acid, whether through nature's intricate biosynthetic machinery or the ingenuity of synthetic chemists, is a journey through a fascinating landscape of complex organic molecules. The key intermediates highlighted in this guide represent critical milestones on these pathways. A thorough understanding of their structure, formation, and strategic importance is paramount for researchers and professionals in the field of drug development. This knowledge not only enables the efficient synthesis of MPA and its derivatives but also fuels the ongoing quest for new and improved immunosuppressive agents with enhanced efficacy and reduced side effects.

References

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• 2. The orthoester Claisen rearrangement in the synthesis of mycophenolic acid - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Compartmentalized biosynthesis of mycophenolic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Basis for Mycophenolic Acid Biosynthesis in Penicillium brevicompactum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DE60023187D1 - PREPARATION AND PURIFICATION OF MYCOPHENOLIC ACID - Google Patents [patents.google.com]
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• 7. Immunosuppressant mycophenolic acid biosynthesis employs a new globin-like enzyme for prenyl side chain cleavage - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione via Diels-Alder Reaction

Abstract

This document provides a comprehensive guide for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a substituted cyclohexene derivative, through the Diels-Alder reaction. This [4+2] cycloaddition reaction is a cornerstone of synthetic organic chemistry for its efficiency in forming six-membered rings with high stereocontrol.[1][2] Herein, we detail the reaction between isoprene (the diene) and maleic anhydride (the dienophile). This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed experimental protocol, mechanistic insights, and practical considerations for a successful and reproducible synthesis.

Introduction: The Power of the Diels-Alder Cycloaddition

The Diels-Alder reaction, a Nobel Prize-winning transformation, constructs a cyclohexene ring from a conjugated diene and a dienophile.[3] Its synthetic utility is immense due to the formation of two new carbon-carbon sigma bonds and a pi bond in a single, concerted step.[2] The reaction's stereospecificity and regioselectivity make it a powerful tool in the synthesis of complex cyclic molecules, which are prevalent in pharmaceuticals and natural products.

In this protocol, we focus on the reaction between isoprene, a readily available diene, and maleic anhydride, a highly reactive dienophile due to its electron-withdrawing anhydride group.[4] The product, 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, is a valuable building block for further chemical elaboration.

Mechanistic Rationale: Frontier Molecular Orbitals and Stereoselectivity

The Diels-Alder reaction is governed by frontier molecular orbital (FMO) theory. The reaction proceeds through the interaction of the Highest Occupied Molecular Orbital (HOMO) of the electron-rich diene (isoprene) and the Lowest Unoccupied Molecular Orbital (LUMO) of the electron-poor dienophile (maleic anhydride).[2]

A critical aspect of this reaction is its stereoselectivity, specifically the preference for the endo product over the exo product.[5][6]

• Endo Product: The substituent(s) on the dienophile are oriented towards the newly forming double bond in the cyclohexene ring.

• Exo Product: The substituent(s) on the dienophile are oriented away from the newly forming double bond.

While the exo product is often the more thermodynamically stable isomer due to reduced steric hindrance, the endo product is typically the kinetically favored product.[5][6] This preference is attributed to "secondary orbital interactions" between the p-orbitals of the substituent on the dienophile and the developing pi system of the diene in the transition state.[7] These favorable interactions lower the activation energy of the endo pathway, leading to its faster formation.[5][7]

Reaction Scheme & Mechanism

The overall reaction is the [4+2] cycloaddition of isoprene and maleic anhydride:

Figure 1: General reaction scheme for the Diels-Alder synthesis.

The mechanism involves a concerted, pericyclic shift of electrons, as illustrated below. The endo transition state is favored due to secondary orbital interactions.

Experimental Protocol

This protocol is designed for the laboratory-scale synthesis of the target compound. Adherence to standard laboratory safety procedures is mandatory.

Materials and Equipment

Reagents	M.W. ( g/mol )	CAS No.	Supplier
Maleic Anhydride	98.06	108-31-6	Sigma-Aldrich
Isoprene	68.12	78-79-5	Sigma-Aldrich
Toluene	92.14	108-88-3	Fisher Scientific
Petroleum Ether	N/A	8032-32-4	Fisher Scientific

Equipment

100 mL Round-bottom flask

Reflux condenser

Heating mantle with stirrer

Magnetic stir bar

Ice bath

Büchner funnel and filter flask

Whatman filter paper

Beakers and graduated cylinders

Rotary evaporator (optional)

Melting point apparatus

Step-by-Step Procedure

The following workflow outlines the key stages of the synthesis:

Figure 2: Experimental workflow for the synthesis.

• Reactant Preparation & Setup:

  • In a 100 mL round-bottom flask, combine maleic anhydride (5.0 g, 51 mmol) and a magnetic stir bar.

  • Add 25 mL of toluene to the flask.

  • In a fume hood, carefully add isoprene (5.2 g, 76 mmol, ~7.6 mL) to the flask.

  • Attach a reflux condenser to the round-bottom flask. Ensure the condenser is properly clamped and that water is flowing through it (in at the bottom, out at the top).

• Reaction Under Reflux:

  • Place the reaction apparatus in a heating mantle on a magnetic stirrer.

  • Heat the mixture to a gentle reflux (the boiling point of toluene is approximately 111°C).

  • Maintain the reflux with continuous stirring for 1 hour. The progress of the reaction can be monitored by the disappearance of the maleic anhydride, which is sparingly soluble in cold toluene but dissolves upon heating and reaction.

• Crystallization and Product Isolation:

  • After the reflux period, turn off the heat and allow the flask to cool to room temperature.

  • Once at room temperature, place the flask in an ice bath for 15-20 minutes to induce crystallization of the product.

  • Collect the crystalline product by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold petroleum ether to remove any residual toluene and unreacted starting materials.

• Drying and Characterization:

  • Allow the product to air-dry on the filter paper or in a desiccator.

  • Determine the yield and characterize the product by its melting point. The literature melting point for the endo isomer is approximately 62-64°C. Further characterization can be performed using spectroscopic methods such as ¹H NMR and IR spectroscopy.

Key Experimental Parameters

Parameter	Value/Condition	Rationale
Reactant Ratio (Isoprene:Maleic Anhydride)	~1.5 : 1	A slight excess of the more volatile diene (isoprene) is used to ensure complete consumption of the dienophile.
Solvent	Toluene	Toluene is an effective solvent for this reaction as it has a suitable boiling point for reflux and allows for the crystallization of the product upon cooling.[8]
Reaction Temperature	Reflux (~111°C)	Provides the necessary activation energy for the cycloaddition to proceed at a reasonable rate.
Reaction Time	1 hour	Sufficient time for the reaction to go to completion under these conditions.
Purification Method	Recrystallization from the reaction mixture	The product is significantly less soluble in cold toluene than the starting materials, allowing for effective purification by crystallization.

Enhancing Reactivity and Selectivity: The Role of Lewis Acids

The rate and selectivity of the Diels-Alder reaction can be significantly enhanced by the use of a Lewis acid catalyst.[9][10] Lewis acids, such as aluminum chloride (AlCl₃) or tin tetrachloride (SnCl₄), coordinate to the carbonyl oxygen of the dienophile (maleic anhydride).[9][11]

This coordination has two primary effects:

• Lowers the LUMO Energy: The Lewis acid withdraws electron density from the dienophile, lowering the energy of its LUMO. This smaller HOMO-LUMO energy gap between the diene and dienophile accelerates the reaction.[9]

• Increases Endo Selectivity: The presence of the Lewis acid can further enhance the secondary orbital interactions in the transition state, leading to an even greater preference for the endo product.[5]

A proposed mechanism for Lewis acid catalysis is shown below:

Figure 3: Lewis acid activation of the dienophile.

Applications in Drug Development

The isobenzofuran scaffold, which can be derived from the product of this reaction, is present in a variety of biologically active molecules. For instance, derivatives of isobenzofuran have been investigated for their potential antidiabetic properties.[12][13] The ability to construct the core cyclic structure efficiently via the Diels-Alder reaction makes it an attractive strategy in the synthesis of novel therapeutic agents.

Troubleshooting and Safety Considerations

• Low Yield: Ensure all glassware is dry, as maleic anhydride can hydrolyze to maleic acid in the presence of water. Also, confirm that a gentle reflux is maintained throughout the reaction period.

• Oily Product: If the product oils out instead of crystallizing, try scratching the inside of the flask with a glass rod to induce crystallization. Ensure the cooling in the ice bath is gradual.

• Safety:

  • Maleic anhydride is corrosive and can cause severe skin and eye damage.[8] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Isoprene is flammable. Perform the reaction in a well-ventilated fume hood away from ignition sources.

  • Toluene is a flammable liquid and can cause skin and eye irritation.[8] Avoid inhalation of vapors.

Conclusion

The Diels-Alder reaction between isoprene and maleic anhydride is a classic and reliable method for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This protocol provides a detailed and robust procedure for obtaining this valuable synthetic intermediate. Understanding the underlying principles of FMO theory, stereoselectivity, and the potential for Lewis acid catalysis allows for the rational optimization of this powerful cycloaddition reaction.

References

• Kinetics of Isoprene-Maleic Anhydride Diels-Alder Reaction in Supercritical Carbon Dioxide.
• Diels Alder Reaction | California State University, Northridge.

• Solved CH3 CH3 Maleic Anhydride Isoprene Figure 1 | Chegg.com. Available at: [Link]

• Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction?. Available at: [Link]

• Synthesis of Diels-Alder Adducts of N-Arylmaleimides by a Multicomponent Reaction Between Maleic Anhydride, Dienes, and Anilines. Available at: [Link]

• (PDF) Kinetics of a Diels-Alder Reaction of Maleic Anhydride and Isoprene in Supercritical CO2. Available at: [Link]

• Diels-Alder Reaction. Available at: [Link]

• Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. Available at: [Link]

• Why is the endo product the major product in a Diels-Alder reaction?. Available at: [Link]

• Endo and Exo products of Diels-Alder Reaction with Practice Problems. Available at: [Link]

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione | C9H10O3 | CID 13608902 - PubChem. Available at: [Link]

• Diels Alder Reaction Experiment Part 1, Prelab. Available at: [Link]

• Exo vs Endo Products In The Diels Alder: How To Tell Them Apart. Available at: [Link]

• Lewis acid catalyst system for Diels–Alder reaction. Available at: [Link]

• Diels Alder reaction with maleic anhydride. Reactivity of different dienes. Available at: [Link]

• Lewis Acid-Catalyzed Diels-Alder Reactions: Reactivity Trends across the Periodic Table. Available at: [Link]

• How Lewis Acids Catalyze Diels–Alder Reactions. Available at: [Link]

• Diels Alder Reaction Experiment Part 2, Reflux and Isolation. Available at: [Link]

• Progress in Lewis-Acid-Templated Diels–Alder Reactions. Available at: [Link]

• DIELS-ALDER REACTION. Available at: [Link]

• Lewis Acid‐Catalyzed Diels‐Alder Reactions: Reactivity Trends across the Periodic Table. Available at: [Link]

• 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione. Available at: [Link]

• Proposed total synthesis of the potential antidiabetic compound 5,7-dihydroxy-6-(3-methybut-2-enyl)-isobenzofuran-(13H)-one. Available at: [Link]

• Diels-Alder reactions of five-membered heterocycles containing one heteroatom. Available at: [Link]

• Proposed total synthesis of the potential antidiabetic compound 5,7-dihydroxy-6-(3-methybut-2-enyl)- isobenzofuran-(13H). Available at: [Link]

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Application Notes and Protocols for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione in Diels-Alder Cycloadditions

Introduction: A Versatile Dienophile for Complex Molecule Synthesis

In the landscape of modern synthetic organic chemistry, the Diels-Alder reaction remains a cornerstone for the construction of six-membered rings with exceptional stereocontrol.[1] This [4+2] cycloaddition, a concerted reaction between a conjugated diene and a dienophile, offers a powerful and atom-economical route to complex cyclic systems.[1] Within the arsenal of dienophiles available to the synthetic chemist, 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, also known as methyltetrahydrophthalic anhydride, presents itself as a valuable and versatile building block. Its cyclic anhydride structure imparts significant reactivity, driven by the electron-withdrawing nature of the carbonyl groups, which lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) for favorable interaction with the Highest Occupied Molecular Orbital (HOMO) of a diene.[1] The presence of a methyl group introduces an additional layer of complexity and control, influencing the stereochemical outcome of the cycloaddition.

These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione as a dienophile. We will delve into the mechanistic nuances, provide detailed experimental protocols, and discuss the critical parameters that govern the success and selectivity of these reactions.

Mechanistic Considerations and Stereochemical Control

The Diels-Alder reaction is renowned for its high degree of stereospecificity and stereoselectivity. Understanding these principles is paramount to predicting and controlling the structure of the resulting cycloadducts.

The Endo Rule and the Influence of the Methyl Group

Typically, the Diels-Alder reaction favors the formation of the endo product, a preference rationalized by secondary orbital interactions between the p-orbitals of the diene and the electron-withdrawing groups of the dienophile in the transition state.[2] For a cyclic dienophile like 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, this translates to the anhydride moiety being oriented towards the newly forming double bond in the cyclohexene ring of the product.

However, the presence of a methyl substituent on the dienophile can significantly influence the endo:exo selectivity. Computational studies have shown that an α-methyl group can lead to a greater propensity for the formation of the exo cycloadduct. This shift is often attributed to steric hindrance in the more compact endo transition state, which can outweigh the stabilizing secondary orbital interactions. Therefore, when using 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, researchers should be aware that the expected product may not exclusively be the endo isomer, and careful characterization of the product mixture is essential.

Caption: Competing transition states in the Diels-Alder reaction.

Lewis Acid Catalysis: Enhancing Reactivity and Selectivity

To improve reaction rates and potentially enhance stereoselectivity, Lewis acid catalysis is a widely employed strategy in Diels-Alder reactions.[3] Lewis acids, such as aluminum chloride (AlCl₃), boron trifluoride (BF₃), or zinc chloride (ZnCl₂), coordinate to the carbonyl oxygen atoms of the anhydride. This coordination further lowers the energy of the dienophile's LUMO, accelerating the reaction.

Recent computational studies suggest that Lewis acids also accelerate the reaction by reducing the Pauli repulsion between the diene and dienophile.[4][5] This effect can also influence the endo/exo selectivity, often leading to an increased preference for the endo product.[3] The choice of Lewis acid and its stoichiometry can be critical and may require optimization for a specific diene-dienophile pair.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific diene used and the desired outcome.

Protocol 1: Thermal Diels-Alder Reaction with Isoprene

This protocol describes a representative thermal cycloaddition between 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and a simple, reactive diene, isoprene.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (MW: 166.17 g/mol )

• Isoprene (freshly distilled)

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.66 g, 10.0 mmol).

• Add 20 mL of anhydrous toluene to the flask.

• Add isoprene (1.02 g, 15.0 mmol, 1.5 equivalents) to the solution.

• Heat the reaction mixture to reflux (approximately 110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: General workflow for a thermal Diels-Alder reaction.

Protocol 2: Lewis Acid-Catalyzed Diels-Alder Reaction with Furan

This protocol outlines a Lewis acid-catalyzed reaction, which is often necessary for less reactive dienes like furan.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (MW: 166.17 g/mol )

• Furan (freshly distilled)

• Aluminum chloride (AlCl₃)

• Dichloromethane (DCM, anhydrous)

• Schlenk flask or oven-dried glassware

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stir bar

Procedure:

• Set up an oven-dried Schlenk flask equipped with a magnetic stir bar under an inert atmosphere.

• To the flask, add 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.66 g, 10.0 mmol) and 20 mL of anhydrous dichloromethane.

• Cool the mixture to 0 °C in an ice bath.

• Carefully add aluminum chloride (1.47 g, 11.0 mmol, 1.1 equivalents) portion-wise to the stirred solution.

• Stir the mixture at 0 °C for 15 minutes.

• Slowly add furan (0.82 g, 12.0 mmol, 1.2 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding 10 mL of saturated aqueous sodium bicarbonate solution at 0 °C.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation and Characterization

The successful synthesis of Diels-Alder adducts requires thorough characterization to confirm the structure and stereochemistry.

Parameter	Thermal Reaction (Isoprene)	Lewis Acid-Catalyzed Reaction (Furan)
Diene	Isoprene	Furan
Catalyst	None	AlCl₃
Solvent	Toluene	Dichloromethane
Temperature	Reflux (~110 °C)	0 °C to Room Temperature
Typical Yield	Moderate to High	Moderate to High
Expected Selectivity	Mixture of endo/exo isomers	Predominantly endo isomer

Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is crucial for determining the stereochemistry of the adduct. The coupling constants and NOE (Nuclear Overhauser Effect) correlations can help distinguish between endo and exo isomers.

• Mass Spectrometry (MS): Confirms the molecular weight of the product.

• Infrared (IR) Spectroscopy: Shows the characteristic absorption bands of the functional groups present in the adduct, such as the anhydride C=O stretches.

• Melting Point: A sharp melting point can be indicative of a pure compound.

Troubleshooting and Expert Insights

• Low Yields: In thermal reactions, consider increasing the reaction time or using a higher boiling point solvent. For less reactive dienes, Lewis acid catalysis is recommended. Ensure all reagents are pure and solvents are anhydrous, especially for catalyzed reactions.

• Poor Selectivity: The endo/exo ratio can be influenced by temperature and the choice of catalyst. Lower temperatures generally favor the formation of the kinetically controlled endo product. Screening different Lewis acids may improve selectivity.

• Retro-Diels-Alder Reaction: Some Diels-Alder adducts can undergo a retro-reaction at elevated temperatures. If this is suspected, perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate and purify the product without excessive heating.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a highly valuable dienophile for the construction of complex cyclic molecules via the Diels-Alder reaction. By understanding the underlying mechanistic principles and carefully selecting the reaction conditions, researchers can effectively utilize this reagent to access a diverse range of bicyclic adducts. The protocols and insights provided herein offer a solid foundation for the successful application of this versatile building block in organic synthesis and drug development programs.

References

• Larrañaga, O., & de Cózar, A. (n.d.). Effect of an α‐Methyl Substituent on the Dienophile on Diels‐Alder endo:exo Selectivity. ChemPhysChem.
• Ramirez, A., et al. (n.d.). Origins of Endo Selectivity in Diels–Alder Reactions of Cyclic Allene Dienophiles. eScholarship.org.
• Lumen Learning. (n.d.). 13.5. The Diels-Alder reaction. In Organic Chemistry II.
• Wikipedia. (2024). Diels–Alder reaction.
• Indian Academy of Sciences. (n.d.).
• Fernández, I., & Bickelhaupt, F. M. (2020). How Lewis Acids Catalyze Diels–Alder Reactions.
• Liu, F., et al. (2012). Diels–Alder Exo-Selectivity in Terminal-Substituted Dienes and Dienophiles: Experimental Discoveries and Computational Explanations. The Journal of Organic Chemistry, 77(15), 6132-6142.
• Hsieh, C.-Y., et al. (2019). Molecular design principles towards exo-exclusive Diels–Alder reactions. RSC Advances, 9(2), 941-949.
• Semantic Scholar. (n.d.). ON THE ORIGIN OF THE ENDO/EXO SELECTIVITY IN DIELS-ALDER REACTIONS.
• García-Rodeja, Y., et al. (2022). Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles. The Journal of Organic Chemistry, 87(15), 9845-9854.
• Chemistry LibreTexts. (2022). 16.11 Rules of the Diels–Alder Reaction.
• Domingo, L. R., & Ríos-Gutiérrez, M. (2020). Unveiling the Lewis Acid Catalyzed Diels–Alder Reactions Through the Molecular Electron Density Theory. Molecules, 25(11), 2535.
• PraxiLabs. (2022). Here's What You're Looking For in Diels Alder Reaction.
• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction.

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Application Notes & Protocols: Experimental Setup for Reactions of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Abstract

This document provides a comprehensive guide to the experimental setup, synthesis, and subsequent reactions of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This compound is a classic adduct of the Diels-Alder reaction, a cornerstone of modern organic synthesis for forming six-membered rings. The protocols herein are designed for researchers, scientists, and drug development professionals, offering detailed, step-by-step methodologies grounded in established chemical principles. We will cover the synthesis from isoprene and maleic anhydride, key post-synthetic modifications such as hydrolysis, and essential characterization techniques. The causality behind experimental choices is explained to provide a deeper understanding of the reaction mechanics and ensure reproducible, high-fidelity results.

Compound Profile: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

This molecule is the product of a [4+2] cycloaddition between isoprene (the diene) and maleic anhydride (the dienophile).[1][2] Understanding its fundamental properties is critical for its synthesis and application.

1.1. Nomenclature and Identifiers

Identifier	Value
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione[3][4]
Synonyms	Methyltetrahydrophthalic anhydride[3]
CAS Number	19438-64-3[3][4]
Molecular Formula	C₉H₁₀O₃[3][4]
InChI Key	MWSKJDNQKGCKPA-UHFFFAOYSA-N[4]

1.2. Physicochemical Properties

Property	Value	Source
Molecular Weight	166.17 g/mol	PubChem[3]
Appearance	Solid (Typical)	General Knowledge
Purity (Typical)	>95%	Sigma-Aldrich
Storage	Ambient Temperature	Sigma-Aldrich

Core Synthesis: The Diels-Alder Reaction

The formation of the title compound is a pericyclic reaction involving the 4 π-electrons of the conjugated diene (isoprene) and the 2 π-electrons of the dienophile (maleic anhydride). The reaction proceeds through a concerted cyclic transition state, leading to the formation of a stable six-membered ring.

Reaction Scheme

The following diagram illustrates the Diels-Alder cycloaddition of isoprene and maleic anhydride.

Caption: Diels-Alder synthesis of the target anhydride.

Rationale for Experimental Design

• Reagent Purity: Maleic anhydride is susceptible to hydrolysis, forming maleic acid. It is often purified by sublimation before use to ensure the anhydride is the active dienophile.[2]

• Solvent Choice: A high-boiling point solvent like xylene or toluene is used. The Diels-Alder reaction is often slow at room temperature and requires thermal energy to overcome the activation barrier. Refluxing in xylene (boiling point ~140°C) provides the necessary heat.[5][6]

• Apparatus: A reflux condenser is essential to heat the reaction mixture for an extended period without loss of solvent.[6] A drying tube is attached to the top of the condenser to protect the moisture-sensitive maleic anhydride from atmospheric water.[5]

• Product Isolation: The product is typically less soluble in the non-polar reaction solvent at lower temperatures. Cooling the reaction mixture in an ice bath induces crystallization, allowing for easy isolation via vacuum filtration.[5]

Detailed Protocol: Synthesis

Materials & Equipment:

• Maleic Anhydride (purified)

• Isoprene

• Xylene (anhydrous)

• 25 mL Round-bottom flask

• Reflux condenser with water lines

• Heating mantle with variable transformer

• Magnetic stirrer and stir bar

• Drying tube (filled with CaCl₂)

• Buchner funnel and filter flask

• Ice bath

Procedure:

• Preparation: Flame-dry a 25 mL round-bottom flask containing a magnetic stir bar to remove any residual moisture. Allow it to cool to room temperature.

• Reagent Addition: To the flask, add 2.0 g of maleic anhydride and 10 mL of xylene.

• Apparatus Setup: Securely clamp the flask to a reflux condenser. Attach a drying tube to the top of the condenser.[5]

• Diene Addition: Carefully add 1.5 mL of isoprene to the mixture through the top of the condenser.

• Reaction: Heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux for approximately 45-60 minutes. The solution may become clear as the reactants are consumed.[5]

• Crystallization: After the reflux period, turn off the heat and allow the flask to cool slowly to room temperature.

• Product Isolation: Once at room temperature, place the flask in an ice bath for 15-20 minutes to maximize crystal formation.[5]

• Filtration: Collect the crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold ethyl acetate or hexane to remove any residual xylene and unreacted starting materials.[5]

• Drying: Allow the product to air-dry on the filter paper. For complete drying, place the crystals in a desiccator overnight.

• Characterization: Determine the yield, melting point, and confirm the structure using spectroscopic methods (IR, NMR).

Post-Synthesis Reactions and Modifications

The anhydride functional group in the product is a versatile handle for further chemical transformations. Hydrolysis and alcoholysis are two common and useful subsequent reactions.

Hydrolysis to Dicarboxylic Acid

The anhydride ring can be readily opened by hydrolysis in hot water to yield the corresponding dicarboxylic acid. This reaction is often driven to completion by the dissolution of the starting anhydride.[7]

Reaction Scheme: Hydrolysis

Caption: Hydrolysis of the anhydride to a diacid.

Protocol: Hydrolysis

• Place 1.0 g of the synthesized anhydride into a 50 mL Erlenmeyer flask.

• Add 15 mL of distilled water. The anhydride may initially appear as an insoluble oil.

• Heat the mixture to boiling on a hot plate with stirring.[7]

• Continue heating until all the oily anhydride has dissolved, indicating the formation of the more soluble diacid.

• Remove the flask from the heat and allow it to cool to room temperature.

• Further cool the solution in an ice bath to induce crystallization of the dicarboxylic acid.

• Collect the product by vacuum filtration and allow it to air dry.

Experimental Workflow Overview

A successful experimental campaign relies on a logical and systematic workflow, from preparation to final analysis.

Caption: General experimental workflow diagram.

Safety and Handling

Hazard Statements: The synthesized product is an irritant. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary Measures:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Maleic anhydride is corrosive and a respiratory irritant. Handle with care.

• Xylene is flammable and toxic. Avoid inhalation and contact with skin.[5]

• Isoprene is extremely flammable. Keep away from ignition sources.

References

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. National Center for Biotechnology Information. Retrieved from [Link]

• CHEM-333. (n.d.). Lab experiment 11: The Diels-Alder Reaction. Retrieved from [Link]

• Kim, S., & Lee, H. (2007). Kinetics of Isoprene-Maleic Anhydride Diels-Alder Reaction in Supercritical Carbon Dioxide. Journal of Chemical & Engineering Data, 52(5), 1851-1854. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Diels-Alder Reaction. Department of Chemistry. Retrieved from [Link]

• Politanskaya, L., et al. (2001). Kinetics of a Diels-Alder Reaction of Maleic Anhydride and Isoprene in Supercritical CO2. Industrial & Engineering Chemistry Research, 40(4), 942-948. Retrieved from [Link]

• Organic Chemistry Lab Videos. (2020, October 6). Diels Alder Reaction Experiment Part 2, Reflux and Isolation [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). Isoprene. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Maleic anhydride. National Center for Biotechnology Information. Retrieved from [Link]

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• 3. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione | C9H10O3 | CID 13608902 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. www1.udel.edu [www1.udel.edu]

Application Notes and Protocols for the Synthesis of Novel Derivatives from 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive framework for the synthesis of novel chemical entities derived from 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. The protocols and methodologies detailed herein are designed to be a foundational resource for researchers engaged in medicinal chemistry, agrochemistry, and materials science, enabling the exploration of this versatile scaffold for a multitude of applications.

Introduction: The Synthetic Potential of a Privileged Scaffold

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a product of the Diels-Alder reaction between maleic anhydride and isoprene, represents a valuable starting material for the synthesis of a diverse array of complex molecules.[1][2] Its structure incorporates two key reactive sites: a cyclic anhydride and a cyclohexene ring. This dual functionality allows for a wide range of chemical transformations, making it an attractive scaffold for the generation of compound libraries for screening and lead optimization. Isoindoline-1,3-dione derivatives, accessible from this starting material, are a significant class of medicinal substances with a broad spectrum of biological activities.[3][4]

This guide will detail three primary synthetic pathways for the derivatization of this starting material:

• Part A: Synthesis of N-Substituted Imide Derivatives via reaction of the anhydride with primary amines.

• Part B: Synthesis of Ester Derivatives through nucleophilic ring-opening of the anhydride with alcohols.

• Part C: Modification of the Carbocyclic Ring via catalytic hydrogenation of the cyclohexene double bond.

Each section will provide a detailed explanation of the underlying chemical principles, step-by-step experimental protocols, and data presentation to guide the researcher in the successful synthesis and characterization of novel derivatives.

Part A: Synthesis of N-Substituted Imide Derivatives

The reaction of a cyclic anhydride with a primary amine is a robust and widely employed method for the synthesis of cyclic imides.[5][6] This transformation proceeds via a two-step mechanism: initial nucleophilic attack of the amine on one of the carbonyl carbons of the anhydride to form a phthalamic acid intermediate, followed by a dehydrative cyclization to yield the imide. The cyclization step is often facilitated by heating.[7]

A variety of primary amines can be utilized in this reaction, allowing for the introduction of diverse functionalities into the final molecule. This approach is fundamental to the synthesis of phthalimide derivatives, which are known to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[8][9][10]

Figure 1: General workflow for the synthesis of N-substituted imide derivatives.

Protocol 1: Synthesis of 2-Benzyl-5-methyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

This protocol details the synthesis of a representative N-benzyl substituted imide derivative.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.0 eq)

• Benzylamine (1.05 eq)

• Glacial Acetic Acid

• Ethanol

• Deionized Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (e.g., 5.0 g, 30.1 mmol) and glacial acetic acid (30 mL).

• Stir the mixture at room temperature to dissolve the anhydride.

• Add benzylamine (e.g., 3.44 g, 32.1 mmol) dropwise to the stirred solution. An exothermic reaction may be observed.

• Once the addition is complete, equip the flask with a reflux condenser and heat the mixture to reflux (approximately 118 °C) for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Slowly pour the cooled reaction mixture into 100 mL of ice-cold water with stirring. A white precipitate should form.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water (2 x 20 mL) to remove any residual acetic acid.

• Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to afford the pure 2-Benzyl-5-methyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione as a white solid.

• Dry the product under vacuum.

Characterization:

The structure and purity of the synthesized compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. The melting point should also be determined.

Reactant	Molar Ratio	Reaction Time (h)	Solvent	Yield (%)
Benzylamine	1.05	2	Acetic Acid	85-95
Aniline	1.05	3	Acetic Acid	80-90
Ethanolamine	1.05	2	Acetic Acid	88-96
Table 1: Representative reaction conditions and yields for the synthesis of N-substituted imide derivatives.

Part B: Synthesis of Ester Derivatives via Anhydride Ring-Opening

The cyclic anhydride functionality is susceptible to nucleophilic attack by alcohols, leading to a ring-opening reaction to form a monoester containing a carboxylic acid.[11][12] This reaction can be catalyzed by either acid or base. Further esterification of the resulting carboxylic acid can be achieved to yield a diester. This two-step, one-pot process provides access to a variety of ester derivatives with potential applications as plasticizers, lubricants, and pharmaceutical intermediates.

Figure 2: General workflow for the synthesis of ester derivatives.

Protocol 2: Synthesis of Dimethyl 5-methylcyclohex-4-ene-1,2-dicarboxylate

This protocol describes the synthesis of the dimethyl ester derivative.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.0 eq)

• Methanol (excess)

• Concentrated Sulfuric Acid (catalytic amount)

• Sodium Bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution of NaCl)

• Anhydrous Magnesium Sulfate

• Ethyl Acetate

• Hexanes

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (e.g., 5.0 g, 30.1 mmol) in methanol (100 mL).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC (e.g., 20% ethyl acetate in hexanes) until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the excess methanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize the acid catalyst, followed by brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure dimethyl 5-methylcyclohex-4-ene-1,2-dicarboxylate.

Characterization:

The structure of the diester should be confirmed by ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Alcohol	Catalyst	Reaction Time (h)	Yield (%)
Methanol	H₂SO₄	4-6	80-90
Ethanol	H₂SO₄	5-7	75-85
Isopropanol	H₂SO₄	6-8	70-80
Table 2: Representative conditions for the synthesis of diester derivatives.

Part C: Modification of the Carbocyclic Ring

The cyclohexene double bond in the starting material provides another site for chemical modification. Catalytic hydrogenation is a common and efficient method for the saturation of carbon-carbon double bonds.[13] This transformation typically employs a heterogeneous catalyst, such as palladium on carbon (Pd/C), in the presence of hydrogen gas.[14] This modification can significantly alter the three-dimensional structure and physicochemical properties of the resulting derivatives, which may have a profound impact on their biological activity.

Figure 3: General workflow for the catalytic hydrogenation of the cyclohexene ring.

Protocol 3: Synthesis of 5-Methylhexahydroisobenzofuran-1,3(3aH,6H)-dione

This protocol details the catalytic hydrogenation of the starting anhydride.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (5-10 mol%)

• Ethyl Acetate or Methanol

• Hydrogen gas (H₂)

• Celite®

Equipment:

• Parr hydrogenation apparatus or a flask equipped with a balloon filled with hydrogen

• Magnetic stirrer

• Filtration setup

Procedure:

• In a suitable hydrogenation vessel, dissolve 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (e.g., 2.0 g, 12.0 mmol) in a solvent such as ethyl acetate or methanol (50 mL).

• Carefully add 10% Pd/C (e.g., 100-200 mg) to the solution.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas (e.g., 50 psi) or maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC or ¹H NMR to confirm the disappearance of the olefinic protons.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas like nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude product.

• The crude product can be purified by recrystallization if necessary.

Characterization:

The absence of the double bond can be confirmed by the disappearance of the olefinic proton signals in the ¹H NMR spectrum and the appearance of new aliphatic signals. Mass spectrometry will also confirm the addition of two hydrogen atoms.

Note: This hydrogenation protocol can also be applied to the imide and ester derivatives synthesized in Parts A and B to generate a wider range of novel compounds.

Conclusion and Future Perspectives

The synthetic protocols outlined in this guide demonstrate the versatility of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione as a scaffold for the generation of diverse chemical libraries. The straightforward and robust nature of these reactions allows for the systematic modification of the molecule at both the anhydride and the cyclohexene moieties. The resulting N-substituted imides, esters, and saturated carbocyclic derivatives provide a rich collection of compounds for screening in various biological assays. Further exploration of other transformations, such as epoxidation or dihydroxylation of the double bond, could further expand the chemical space accessible from this starting material. The methodologies presented here serve as a solid foundation for researchers to build upon in their quest for novel bioactive molecules.

References

• Synthesis, In Vitro, and In Silico studies of imide derivatives of phthalic anhydride as potential antimicrobial agents. PubMed. (2025).
• Phthalimide synthesis. PierpaLab. (2025).
• Omran Fhid, et al. Synthesis, characterization and antimicrobial activity of some new phthalimide derivatives. Der Pharma Chemica, 2015, 7(11):240-242.
• Phthalimide. Wikipedia.
• Synthesis of isoindolinones. Organic Chemistry Portal.
• Phthalimide- Preparation, Chemical Reactions & Uses. Turito. (2022).
• Process for making cyclic imides.
• A convenient procedure for his-esterific
• anhydride to imide reaction - TPOXX API prep - labor
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The Strategic Application of Dihydroisobenzofuran-1,3-diones in Complex Molecule Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Power of the Diels-Alder Reaction in Total Synthesis

The Diels-Alder reaction, a cornerstone of modern organic synthesis, provides a robust and stereocontrolled method for the construction of six-membered rings. [1][2]This pericyclic [4+2] cycloaddition has been instrumental in the total synthesis of a vast array of complex natural products, including terpenes, alkaloids, and polyketides. [3][4][5]Among the diverse dienophiles employed in this reaction, cyclic anhydrides, such as derivatives of dihydroisobenzofuran-1,3-dione, offer a unique combination of reactivity and functionality. The anhydride moiety not only activates the dienophile for efficient cycloaddition but also serves as a versatile functional handle for subsequent transformations, allowing for the rapid assembly of intricate molecular architectures.

While direct literature examples detailing the extensive use of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione in multi-step total syntheses are not prominently documented, its structural motif is representative of a class of dienophiles that are pivotal in synthetic strategy. The principles governing its reactivity and potential applications can be effectively illustrated through analogous systems. This guide will, therefore, leverage a well-established example of a substituted cyclic anhydride in a landmark total synthesis to provide a comprehensive overview of the strategic considerations and experimental protocols relevant to this class of compounds.

Case Study: The Diels-Alder Approach to the Sesquiterpene Core

To illustrate the strategic utility of substituted cyclic anhydrides, we will examine a representative Diels-Alder reaction that forms the core of a sesquiterpene natural product. Sesquiterpenes are a large class of natural products with diverse biological activities, and their synthesis often relies on efficient methods for constructing their characteristic polycyclic skeletons. [6]A common strategy involves the cycloaddition of a substituted diene with a cyclic anhydride dienophile to establish the key carbocyclic framework with precise stereochemical control.

The reaction between a suitably substituted 1,3-diene and a dienophile such as maleic anhydride or its derivatives allows for the formation of a bicyclic adduct. [7]The stereochemistry of the newly formed chiral centers is dictated by the well-established endo rule of the Diels-Alder reaction, which favors the formation of the kinetic product where the substituents on the dienophile are oriented towards the diene in the transition state. [8][9] The resulting bicyclic anhydride is a versatile intermediate. The anhydride can be hydrolyzed to the corresponding diacid, which can then be further manipulated. For instance, selective reduction of one carboxylic acid group, lactonization, or decarboxylation can lead to a variety of functionalized carbocycles, providing access to the core structures of numerous natural products.

Experimental Protocol: A Representative Diels-Alder Reaction and Subsequent Transformations

The following protocol details a general procedure for a Diels-Alder reaction between a substituted diene and a cyclic anhydride, followed by a typical post-cycloaddition transformation. This protocol is based on established methodologies in the field of natural product synthesis and serves as a practical guide for researchers.

Part 1: Diels-Alder Cycloaddition

This part of the protocol describes the [4+2] cycloaddition to form the bicyclic anhydride core.

Materials:

• Substituted 1,3-diene

• Maleic Anhydride (or a substituted derivative)

• Toluene (anhydrous)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Argon or Nitrogen), add the substituted 1,3-diene (1.0 equivalent).

• Dissolve the diene in anhydrous toluene to a concentration of 0.1-0.5 M.

• Add maleic anhydride (1.1 equivalents) to the solution.

• Heat the reaction mixture to 80-110 °C and stir for 4-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by vacuum filtration and wash with cold toluene or hexanes.

• If the product remains in solution, concentrate the mixture in vacuo to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents oxidation of the diene and other sensitive reagents.

• Anhydrous Solvent: Toluene is a common solvent for Diels-Alder reactions due to its relatively high boiling point and inertness. Anhydrous conditions prevent the hydrolysis of the anhydride.

• Excess Dienophile: A slight excess of the dienophile is often used to ensure complete consumption of the diene.

• Heating: Many Diels-Alder reactions require thermal activation to overcome the activation energy barrier. The specific temperature depends on the reactivity of the diene and dienophile.

Part 2: Hydrolysis of the Anhydride and Iodolactonization

This part of the protocol demonstrates a common transformation of the Diels-Alder adduct to introduce further complexity.

Materials:

• Diels-Alder adduct (bicyclic anhydride)

• Sodium Bicarbonate (NaHCO₃)

• Potassium Iodide (KI)

• Iodine (I₂)

• Dichloromethane (CH₂Cl₂)

• Sodium Thiosulfate (Na₂S₂O₃) solution (saturated)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware

Procedure:

• Dissolve the bicyclic anhydride (1.0 equivalent) in a saturated aqueous solution of sodium bicarbonate.

• Stir the mixture at room temperature until the anhydride is fully hydrolyzed to the corresponding dicarboxylate. This can be monitored by the disappearance of the starting material on TLC.

• To the aqueous solution of the dicarboxylate, add potassium iodide (3.0 equivalents) and iodine (1.5 equivalents).

• Stir the reaction mixture at room temperature for 12-24 hours in the dark. The reaction progress can be monitored by TLC after acidic workup of an aliquot.

• Extract the reaction mixture with dichloromethane (3 x volume).

• Wash the combined organic layers with a saturated solution of sodium thiosulfate to quench any remaining iodine, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude iodolactone by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Hydrolysis: The anhydride is opened with a mild base to generate the dicarboxylate in situ.

• Iodolactonization: This is an electrophilic cyclization. The iodine acts as an electrophile, and the proximate carboxylate attacks the resulting iodonium ion to form the lactone. This reaction is highly stereospecific.

• Dark Conditions: To prevent the light-induced decomposition of iodine.

• Aqueous Workup: The use of sodium thiosulfate removes excess iodine, which can interfere with purification and subsequent reactions.

Data Presentation

Table 1: Representative Reaction Conditions and Yields for Diels-Alder Cycloaddition.

Diene	Dienophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
Isoprene	Maleic Anhydride	Toluene	100	6	92
Cyclopentadiene	Maleic Anhydride	Ethyl Acetate	25	1	95
1,3-Butadiene	5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione	Xylene	120	12	(Predicted) >85

Visualization of Key Concepts

Diels-Alder Reaction Workflow

Caption: A typical workflow for a Diels-Alder reaction followed by iodolactonization.

Stereochemical Outcome of the Diels-Alder Reaction

Caption: The endo rule preference in the Diels-Alder reaction determines the product stereochemistry.

Conclusion and Future Outlook

The use of substituted dihydroisobenzofuran-1,3-diones and related cyclic anhydrides as dienophiles in the Diels-Alder reaction remains a powerful and reliable strategy in the total synthesis of complex natural products. The ability to construct a six-membered ring with high stereocontrol and the presence of a versatile anhydride functionality in the product makes this approach highly attractive for the rapid assembly of molecular complexity. While the specific applications of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione may not be as broadly documented as those of simpler cyclic anhydrides, the principles and protocols outlined in this guide provide a solid foundation for its potential use in synthetic endeavors. Future research in this area will likely focus on the development of catalytic and asymmetric variants of the Diels-Alder reaction with these types of dienophiles, further expanding their utility in the synthesis of enantiomerically pure, biologically active molecules for drug discovery and development.

References

• Diels-Alder reactions in the synthesis of higher terpenes. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Strategies for the Synthesis of Sesquiterpene Natural Products. (2014). Academic Commons. Retrieved January 13, 2026, from [Link]

• Stereochemistry of the Diels-Alder Reaction. (2017). Master Organic Chemistry. Retrieved January 13, 2026, from [Link]

• Diels–Alder reaction. (2020). L.S.College, Muzaffarpur. Retrieved January 13, 2026, from [Link]

• 16.7: Diels-Alder Stereochemistry. (2020). Chemistry LibreTexts. Retrieved January 13, 2026, from [Link]

• Diels–Alder reaction. (n.d.). Wikipedia. Retrieved January 13, 2026, from [Link]

• The Diels-Alder Reaction. (2017). Master Organic Chemistry. Retrieved January 13, 2026, from [Link]

• The Intramolecular Diels-Alder Reaction in Natural Product Synthesis. (2007). Organic Chemistry Portal. Retrieved January 13, 2026, from [Link]

• Recent applications of intramolecular Diels–Alder reactions to natural product synthesis. (2009). Chemical Society Reviews (RSC Publishing). Retrieved January 13, 2026, from [Link]

• Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023). (2025). PubMed Central. Retrieved January 13, 2026, from [Link]

• Latest Applications of the Diels-Alder Reaction in the Synthesis of Natural Products (2017-2020). (2025). ResearchGate. Retrieved January 13, 2026, from [Link]

• Recent applications of the hetero Diels-Alder reaction in the total synthesis of natural products. (2022). figshare. Retrieved January 13, 2026, from [Link]

• Synthesis of 4-Cyclohexene-cis-dicarboxylic Acid Anhydride - (Diels-Alder Reaction). (n.d.). Retrieved January 13, 2026, from [Link]

• Diels‐Alder reaction of terpene derivatives with maleic anhydride. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Experiment 49, The Diels-Alder Reaction of Cyclopentadiene with Maleic Anhydride. (n.d.). Retrieved January 13, 2026, from [Link]

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Application Notes & Protocols: Stereoselectivity Control with 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Prepared for: Researchers, Scientists, and Drug Development Professionals

Foreword: A Molecule Defined by Stereochemistry

The compound 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, while not extensively documented in peer-reviewed literature for specific applications in stereoselective synthesis, represents a classic example of a molecular scaffold whose very formation is a lesson in stereocontrol. Its structure, a substituted dihydroisobenzofuranone, is fundamentally a product of the Diels-Alder reaction, a cornerstone of synthetic organic chemistry renowned for its high degree of stereospecificity.[1][2][3]

This guide, therefore, takes a foundational approach. We will first elucidate the principles of stereoselectivity that govern the synthesis of this molecule. Subsequently, we will present detailed protocols for its preparation and propose its application as a chiral building block in further stereoselective transformations. The methodologies described herein are grounded in established principles of asymmetric synthesis and are designed to serve as a robust starting point for researchers looking to explore the potential of this and related scaffolds.

The Genesis of Stereochemistry: The Diels-Alder Reaction

The structure of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione strongly suggests its origin as an adduct from a [4+2] cycloaddition, or Diels-Alder reaction, between isoprene (2-methyl-1,3-butadiene) and maleic anhydride.[1] This reaction is a powerful tool for forming six-membered rings with excellent control over the resulting stereochemistry.[1]

The Principle of Concertedness and Stereospecificity

The Diels-Alder reaction is a concerted pericyclic reaction, meaning all bond-forming and bond-breaking events occur in a single transition state.[1] A key consequence of this mechanism is its stereospecificity, often referred to as the Alder-Stein rules or the "cis principle".[3] This principle dictates that the stereochemistry of the dienophile (in this case, maleic anhydride) is retained in the product.[2][3] Since the substituents on maleic anhydride are cis, the resulting fused ring system in the product will also have a cis-fusion.

Endo vs. Exo Selectivity

In addition to the stereospecificity with respect to the dienophile, the approach of the diene to the dienophile can result in two different diastereomeric products: the endo and exo adducts.

• Endo Addition: The substituent on the dienophile is oriented towards the developing π-system of the diene. This pathway is often kinetically favored due to secondary orbital interactions.

• Exo Addition: The substituent on the dienophile is oriented away from the developing π-system of the diene. This pathway typically leads to the thermodynamically more stable product.

For the reaction between isoprene and maleic anhydride, the endo product is generally the major product under kinetic control.

Synthesis Protocol: Stereoselective Preparation of cis-5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

This protocol details the Diels-Alder reaction to synthesize the target molecule, emphasizing the conditions that favor the kinetically controlled endo product.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity	Supplier
Isoprene	C₅H₈	68.12	≥99%	Sigma-Aldrich
Maleic Anhydride	C₄H₂O₃	98.06	≥99%	Sigma-Aldrich
Toluene	C₇H₈	92.14	Anhydrous	Sigma-Aldrich
Hexanes	C₆H₁₄	86.18	ACS Grade	Fisher Scientific

Step-by-Step Protocol

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add maleic anhydride (5.0 g, 51 mmol).

• Solvent Addition: Add 40 mL of anhydrous toluene to the flask. Stir the mixture until the maleic anhydride is fully dissolved.

• Diene Addition: Carefully add freshly distilled isoprene (6.0 mL, 60 mmol, 1.2 equivalents) to the solution at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80 °C and maintain this temperature with stirring for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (3:1 Hexanes:Ethyl Acetate).

• Work-up: After the reaction is complete (as indicated by the consumption of maleic anhydride), allow the flask to cool to room temperature. The product may begin to crystallize out of the solution.

• Isolation and Purification:

  • Cool the flask in an ice bath for 30 minutes to maximize crystallization.

  • Collect the solid product by vacuum filtration, washing with cold hexanes (2 x 20 mL).

  • The resulting white crystalline solid is typically of high purity. For further purification, recrystallization from a toluene/hexane mixture can be performed.

  • Dry the product under vacuum to yield cis-5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Expected Outcome

This protocol should yield the desired product with high diastereoselectivity for the cis-fused, endo isomer. Typical yields are in the range of 85-95%.

Application as a Chiral Scaffold: Asymmetric Desymmetrization

The synthesized dihydroisobenzofuranone is a prochiral molecule. Its C₂ symmetry allows for enantioselective desymmetrization reactions, a powerful strategy in asymmetric synthesis.[4][5] One such application is the enantioselective alcoholysis of the anhydride ring, catalyzed by a chiral catalyst, to yield a chiral monoester-acid.

Proposed Reaction and Mechanism

The anhydride can be opened by an alcohol in the presence of a chiral base or organocatalyst. The catalyst will preferentially activate one of the two enantiotopic carbonyl groups, leading to an enantiomerically enriched product. Cinchona alkaloid derivatives are known to be effective catalysts for such transformations.

Caption: Proposed workflow for asymmetric desymmetrization.

Protocol: Enantioselective Methanolysis

This protocol is a representative example based on established methods for anhydride desymmetrization.

• Catalyst Preparation: In a dry vial, dissolve a chiral thiourea catalyst derived from a Cinchona alkaloid (e.g., (1R,2R)-1,2-diphenylethanediamine-based thiourea, 0.1 mmol, 5 mol%) in 5 mL of anhydrous dichloromethane.

• Reaction Setup: To a separate flame-dried flask, add the synthesized 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (332 mg, 2.0 mmol). Dissolve it in 15 mL of anhydrous dichloromethane.

• Cooling: Cool the substrate solution to -20 °C in a cryocooler.

• Initiation: Add the catalyst solution to the substrate solution. Then, add methanol (121 µL, 3.0 mmol, 1.5 equivalents) dropwise over 5 minutes.

• Reaction Monitoring: Stir the reaction at -20 °C. Monitor the progress by TLC or HPLC on a chiral column to determine both conversion and enantiomeric excess (ee). The reaction is typically complete within 12-24 hours.

• Quenching and Work-up:

  • Quench the reaction by adding 10 mL of a saturated aqueous NH₄Cl solution.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a gradient of hexanes/ethyl acetate with 1% acetic acid) to afford the chiral monoester-acid.

Data Analysis and Expected Results

The enantiomeric excess of the product should be determined by chiral HPLC analysis. The absolute configuration can be determined by comparison to known compounds or by X-ray crystallography of a suitable derivative.

Parameter	Expected Outcome
Conversion	>95%
Yield	80-90%
Enantiomeric Excess (ee)	85-98%

Conclusion and Future Directions

The stereochemical integrity inherent in the Diels-Alder synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione makes it an attractive, albeit underutilized, scaffold for asymmetric synthesis. The protocols provided herein offer a reliable method for its preparation and a foundational strategy for its use in generating enantioenriched molecules.

Future research could explore:

• Diastereoselective reactions on the alkene moiety of the scaffold.

• The use of the resulting chiral monoester-acids as ligands in asymmetric catalysis or as starting materials for natural product synthesis .

• Computational studies to refine catalyst selection and predict stereochemical outcomes in desymmetrization and other transformations.[6][7]

By understanding and leveraging the intrinsic stereochemistry of this molecule, researchers can unlock new pathways for the efficient construction of complex, chiral molecules relevant to the pharmaceutical and materials science industries.

References

• Stereocontrol of intramolecular Diels-Alder reactions: synthetic studies and transition structure modeling with c5-substituted 1,3,8-nonatrienes and nonadienynes. Journal of Organic Chemistry. Available at: [Link]

• Stereocontrol of the Intramolecular Diels-Alder Reaction by Internal Hydrogen Bonding. Organic Letters. Available at: [Link]

• Asymmetric Synthesis of 2,3‐Dihydrobenzofurans by a [4+1] Annulation Between Ammonium Ylides and In Situ Generated o‐Quinone Methides. Angewandte Chemie International Edition. Available at: [Link]

• Diels–Alder reaction. Wikipedia. Available at: [Link]

• Stereochemistry of the Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

• Asymmetric construction of dihydrobenzofuran-2,5-dione derivatives via desymmetrization of p-quinols with azlactones. Request PDF on ResearchGate. Available at: [Link]

• Recent Advances on the Construction of Chiral Dihydrobenzofurans by Asymmetric [3+2] Cyclization Reactions of Phenols (Quinones) and Alkenes. ResearchGate. Available at: [Link]

• Asymmetric Synthesis of Hydrobenzofuranones via Desymmetrization of Cyclohexadienones Using the Intramolecular Stetter Reaction. Journal of the American Chemical Society. Available at: [Link]

• Diels-Alder reaction. chemeurope.com. Available at: [Link]

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purification of Diels-Alder adducts of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Application Note & Protocol Guide

Topic: Purification of Diels-Alder Adducts: A Focused Guide on 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The Diels-Alder reaction is a cornerstone of modern synthetic chemistry, enabling the efficient construction of complex cyclic systems. The cycloaddition between furan derivatives and maleic anhydride, leading to oxanorbornene frameworks like 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, is particularly valuable. However, the inherent reversibility of this reaction and the formation of stereoisomers present significant purification challenges.[1][2] This guide provides a detailed exploration of the principles and robust protocols for the purification of these adducts, moving beyond simple step-by-step instructions to explain the causality behind methodological choices. We focus on recrystallization and column chromatography as primary techniques, supported by methods for validation and characterization to ensure the isolation of high-purity material essential for downstream applications.

The Challenge: Understanding the Furan-Maleic Anhydride Adduct System

The Diels-Alder reaction between a substituted furan (the diene) and maleic anhydride (the dienophile) is a powerful C-C bond-forming reaction.[3] However, its utility is tempered by several key chemical principles that directly impact purification strategy:

• Stereoselectivity (Endo vs. Exo): The reaction typically yields a mixture of two diastereomers: the endo and exo adducts. The endo isomer is the kinetically favored product, forming faster at lower temperatures. The exo isomer, however, is often the thermodynamically more stable product.[1][4][5]

• Reversibility (Retro-Diels-Alder): Furan-maleic anhydride adducts are prone to a retro-Diels-Alder reaction, especially upon heating, where they revert to the starting diene and dienophile.[6][7] This equilibrium is a critical consideration; purification techniques involving high temperatures can degrade the product and compromise yield.

• Common Impurities: A crude reaction mixture will typically contain the desired adduct (often as an endo/exo mixture), unreacted starting materials, and potential byproducts from side reactions or adduct degradation.

Effective purification, therefore, is not merely about removing impurities but about selectively isolating the desired stable stereoisomer without inducing the retro-Diels-Alder reaction.

Figure 1: The Diels-Alder reaction yields a complex mixture requiring purification.

Purification Strategy: A Decision-Making Workflow

The choice of purification method hinges on the physical properties of the crude adduct. The primary decision point is whether the target compound is a stable, crystalline solid.

Figure 2: General workflow for the purification of Diels-Alder adducts.

Protocol 1: Recrystallization

Recrystallization is the method of choice for purifying stable, crystalline Diels-Alder adducts. It is highly effective at removing small amounts of impurities from a large amount of product. The principle relies on the differential solubility of the desired compound and impurities in a chosen solvent at varying temperatures.

Causality Behind Experimental Choices:

• Minimal Hot Solvent: Using the minimum volume of boiling solvent to dissolve the crude product ensures the solution is saturated. This is critical for maximizing crystal recovery upon cooling.

• Slow Cooling: Allowing the solution to cool slowly to room temperature before placing it in an ice bath promotes the formation of large, well-defined crystals.[8] Rapid cooling can cause the product to "crash out" as a powder, trapping impurities within the crystal lattice.

• Cold Solvent Wash: Washing the filtered crystals with a small amount of ice-cold solvent removes any residual soluble impurities adhering to the crystal surfaces without re-dissolving a significant amount of the product.[9]

Step-by-Step Methodology

• Solvent Selection: Choose an appropriate solvent or solvent system. This is the most critical step and often requires empirical testing. A good solvent should dissolve the adduct poorly at room temperature but completely at its boiling point.

• Dissolution: Place the crude adduct in an Erlenmeyer flask with a stir bar. Add a small amount of the selected solvent and heat the mixture to a gentle boil with stirring. Continue adding the solvent dropwise until the solid has just dissolved.

• Decolorization (Optional): If the solution is colored by high-molecular-weight byproducts, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat the mixture to boiling for a few minutes.

• Hot Filtration (Optional): If activated carbon or insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the yield.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8][9]

• Washing: With the vacuum still applied, wash the crystals with a small portion of ice-cold recrystallization solvent.

• Drying: Allow the crystals to air-dry on the filter for several minutes. For complete drying, transfer the crystals to a watch glass or use a vacuum oven at a low temperature (e.g., <40 °C) to avoid retro-Diels-Alder reaction.

Data Presentation: Recommended Recrystallization Solvents

Solvent/System	Type	Rationale & Use Case	Reference
Toluene	Single Solvent	Good for adducts with moderate polarity. The product should be sparingly soluble when cold.	[9]
Ethyl Acetate	Single Solvent	Often used for moderately polar to polar adducts. Can sometimes be used with a co-solvent.	[11]
Xylene / Petroleum Ether	Mixed Solvent	Xylene is the "good" solvent that dissolves the adduct when hot. Petroleum ether is the "poor" solvent added to the hot solution to induce crystallization upon cooling.	[8]
Dichloromethane / Hexane	Mixed Solvent	Dichloromethane dissolves the adduct, and hexane is added to decrease the overall polarity and promote precipitation.	[12]

Protocol 2: Flash Column Chromatography

When the adduct is an oil, an amorphous solid, or when separating a challenging mixture of endo/exo isomers, flash column chromatography is the preferred method.[12][13] It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase (the eluent).

Causality Behind Experimental Choices:

• Stationary Phase: Silica gel is a polar adsorbent. More polar compounds will adhere more strongly and elute more slowly.

• Mobile Phase (Eluent): The eluent's polarity is tuned to achieve separation. A less polar eluent is used initially to allow more polar compounds to bind to the silica, and the polarity is gradually increased to elute the bound compounds.

• Dry Loading: For compounds that are not very soluble in the initial eluent, adsorbing the crude product onto a small amount of silica gel ("dry loading") before adding it to the column often results in better separation and sharper bands.[12][13]

Step-by-Step Methodology

• Eluent Selection: Using Thin-Layer Chromatography (TLC), test various solvent systems (e.g., mixtures of hexane and ethyl acetate) to find one that gives good separation between the desired product and impurities. The ideal Rf value for the target compound is typically between 0.25 and 0.40.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Carefully add the eluent to the column and apply pressure (using a pump or inert gas) to begin elution. Start with the low-polarity eluent determined from TLC analysis.

• Fraction Collection: Collect the eluting solvent in a series of test tubes or flasks.

• Monitoring: Monitor the collected fractions by TLC to identify which ones contain the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified adduct.

Data Presentation: Recommended Eluent Systems for Silica Gel Chromatography

Eluent System	Polarity	Typical Use Case	Reference
Ethyl Acetate / n-Hexane (e.g., 8:2)	Variable	A versatile system for a wide range of adduct polarities. The ratio is adjusted based on TLC analysis.	[12][13]
Dichloromethane / Acetone (e.g., 9:1)	Variable	Good for more polar adducts where hexane/ethyl acetate provides insufficient elution power.	[14]

A Self-Validating System: Purity Assessment & Characterization

Purification must be validated to be considered complete. The following methods confirm the identity, purity, and stereochemistry of the isolated adduct.

• Melting Point Analysis: A sharp, narrow melting point range (typically < 2 °C) is a strong indicator of high purity.[8] Impurities tend to depress and broaden the melting range.

• ¹H NMR Spectroscopy: This is the most definitive technique for structural and stereochemical assignment of Diels-Alder adducts. The endo and exo isomers can be distinguished by characteristic differences in the chemical shifts (δ) and coupling constants (J) of key protons.[5]

Data Presentation: Diagnostic ¹H NMR Signals for Furan-Anhydride Adducts

Proton Type	endo Isomer (Kinetic)	exo Isomer (Thermodynamic)	Rationale for Difference	Reference
Bridgehead Protons (H-C-O)	~5.3 ppm	~5.1 ppm	Protons in the exo isomer are more shielded by the anhydride ring.	[5]
Methine Protons (H-C-C=O)	~3.5 ppm	~3.1 ppm	The endo methine protons are deshielded by the nearby oxygen bridge.	[5]
Coupling Constant (J)	J ≈ 5 Hz between adjacent methine protons	J ≈ 0 Hz between adjacent methine protons	The dihedral angle in the endo isomer allows for significant coupling, which is absent in the exo geometry (Karplus equation).	[5][14]

Note: Exact chemical shifts can vary based on substitution and the deuterated solvent used.

Conclusion

The successful purification of Diels-Alder adducts such as 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a systematic process guided by the compound's physical properties and an understanding of its underlying chemical stability. While recrystallization offers an efficient route for crystalline products, column chromatography provides the versatility needed for more challenging separations. By applying the detailed protocols within this guide and validating the results with appropriate analytical techniques, researchers can confidently isolate high-purity adducts, ensuring the integrity of their subsequent research and development efforts.

References

• Tobia, D., Harrison, R., Phillips, B., White, T. L., DiMare, M., & Rickborn, B. (n.d.). Unusual stability of N-methylmaleimide cycloadducts: characterization of isobenzofuran retro-Diels-Alder reactions. The Journal of Organic Chemistry. [Link]

• Svatik, J., & Fishtik, I. (n.d.). An Experimental and Theoretical Study of Stereoselectivity of Furan−Maleic Anhydride and Furan−Maleimide Diels−Alder Reactions. The Journal of Organic Chemistry. [Link]

• North, M. (2020). Diels Alder Reaction Experiment Part 3, Recrystallization and Melting Point. YouTube. [Link]

• Argay, G., Kálmán, A., Fiók, J., & Kádas, I. (2000). Diels-alder adducts of maleic anhydride and dienes: new compounds by crystallization. Acta Crystallographica Section C: Crystal Structure Communications. [Link]

• Argay, G., Kálmán, A., Fiók, J., & Kádas, I. (2000). Diels–Alder adducts of maleic anhydride and dienes: new compounds by crystallization. ResearchGate. [Link]

• Svatik, J., & Fishtik, I. (2002). (PDF) An Experimental and Theoretical Study of Stereoselectivity of Furan−Maleic Anhydride and Furan−Maleimide Diels−Alder Reactions. ResearchGate. [Link]

• Thiyagarajan, S., Genuino, H., Śliwa, M., & Van Es, D. S. (n.d.). Stability comparisons of the Diels-Alder (DA) adduct of methylfuran and... ResearchGate. [Link]

• (n.d.). Diels-Alder Reaction. [Link]

• (n.d.). A Neat Diels-Alder Reaction: 9,10-dihydroanthracene-9,10-α,β-succinic acid anhydride. Truman ChemLab. [Link]

• Serebryany, M., & Gevorgyan, V. (2019). Remarkable Reactivity of Boron-Substituted Furans in the Diels–Alder Reactions with Maleic Anhydride. Organic Letters. [Link]

• Posner, C. S., & Van de Water, R. W. (2015). Hetero-Diels–Alder reactions of (isobenzo)furans. ResearchGate. [Link]

• (n.d.). Isomerism and Adduct Stability in the Diels-Alder Reaction.la I. The Adducts of Furan and Maleimide. ElectronicsAndBooks. [Link]

• De Vleeschouwer, F., & Stevens, C. V. (2020). Direct Diels–Alder reactions of furfural derivatives with maleimides. RSC Publishing. [Link]

• (n.d.). Direct Diels-Alder Reactions of Furfural Derivatives with Maleimides - Supporting Information. [Link]

• Akgerman, A., & Roberts, C. B. (2002). Diels–Alder reactions between maleic anhydride and furan derivatives in supercritical CO2. Green Chemistry. [Link]

• (n.d.). Reaction of furan with maleic anhydride: Solventless chemistry reveals the first solid form of the elusive endo-isomer of archetypal Diels-Alder product. ACS Fall 2023. [Link]

• (2024). Diels alder reaction of furan and maleic anhydride. Zibo Anquan Chemical Co., Ltd. [Link]

• Dissanayake, D. M. S. C., & Ratnasooriya, C. (2022). Diels–Alder Cycloaddition of 2,5-Bis(hydroxymethyl)furan (BHMF) and N-Phenylmaleimide Derivatives. PMC - NIH. [Link]

• Dissanayake, D. M. S. C., & Ratnasooriya, C. (2022). Diels–Alder Cycloaddition of 2,5-Bis(hydroxymethyl)furan (BHMF) and N-Phenylmaleimide Derivatives. ACS Omega. [Link]

• (n.d.). Diels Alder Reaction. California State University, Northridge - Edubirdie. [Link]

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The Strategic Role of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione in Modern Pharmaceutical Synthesis

Abstract

In the landscape of contemporary drug discovery and development, the efficient construction of complex molecular architectures from readily accessible starting materials is paramount. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, the Diels-Alder adduct of 2-methylfuran and maleic anhydride, has emerged as a versatile and powerful building block in pharmaceutical synthesis. This application note provides an in-depth technical guide for researchers, scientists, and drug development professionals on the strategic applications of this compound. We will explore its synthesis, its pivotal role as a precursor to medicinally relevant scaffolds such as substituted phthalic anhydrides and isoindolinones, and provide detailed, field-proven protocols for its key transformations.

Introduction: A Versatile Synthon for Complex Scaffolds

The isobenzofuranone core and its derivatives are prevalent structural motifs in a wide array of biologically active natural products and synthetic pharmaceuticals.[1] These scaffolds are known to exhibit diverse pharmacological activities, including antidepressant, anticancer, and anti-inflammatory properties. The strategic value of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione lies in its nature as a "masked" or non-aromatic precursor to the highly valuable 4-methylphthalic anhydride scaffold. This allows for synthetic manipulations that would be challenging on a pre-aromatized system.

The synthesis of this key intermediate is achieved through a robust and atom-economical Diels-Alder reaction.[2] Subsequent aromatization provides access to a substituted aromatic core that is a cornerstone in the synthesis of numerous pharmaceutical agents. Furthermore, the anhydride functionality serves as a versatile handle for the introduction of nitrogen-containing heterocycles, most notably the isoindolinone ring system. The isoindolinone scaffold is a privileged structure in medicinal chemistry, forming the core of drugs indicated for conditions such as schizophrenia.[3]

This guide will provide detailed protocols for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its subsequent conversion to advanced pharmaceutical intermediates, highlighting the causality behind the experimental choices and ensuring scientific integrity.

Synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione: A Practical Protocol

The cornerstone of utilizing this versatile building block is its efficient and scalable synthesis via the Diels-Alder reaction between 2-methylfuran and maleic anhydride. This [4+2] cycloaddition is a classic example of pericyclic reactions and proceeds with high stereoselectivity.

Reaction Causality and Mechanistic Insights

The reaction involves the concerted interaction of the π-electron systems of the diene (2-methylfuran) and the dienophile (maleic anhydride). The methyl group on the furan ring influences the regioselectivity of the cycloaddition. The reaction typically favors the formation of the exo isomer under thermodynamic control, although the endo isomer may be formed initially under kinetic control. For many synthetic applications, a mixture of isomers can be used in the subsequent aromatization step.

Experimental Protocol 1: Synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
2-Methylfuran	82.10	8.21 g (9.12 mL)	0.10
Maleic Anhydride	98.06	9.81 g	0.10
Toluene	-	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add maleic anhydride (9.81 g, 0.10 mol) and toluene (100 mL).

• Stir the mixture to dissolve the maleic anhydride. Gentle warming may be required.

• Once a clear solution is obtained, add 2-methylfuran (8.21 g, 9.12 mL, 0.10 mol) dropwise over 10 minutes.

• Heat the reaction mixture to a gentle reflux (approximately 110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexane/Ethyl Acetate).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Reduce the solvent volume by approximately half using a rotary evaporator.

• Cool the concentrated solution in an ice bath for 1-2 hours to induce crystallization of the product.

• Collect the crystalline product by vacuum filtration, washing with a small amount of cold toluene.

• Dry the product under vacuum to yield 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione as a white to off-white solid.

Expected Yield: 80-90% Purity Assessment: Melting point and 1H NMR spectroscopy.

Application in Pharmaceutical Synthesis: Access to Key Scaffolds

The true synthetic utility of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is realized in its transformations into more complex, pharmaceutically relevant structures. Two key transformations are highlighted below: aromatization to 4-methylphthalic anhydride and subsequent conversion to 5-methylisoindolin-1-one.

Aromatization to 4-Methylphthalic Anhydride

Aromatization of the Diels-Alder adduct is a critical step to unmask the phthalic anhydride core. This is typically achieved through an acid-catalyzed dehydration reaction.

Workflow for Aromatization:

Caption: Aromatization of the Diels-Alder adduct to 4-methylphthalic anhydride.

Experimental Protocol 2: Aromatization to 4-Methylphthalic Anhydride

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione	166.17	16.62 g	0.10
Acetic Anhydride	102.09	50 mL	-
Concentrated Sulfuric Acid	98.08	2-3 drops	-

Procedure:

• In a 100 mL round-bottom flask, suspend 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (16.62 g, 0.10 mol) in acetic anhydride (50 mL).

• Carefully add 2-3 drops of concentrated sulfuric acid to the suspension.

• Heat the mixture to 120 °C with stirring for 2 hours. The solid should dissolve to form a clear solution.

• Monitor the reaction by TLC until the starting material is consumed.

• Allow the reaction to cool to room temperature.

• Pour the reaction mixture slowly into 200 mL of ice-cold water with vigorous stirring to precipitate the product and quench the excess acetic anhydride.

• Stir the resulting slurry for 30 minutes.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Dry the product in a vacuum oven at 60 °C.

Expected Yield: 90-95% Purity Assessment: Melting point and comparison with known standards.

Synthesis of 5-Methylisoindolin-1-one: A Gateway to CNS-active Compounds

The conversion of the resulting 4-methylphthalic anhydride to the corresponding isoindolinone is a key step in the synthesis of various pharmaceutical agents. This transformation is typically achieved by reaction with an amine or ammonia, followed by a reduction step.

Workflow for Isoindolinone Synthesis:

Caption: Two-step synthesis of 5-methylisoindolin-1-one from 4-methylphthalic anhydride.

Experimental Protocol 3: Synthesis of 5-Methylisoindolin-1-one

Step A: Synthesis of 5-Methylphthalimide

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
4-Methylphthalic Anhydride	162.14	16.21 g	0.10
Ammonium Acetate	77.08	15.42 g	0.20
Acetic Acid	60.05	50 mL	-

Procedure:

• Combine 4-methylphthalic anhydride (16.21 g, 0.10 mol) and ammonium acetate (15.42 g, 0.20 mol) in glacial acetic acid (50 mL) in a 100 mL round-bottom flask.

• Heat the mixture to reflux (approximately 120 °C) for 2 hours.

• Cool the reaction mixture to room temperature and pour it into 200 mL of cold water.

• Collect the precipitated solid by vacuum filtration, wash with water, and dry.

Step B: Reduction to 5-Methylisoindolin-1-one

Materials:

Reagent/Solvent	Molecular Weight ( g/mol )	Quantity	Moles
5-Methylphthalimide	161.16	16.12 g	0.10
Zinc Dust	65.38	19.61 g	0.30
Acetic Acid	60.05	100 mL	-

Procedure:

• Suspend 5-methylphthalimide (16.12 g, 0.10 mol) in glacial acetic acid (100 mL) in a 250 mL round-bottom flask.

• Add zinc dust (19.61 g, 0.30 mol) portion-wise to the stirred suspension. The reaction is exothermic.

• After the addition is complete, heat the mixture to 80-90 °C for 2-3 hours.

• Cool the reaction mixture and filter to remove excess zinc.

• Pour the filtrate into a large volume of ice water and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify by recrystallization or column chromatography.

Conclusion

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a highly valuable and versatile building block in pharmaceutical synthesis. Its straightforward preparation via a Diels-Alder reaction and its efficient conversion to key pharmaceutical scaffolds, such as substituted phthalic anhydrides and isoindolinones, make it an attractive starting material for the synthesis of complex drug molecules. The protocols detailed in this application note provide a robust foundation for researchers to leverage the synthetic potential of this important intermediate in their drug discovery and development programs.

References

• Seltzer, S. (1963). The Mechanism of the Diels-Alder Reaction of 2-Methylfuran with Maleic Anhydride. Journal of the American Chemical Society, 85(1), 14-16. Available at: [Link]

• Mendoza-Pérez, E., & Vázquez, A. (2018). Microwave-assisted synthesis of isoindolinones via Pd-mediated tandem coupling reactions. Heterocyclic Communications, 24(3), 133-137. (Note: While this reference describes a different synthetic route, it highlights the importance of the isoindolinone scaffold in medicinal chemistry, which is accessible from the title compound). Available at: [Link]

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. Retrieved from [Link]

• Preprints.org. (2024). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link]

• Kamo, B., Morita, I., Rorie, S., & Furusawa, S. (1974). Radical Polymerization of Furan with Maleic Anhydride through the Diels—Alder Adduct. Polymer Journal, 6(2), 121-131. Available at: [Link]

• ResearchGate. (2025). Isoindolone Formation via Intramolecular Diels–Alder Reaction. Retrieved from [Link]

• Silver Fern Chemical. (n.d.). Methyl Tetrahydrophthalic Anhydride Supplier | 19438-64-3. Retrieved from [Link]

• Chemball. (n.d.). 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione. Retrieved from [Link]

• NIST. (n.d.). Maleic anhydride. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in Diels-Alder Reactions of Substituted Isobenzofuran-1,3-dione Systems

This technical guide is designed for researchers, scientists, and professionals in drug development who are working with Diels-Alder reactions to synthesize complex molecules, specifically focusing on challenges related to yield improvement for systems like 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. The formation of this and related structures, often arising from the reaction of a substituted diene like isoprene with a dienophile such as maleic anhydride or its derivatives, is a cornerstone of modern organic synthesis. However, achieving high yields can be challenging due to competing side reactions, unfavorable kinetics, and selectivity issues. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate these complexities and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles of the Diels-Alder reaction that I should be aware of?

A1: The Diels-Alder reaction is a concerted, pericyclic reaction that involves the [4+2] cycloaddition of a conjugated diene and a dienophile (an alkene or alkyne) to form a six-membered ring.[1] The reaction is driven by the formation of two new, energetically stable sigma bonds from two pi bonds. For a successful reaction, the diene must be able to adopt an s-cis conformation.[2] The reactivity is governed by the electronic properties of the reactants: electron-donating groups on the diene and electron-withdrawing groups on the dienophile generally accelerate the reaction.[3]

Q2: My reaction is sluggish or not proceeding at all. What are the likely causes?

A2: A number of factors can lead to a sluggish or stalled Diels-Alder reaction:

• Poor electronic matching: If the diene is not sufficiently electron-rich or the dienophile is not sufficiently electron-poor, the reaction will be slow.

• Steric hindrance: Bulky substituents on the diene or dienophile can sterically hinder the approach of the reactants.

• Diene conformation: The diene may be locked in an s-trans conformation, which is unreactive in the Diels-Alder reaction.[4]

• Low temperature: While some Diels-Alder reactions proceed at room temperature, many require thermal energy to overcome the activation barrier.

Q3: What is the "endo rule" and how does it affect my product distribution?

A3: The "endo rule" is a stereochemical preference in many Diels-Alder reactions for the formation of the endo product over the exo product. This preference is not due to steric factors but is rather a result of favorable secondary orbital interactions between the developing pi system of the diene and the substituents on the dienophile in the transition state. While the endo product is often the kinetic product (formed faster), the exo product is typically more thermodynamically stable. At higher temperatures, the retro-Diels-Alder reaction can occur, leading to equilibration and a higher proportion of the exo product.[5]

Q4: How does a Lewis acid catalyze a Diels-Alder reaction?

A4: A Lewis acid can significantly accelerate a Diels-Alder reaction by coordinating to the dienophile, typically at a carbonyl oxygen or other Lewis basic site.[4] This coordination makes the dienophile more electron-deficient, lowering the energy of its Lowest Unoccupied Molecular Orbital (LUMO).[6] This, in turn, reduces the energy gap between the dienophile's LUMO and the diene's Highest Occupied Molecular Orbital (HOMO), leading to a faster reaction rate.[7] Lewis acids can also enhance the regioselectivity and stereoselectivity of the reaction.[4][8]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Q: I have set up my Diels-Alder reaction between a substituted diene and dienophile, but I am observing very low conversion to the desired product. What steps can I take to improve the yield?

A: Low yield is a common issue that can often be resolved by systematically evaluating and optimizing the reaction conditions. Here is a troubleshooting workflow to guide you:

Caption: Troubleshooting workflow for low yield.

Detailed Steps:

• Optimize Reaction Temperature: Many Diels-Alder reactions require heat to proceed at a reasonable rate.[9] If you are running the reaction at room temperature, consider increasing the temperature. High-boiling solvents like xylene or toluene are often used for this purpose.[2][10] However, be aware that excessively high temperatures can promote the reverse reaction, known as the retro-Diels-Alder reaction.[5]

• Employ a Lewis Acid Catalyst: If thermal conditions are insufficient, the use of a Lewis acid catalyst can dramatically increase the reaction rate and improve yield.[7][8] Common Lewis acids for this purpose include AlCl₃, BF₃·OEt₂, SnCl₄, and TiCl₄.[4] These catalysts are particularly effective for reactions involving α,β-unsaturated carbonyl compounds as dienophiles.

• Solvent Selection: The choice of solvent can impact reaction rates. While non-polar solvents are common, polar solvents and even aqueous conditions have been shown to accelerate some Diels-Alder reactions due to hydrophobic effects and stabilization of polar transition states.

Solvent	Boiling Point (°C)	Typical Use Case
Toluene	111	Standard for moderate temperature reactions.
Xylenes	~140	Higher temperature reactions.[2][9]
Dichloromethane	40	Low-temperature, Lewis acid-catalyzed reactions.
Diethyl Ether	35	Low-temperature, Lewis acid-catalyzed reactions.
Water	100	Can accelerate reactions with hydrophobic reactants.

• Reactant Purity and Stoichiometry: Ensure that your diene and dienophile are pure. Impurities can inhibit the reaction or lead to side products. Sometimes, using a slight excess (1.1-1.5 equivalents) of the more stable and less expensive reactant can drive the reaction to completion.

Problem 2: Formation of Multiple Isomers (Low Selectivity)

Q: My reaction produces a mixture of regioisomers and/or stereoisomers, which complicates purification and lowers the yield of my target molecule. How can I improve the selectivity?

A: This is a common challenge with unsymmetrical dienes and dienophiles.

Improving Regioselectivity: The regioselectivity of the Diels-Alder reaction is governed by the electronic effects of the substituents on the diene and dienophile. The formation of the major regioisomer can often be predicted by considering the resonance structures of the reactants to match the most nucleophilic carbon of the diene with the most electrophilic carbon of the dienophile.

Caption: Effect of Lewis acid on dienophile LUMO.

Lewis acid catalysis is a powerful tool for enhancing regioselectivity.[4][8] By coordinating to the dienophile, the Lewis acid amplifies the electronic differences between the carbons of the double bond, leading to a stronger preference for one regioisomer.[7]

Improving Stereoselectivity: As mentioned in the FAQs, many Diels-Alder reactions favor the endo product under kinetic control.[5] To maximize the formation of the endo product, run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. If the exo product is desired, running the reaction at a higher temperature for a longer period may allow the products to equilibrate to the more thermodynamically stable exo isomer. Chiral Lewis acids can be employed to achieve high enantioselectivity in the formation of chiral products.[4]

Problem 3: Product Decomposition or Polymerization

Q: I suspect my product is decomposing under the reaction conditions, or that my starting materials are polymerizing. What can I do to prevent this?

A:

• Lower the Reaction Temperature: High temperatures can cause decomposition of sensitive products or starting materials. If you are using a Lewis acid, it may be possible to run the reaction at a much lower temperature, even sub-ambient.[7]

• Reduce Reaction Time: Monitor the reaction closely by TLC or GC/LC-MS and stop the reaction as soon as the starting material is consumed to prevent prolonged exposure of the product to harsh conditions.

• Use an Inhibitor: If you suspect polymerization of the diene or dienophile (especially for electron-rich dienes or electron-poor dienophiles), adding a radical inhibitor like hydroquinone or BHT in a small amount can be beneficial.

• Degas the Solvent: Removing dissolved oxygen by degassing the solvent can sometimes prevent oxidative side reactions.

Experimental Protocols

General Protocol for a Thermal Diels-Alder Reaction

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the dienophile (1.0 eq).

• Dissolve the dienophile in an appropriate high-boiling solvent (e.g., toluene or xylene, see table above).[2][9]

• Add the diene (1.0-1.2 eq) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• The product may crystallize upon cooling or may require removal of the solvent under reduced pressure followed by purification by column chromatography or recrystallization.[9]

General Protocol for a Lewis Acid-Catalyzed Diels-Alder Reaction

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the dienophile (1.0 eq) and a dry, aprotic solvent (e.g., dichloromethane).

• Cool the flask to the desired temperature (e.g., 0 °C or -78 °C) using an ice bath or dry ice/acetone bath.

• Slowly add the Lewis acid (0.1-1.1 eq) to the stirred solution.

• After stirring for 15-30 minutes, add the diene (1.0-1.2 eq) dropwise.

• Allow the reaction to stir at the low temperature and monitor its progress.

• Upon completion, quench the reaction by slowly adding a suitable quenching agent (e.g., saturated aqueous NaHCO₃ solution or water).

• Allow the mixture to warm to room temperature, and then perform an aqueous workup. Extract the aqueous layer with an organic solvent, combine the organic layers, dry with an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

By carefully considering these factors and systematically troubleshooting your experimental setup, you can significantly improve the yield and selectivity of your Diels-Alder reactions.

References

• Vyas, A., et al. (n.d.). Optimization of Diels-Alder Reaction of 9-Methoxymethylanthracene with Citraconic Anhydride. ResearchGate. Available from: [Link]

• Jasperse, C. (n.d.). Diels-Alder Reaction. Available from: [Link]

• Domingo, L. R., & Aurell, M. J. (2020). Unveiling the Lewis Acid Catalyzed Diels–Alder Reactions Through the Molecular Electron Density Theory. MDPI. Available from: [Link]

• Bickelhaupt, F. M., & Fernández, I. (2020). How Lewis Acids Catalyze Diels–Alder Reactions. PMC. Available from: [Link]

• Indian Academy of Sciences. (n.d.). Lewis acid catalyst system for Diels–Alder reaction. Available from: [Link]

• (n.d.). Diels-Alder Reaction. Available from: [Link]

• Chemistry LibreTexts. (2021). 1.3: Diels-Alder_Reactions. Available from: [Link]

• (n.d.). Diels-Alder Reactions of Citroconic Anhydride and 9-Substituted Anthracenes under Thermal Conditions a (continued). ResearchGate. Available from: [Link]

• Khan, A., et al. (n.d.). ChemInform Abstract: Highly Regioselective Diels—Alder Reaction of 9-Substituted Anthracenes with Citraconic Anhydride. ResearchGate. Available from: [Link]

• Chen, J., et al. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. MDPI. Available from: [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. Available from: [Link]

• Oriental Journal of Chemistry. (n.d.). Kinetics and mechanisms of the Diels-Alder reaction of 9-bromomethyl Anthracene with Citraconic anhydride: A DFT study. Available from: [Link]

• St-Gelais, A., et al. (2022). Renewable Solvents for Diels–Alder/Cheletropic Reaction Sequences: Preparation of Pentaphenylbenzene and 1,2,4-Triphenyltriphenylene. MDPI. Available from: [Link]

• Kadrowski, B. (2020). Diels Alder Reaction Experiment Part 1, Prelab. YouTube. Available from: [Link]

• Silber, E. (n.d.). SOLVENT EFFECTS IN THE DIELS ALDER REACTION. Texas Tech University. Available from: [Link]

• Ashenhurst, J. (2018). Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. Available from: [Link]

• NPTEL-NOC IITM. (2021). Week 2: Lecture 9: Lewis Acid Efffect and Asymmetric Diels-Alder reaction. YouTube. Available from: [Link]

• The Organic Chemistry Tutor. (2021). Diels Alder Reaction. YouTube. Available from: [Link]

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• 10. youtube.com [youtube.com]

Technical Support Center: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione Reactions

Welcome to the technical support guide for reactions involving 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This molecule, the Diels-Alder adduct of 2-methylfuran and maleic anhydride, is a valuable building block. However, its utility is often complicated by a landscape of competing reactions and potential side products. This guide is structured to provide direct answers to common experimental challenges, grounded in mechanistic principles and field-proven troubleshooting strategies.

Overview of Core Reaction: The Diels-Alder Cycloaddition

The primary synthesis route to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is the [4+2] Diels-Alder cycloaddition between 2-methylfuran (the diene) and maleic anhydride (the dienophile). Understanding the nuances of this equilibrium is the first step in troubleshooting.

Caption: Synthesis of the target adduct via a reversible Diels-Alder reaction.

Troubleshooting Guide & FAQs

Question 1: "My reaction yield is low and I've re-isolated my starting materials. What's happening?"

Answer: You are likely observing the retro-Diels-Alder reaction . The cycloaddition of furan derivatives is famously reversible, and the adduct can thermally decompose back into 2-methylfuran and maleic anhydride.[1][2] This equilibrium is highly sensitive to temperature.

Core Problem: The stability of the adduct is limited. At elevated temperatures, the equilibrium shifts back towards the starting materials, undermining your product yield.[1]

Troubleshooting Steps:

• Temperature Control is Critical:

  • Recommendation: Run the reaction at or below room temperature if kinetics allow. While heating can increase the initial reaction rate, it strongly favors the retro-reaction for this specific adduct.[3] Many successful procedures for furan-maleic anhydride adducts involve long stir times (24-48h) at room temperature.[4]

  • Causality: The forward Diels-Alder reaction has a lower activation energy but is also entropically unfavorable (two molecules become one). The reverse reaction becomes dominant as the TΔS term in the Gibbs free energy equation increases with temperature.

• Product Isolation:

  • Recommendation: Avoid heating during workup and purification. Do not use high-temperature distillation. Recrystallization should be performed from a minimal amount of solvent at the lowest feasible temperature. Some protocols take advantage of the product's tendency to crystallize out of the reaction mixture at room temperature, effectively removing it from the equilibrium.[4]

  • Causality: Physically removing the product from the solution prevents it from reverting to the starting materials.

• Solvent Choice:

  • Recommendation: While various solvents can be used, consider less polar options like diethyl ether or dichloromethane.[4] Supercritical CO2 has also been shown to enhance the rate of the forward reaction.[5]

  • Causality: Solvent polarity can influence the stability of the transition state and the adduct itself, though temperature remains the dominant factor.

Question 2: "My NMR and melting point data suggest I have a mixture of isomers. What are they and how do I obtain a single product?"

Answer: You have a mixture of the endo and exo diastereomers. In most Diels-Alder reactions, the endo product is formed faster (kinetic control) due to favorable secondary orbital interactions. However, for the furan-maleic anhydride adduct, the exo isomer is the more thermodynamically stable product.[6][7]

Core Problem: The initially formed kinetic endo product can convert to the more stable exo product over time, often via a retro-Diels-Alder mechanism followed by re-cycloaddition.[3] This leads to a mixture if the reaction is stopped too early or not allowed to equilibrate.

Caption: Kinetic vs. Thermodynamic control in endo/exo adduct formation.

Troubleshooting & Control Strategies:

• To Isolate the Kinetic (endo) Product:

  • Protocol: Use lower reaction temperatures (0°C to RT) and shorter reaction times. Monitor the reaction closely by TLC or ¹H NMR to stop it once the starting materials are consumed but before significant isomerization occurs.

  • Causality: At lower temperatures, the rate of the retro-Diels-Alder reaction is suppressed, effectively "trapping" the faster-forming endo product.

• To Isolate the Thermodynamic (exo) Product:

  • Protocol: Use slightly elevated temperatures (e.g., 40-50°C) or longer reaction times at room temperature to allow the system to equilibrate. The rate of formation for the endo adduct is significantly faster, but because the exo adduct is more stable, the equilibrium will eventually favor its formation.[6]

  • Causality: Providing enough thermal energy or time allows the less stable endo adduct to undergo the retro-Diels-Alder reaction and re-form as the more stable exo isomer.

Summary of Isomer Properties

Isomer	Formation Condition	Stability	Key Characteristic
Endo	Kinetic Control (Low Temp, Short Time)	Less Stable	Forms faster[6]
Exo	Thermodynamic Control (Higher Temp, Long Time)	More Stable	Favored at equilibrium[6]

Question 3: "My final product is sticky, has a broad OH peak in the IR, and a different elemental analysis than expected. What went wrong?"

Answer: Your anhydride has likely hydrolyzed. The anhydride functional group in the 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is susceptible to cleavage by water, forming the corresponding dicarboxylic acid.

Core Problem: Trace amounts of water in your solvents, reagents, or glassware can lead to the formation of a dicarboxylic acid side product.

Caption: Hydrolysis of the anhydride to the dicarboxylic acid.

Preventative Measures & Protocols:

• Ensure Anhydrous Conditions:

  • Protocol:

    • Dry all glassware in an oven ( >100°C) for several hours and cool under a stream of dry nitrogen or in a desiccator.

    • Use anhydrous solvents. If not available, distill solvents from an appropriate drying agent (e.g., Na/benzophenone for ethers, CaH₂ for halogenated solvents).

    • Ensure starting materials are dry. Maleic anhydride, in particular, can absorb atmospheric moisture.

  • Causality: Removing water, the limiting reagent in this side reaction, prevents the hydrolysis from occurring.

• Confirmation of Hydrolysis:

  • IR Spectroscopy: Look for the disappearance of the characteristic symmetric and asymmetric C=O stretches of an anhydride (typically around 1850 and 1780 cm⁻¹) and the appearance of a broad O-H stretch (3300-2500 cm⁻¹) and a carboxylic acid C=O stretch (~1710 cm⁻¹).

  • Solubility: The dicarboxylic acid is often more polar and may have different solubility properties than the parent anhydride.

Question 4: "I'm observing polymerization or the formation of an insoluble, high-molecular-weight material. Is this expected?"

Answer: While less common than the retro-Diels-Alder reaction, polymerization of the adduct can occur, particularly if radical initiators are present or if the reaction is heated for extended periods. Some studies have shown that Diels-Alder adducts of furan derivatives with maleic anhydride can act as monomers for radical polymerization.[8]

Core Problem: The double bond within the bicyclic adduct can participate in polymerization reactions.

Mitigation Strategies:

• Avoid Radical Initiators: Unless polymerization is the goal, ensure that no radical sources (like AIBN or benzoyl peroxide) are present. Be mindful of starting material purity, as peroxides can form in aged ethereal solvents.

• Strict Temperature Control: High heat can sometimes initiate polymerization. Adhere to the lowest effective temperature for the desired transformation.

• Inert Atmosphere: Running reactions under an inert atmosphere (N₂ or Ar) can help prevent oxidative processes that might generate radical species.

References

• Thiyagarajan, S., Genuino, H. C., Śliwa, M., & van Es, D. S. (2015). Stability comparisons of the Diels-Alder (DA) adduct of methylfuran and maleic anhydride. ResearchGate. [Link]

• Various Authors. (n.d.). retro diels-alder reaction: Topics. Science.gov. [Link]

• Kearley, M. (2018). The reactions of interest. We studied the retro Diels-Alder reactions involving the adducts formed between furan and maleic anhydride. ResearchGate. [Link]

• Seltzer, S. (1965). The Mechanism of the Diels-Alder Reaction of 2-Methylfuran with Maleic Anhydride. Journal of the American Chemical Society. [Link]

• Seltzer, S. (1965). The Mechanism of the Diels-Alder Reaction of 2-Methylfuran with Maleic Anhydride. Journal of the American Chemical Society. [Link]

• Al-Awadi, H. (2018). Theoretical Study of Diels-Alder Reactions of Furan and its some Derivatives with Maleic Anhydride in Gas Phase. Latakia University Journal. [Link]

• National Center for Biotechnology Information. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. PubChem Compound Database. [Link]

• Kamo, B., Morita, I., Rorie, S., & Furusawa, S. (1974). Radical Polymerization of Furan with Maleic Anhydride through the Diels-Alder Adduct. Polymer Journal. [Link]

• NIST. (n.d.). Maleic anhydride. NIST Chemistry WebBook. [Link]

• ron. (2014). Why is the exo product formed in the Diels–Alder reaction between furan and maleic anhydride?. Chemistry Stack Exchange. [Link]

• Gandini, A. (2013). Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. ResearchGate. [Link]

• Docsity. (2023). Diels Alder Reaction with Furan and Maleic Anhydride. Docsity. [Link]

• Lee, M., & Herndon, W. C. (1958). Isomerism and Adduct Stability in the Diels-Alder Reaction. I. The Adducts of Furan and Maleimide. Journal of Organic Chemistry. [Link]

• Anquan Chemical. (2024). Diels alder reaction of furan and maleic anhydride. Zibo Anquan Chemical Co., Ltd.. [Link]

• Akgerman, A., & Roberts, C. B. (2000). Diels–Alder reactions between maleic anhydride and furan derivatives in supercritical CO2. Green Chemistry. [Link]

• OChemOnline. (2013). What's the Diels? Part II. OChemOnline. [Link]

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• 5. Diels–Alder reactions between maleic anhydride and furan derivatives in supercritical CO2 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 8. scispace.com [scispace.com]

troubleshooting low reactivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Welcome to the technical support center for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This guide is designed for researchers, chemists, and materials scientists who are utilizing this versatile Diels-Alder adduct in their work. As a derivative of methyltetrahydrophthalic anhydride (MTHPA), this compound is frequently employed as a curing agent or hardener for epoxy, polyester, and other polymer systems.[1][2] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome challenges related to its reactivity and achieve optimal performance in your experiments.

Understanding the Reactivity of a Substituted Cyclic Anhydride

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is the product of a Diels-Alder reaction between isoprene and maleic anhydride. Its utility in polymer chemistry stems from the strained five-membered anhydride ring, which can be opened by nucleophiles such as alcohols or amines in a resin formulation. This ring-opening reaction forms stable ester or amide linkages, creating a cross-linked, three-dimensional polymer network.

However, the reactivity of this molecule is not always straightforward. The presence of a methyl group and the stereochemistry of the fused ring system introduce electronic and steric complexities that can lead to lower-than-expected reaction rates. This guide will address these specific structural nuances.

Troubleshooting Guide: Low Reactivity

This section addresses common problems encountered during the use of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, particularly in curing applications.

Question 1: My curing reaction is significantly slower than expected or fails to reach completion. What are the primary causes?

Answer:

Slow or incomplete curing is the most common issue reported and can be traced to several factors related to the compound's structure and the reaction conditions.

Root Cause Analysis:

• Steric Hindrance: The core issue often revolves around steric hindrance.[3][4] The methyl group and the fused aliphatic ring structure can physically block the approach of nucleophiles (e.g., hydroxyl groups from an epoxy resin) to the electrophilic carbonyl carbons of the anhydride. This is especially problematic for bulky secondary or tertiary alcohols within the resin.

• Regioselectivity of Carbonyl Attack: The two carbonyl carbons in the anhydride ring are not electronically or sterically equivalent. One is closer to the methyl-substituted ring, and the other is closer to the bridgehead protons. Nucleophilic attack may preferentially occur at one site, and if that site is sterically congested, the overall reaction rate will be low. Interestingly, studies on similar substituted cyclic anhydrides have shown that attack can sometimes favor the more sterically hindered carbonyl group, a non-intuitive phenomenon that underscores the complexity of these systems.[5]

• Inadequate Nucleophilicity of the Resin: The rate of the ring-opening reaction is directly dependent on the strength of the nucleophile.[6][7] Primary alcohols are more nucleophilic and less sterically hindered than secondary or tertiary alcohols. If your resin system is rich in secondary or tertiary hydroxyl groups, a slower reaction is expected.

• Suboptimal Temperature: The reaction requires sufficient thermal energy to overcome the activation barrier. If the curing temperature is too low, the reaction kinetics will be exceedingly slow. Conversely, excessively high temperatures can risk thermal degradation of the polymer or, in some cases, a retro-Diels-Alder reaction, though this is less common for this specific adduct under typical curing conditions.[8]

• Catalyst Issues: Tertiary amines (e.g., triethylamine, benzyldimethylamine) or imidazoles are often used to catalyze the ring-opening reaction. The catalyst deprotonates the alcohol to form a more potent alkoxide nucleophile. If the catalyst is absent, used in too low a concentration, or is poisoned by acidic impurities, the reaction will be sluggish.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low reactivity.

Question 2: I am observing inconsistent results and poor reproducibility. Could moisture be the culprit?

Answer:

Absolutely. Cyclic anhydrides are highly susceptible to hydrolysis, which is the ring-opening reaction with water.[1] This is a critical and often overlooked side reaction that can significantly impact your results.

Impact of Hydrolysis:

• Stoichiometry Imbalance: The hydrolysis of the anhydride produces a dicarboxylic acid. This consumes the anhydride, altering the precise stoichiometric ratio of anhydride to resin functional groups. This imbalance leads to an incomplete cure and a polymer network with suboptimal properties (e.g., lower glass transition temperature, reduced mechanical strength).

• Catalyst Inhibition: The resulting carboxylic acid can react with and neutralize basic catalysts (like tertiary amines), reducing their effectiveness and further slowing the desired curing reaction.

Prevention and Mitigation:

• Dry Reagents and Solvents: Ensure all resins, solvents, and additives are thoroughly dried before use. Use of a molecular sieve is recommended for solvents.

• Inert Atmosphere: Conduct experiments under a dry, inert atmosphere (e.g., nitrogen or argon), especially during pre-mixing and at elevated temperatures.

• Proper Storage: Store 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione in a desiccator in a tightly sealed container to prevent moisture absorption from the atmosphere.

Hydrolysis Side Reaction Diagram

Caption: Unwanted hydrolysis of the anhydride.

Frequently Asked Questions (FAQs)

Q1: Which catalyst is best for the ring-opening reaction with an epoxy resin?

A: Tertiary amines and imidazoles are the most common choices. Benzyldimethylamine (BDMA) is a widely used accelerator. For systems requiring lower initial viscosity and longer pot life, substituted imidazoles can be highly effective. The choice depends on the desired curing profile (rate, temperature) and the specific resin system.

Q2: Can I use this compound for creating amides by reacting it with amines?

A: Yes. The reaction with primary or secondary amines is typically much faster and more facile than with alcohols, often proceeding readily at room temperature without a catalyst. The nucleophilicity of amines is significantly higher than that of alcohols.

Q3: Does the methyl group on the ring affect the final properties of the cured polymer?

A: Yes. The methyl group adds hydrophobicity to the polymer backbone and can slightly decrease the glass transition temperature (Tg) compared to an unsubstituted analog, as it can increase the free volume within the polymer network.

Q4: Are there solubility issues I should be aware of?

A: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is an organic molecule and generally shows good solubility in common epoxy resins and organic solvents like acetone, THF, or toluene.[2] However, it is sparingly soluble in water, where it will also undergo hydrolysis.[1] Always ensure complete dissolution in the resin before initiating the cure to avoid heterogeneity in the final product.

Experimental Protocols

Protocol 1: General Procedure for Epoxy Resin Curing

This protocol provides a baseline for curing a standard bisphenol A-based epoxy resin.

• Preparation: Dry the epoxy resin (e.g., D.E.R. 331 or equivalent) under vacuum at 80°C for 4 hours to remove any absorbed moisture. Allow to cool to room temperature under a nitrogen atmosphere.

• Formulation: In a clean, dry beaker under a nitrogen blanket, combine the epoxy resin and 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. The stoichiometric ratio should be calculated based on the Epoxy Equivalent Weight (EEW) of the resin and the molecular weight of the anhydride (166.17 g/mol ). A common starting point is a 1:0.85 to 1:1 molar ratio of epoxy groups to anhydride groups.

• Mixing: Gently heat the mixture to 60-70°C while stirring until the anhydride is fully dissolved and the mixture is homogeneous.

• Catalyst Addition: Add the catalyst (e.g., 0.5-2.0% by weight of the total resin/anhydride mixture of benzyldimethylamine) and mix thoroughly for 5 minutes.

• Degassing: Place the mixture in a vacuum oven at 60°C to remove any entrapped air bubbles.

• Curing: Pour the degassed mixture into a preheated mold. A typical curing schedule is 2 hours at 100°C followed by 3 hours at 150°C. Note: This schedule should be optimized for your specific application.

Protocol 2: Monitoring Hydrolysis via Titration

This procedure can be used to assess the purity of the anhydride and check for degradation due to moisture exposure.

• Sample Preparation: Accurately weigh approximately 1.0 g of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione into a 250 mL Erlenmeyer flask.

• Reaction: Add 50 mL of a 1:1 mixture of pyridine and water. The pyridine catalyzes the hydrolysis of the anhydride to the corresponding dicarboxylic acid. Gently swirl and let stand for 30 minutes.

• Titration: Add a few drops of phenolphthalein indicator. Titrate the solution with a standardized 0.5 M solution of sodium hydroxide (NaOH) until a persistent faint pink endpoint is reached.

• Calculation: The purity of the anhydride can be calculated based on the amount of NaOH required to neutralize the two carboxylic acid groups formed from each molecule of the anhydride.

Parameter	Value
Molecular Weight	166.17 g/mol
Equivalents of Acid per Mole	2
Titrant	0.5 M NaOH

References

• BenchChem. (n.d.). Troubleshooting low conversion rates in Diels-Alder reactions.
• LibreTexts. (2021). Organic Chemistry 1: An open textbook. 8.3. Factors affecting rate of nucleophilic substitution reactions.
• Andrés, G. O., Granados, A. M., & de Rossi, R. H. (2001). Kinetic study of the hydrolysis of phthalic anhydride and aryl hydrogen phthalates. The Journal of Organic Chemistry, 66(23), 7653–7657.
• ResearchGate. (n.d.). Regioselectivity of metal hydride reductions of unsymmetrically substituted cyclic anhydrides.
• ResearchGate. (n.d.).
• LibreTexts. (2020). 14.
• Slideshare. (n.d.). Factors affecting nucleophilic substitution reactions finished d.
• Chemistry Steps. (n.d.). Steric Hindrance in SN2 and SN1 Reactions.
• Figshare. (2016).
• BenchChem. (n.d.). Troubleshooting low yield in Diels-Alder reactions with trans-Dihydrophthalic Acid.
• Guidechem. (n.d.). Methyltetrahydrophthalic anhydride 26590-20-5 wiki.
• PENPET Petrochemical Trading. (n.d.). Methyltetrahydrophthalic anhydride (MTHPA).
• Khan Academy. (2013). Steric hindrance | Substitution and elimination reactions | Organic chemistry. YouTube.
• LibreTexts. (2024). 21.2: Nucleophilic Acyl Substitution Reactions. Chemistry LibreTexts.
• YouTube. (2023). Factors That Affect The Rate of Nucleophilic Substitution Reactions.
• Quora. (2018). What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride?.
• PubMed Central. (2022).
• LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions. Chemistry LibreTexts.
• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.
• Fluorochem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.
• Sigma-Aldrich. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.
• CookeChem. (n.d.). 5-METHYL-3A,4,7,7A-TETRAHYDRO-ISOBENZOFURAN-1,3-DIONE, AldrichCPR.
• PubChem. (n.d.). 3a,4,7,7a-Tetrahydro-isobenzofuran-1,3-dione.
• Master Organic Chemistry. (2017). The Diels-Alder Reaction.
• LibreTexts. (2022). 16.11 Rules of the Diels-Alder Reaction. Chemistry LibreTexts.

• MDPI. (2002). Synthesis of 2,3-Dimethoxy-7-methyl-7,12-dihydro-6H-[8]-benzofuro-[2,3-c].

• Sigma-Aldrich. (n.d.). 5-methyl-3a,4,7,7a-tetrahydro-isobenzofuran-1,3-dione.
• ResearchGate. (n.d.). ChemInform Abstract: One-Step Synthesis of Substituted Isobenzofuran-1(3H)
• Royal Society of Chemistry. (n.d.). Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety. Polymer Chemistry.
• ChemicalBook. (2023). 5,6-dimethyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione | 5438-24-4.
• Chemball. (n.d.). 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione.
• PubChem. (n.d.). 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-.

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Technical Support Center: Solvent Effects on Reactions of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the critical role of solvents in modulating the rate and selectivity of reactions involving this versatile anhydride.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction type for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, and how does this influence solvent choice?

A1: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a cyclic anhydride that functions as a potent dienophile in Diels-Alder reactions .[1][2][3] This [4+2] cycloaddition is a cornerstone of synthetic organic chemistry for forming six-membered rings. The reaction proceeds via a concerted mechanism through a cyclic transition state.[4] The choice of solvent is critical as it can significantly influence the reaction rate and stereoselectivity by stabilizing or destabilizing this transition state.

Q2: What is the general effect of solvent polarity on the rate of a Diels-Alder reaction involving this anhydride?

A2: While there is no universal rule, a notable rate enhancement is often observed when Diels-Alder reactions are conducted in polar solvents.[4] For instance, the reaction of cyclopentadiene and butenone is 700 times faster in water compared to 2,2,4-trimethylpentane.[4] This acceleration is often attributed to two key factors:

• Stabilization of the Polarized Transition State: The transition state of a Diels-Alder reaction can have significant polar character. Polar solvents can stabilize this polarized state more effectively than the reactants, thereby lowering the activation energy.

• Solvophobic/Hydrophobic Effects: In highly polar or aqueous media, non-polar reactants tend to associate, increasing the effective concentration and promoting the reaction. This is often referred to as "hydrophobic packing."[4][5]

However, it is crucial to note that this is a general trend and exceptions exist. Some Diels-Alder reactions show a decrease in rate with increasing solvent polarity.[6][7] Therefore, the optimal solvent must be determined empirically for each specific diene-dienophile pair.

Q3: Can non-polar solvents ever accelerate the reaction rate?

A3: Yes, under certain conditions. While less common, rate acceleration in non-polar solvents can occur. For example, electron donor-acceptor interactions between the reactants can be more significant than solvent polarity in some cases.[6] Furthermore, some studies have shown that compressed carbon dioxide (CO2), a non-polar solvent, can act as a Lewis acid, potentially catalyzing the reaction by interacting with the dienophile and accelerating the rate.[6]

Q4: How does solvent choice impact the endo/exo selectivity of the reaction?

A4: The solvent can play a significant role in determining the stereochemical outcome of the Diels-Alder reaction, specifically the ratio of endo to exo products. The endo product is often favored due to secondary orbital interactions in the transition state (the "Endo Rule"). Solvent polarity can influence this selectivity. Studies have shown that a solvent with high polarity can be desirable to achieve high endo product selectivity.[8] Conversely, less polar solvents might favor the thermodynamically more stable exo product, especially at higher reaction temperatures. The interplay between solvent polarity and solvophobicity can be complex, making solvent screening a critical part of process optimization.[8]

Troubleshooting Guide

This section addresses common issues encountered during experiments with 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and provides actionable solutions.

Problem 1: The reaction is sluggish, showing low conversion even after extended reaction times.

• Primary Suspected Cause: Suboptimal solvent choice leading to a high activation energy barrier.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a slow reaction.

• Detailed Solution:

  • Confirm Reactant Integrity: Before modifying the reaction conditions, ensure that the diene and the anhydride dienophile are pure and have not degraded.

  • Solvent Screening: The most effective solution is to perform a systematic solvent screen. Select solvents from different classes to probe a range of polarities and interaction types. See Experimental Protocol 1 for a detailed methodology.

  • Consider Catalysis: If solvent modification is insufficient, the addition of a Lewis acid catalyst can dramatically increase the reaction rate by coordinating to the carbonyl oxygen of the anhydride, making it a more potent dienophile.[4]

Problem 2: The reaction yields a poor ratio of the desired endo/exo stereoisomer.

• Primary Suspected Cause: The chosen solvent does not sufficiently favor the transition state leading to the desired isomer.

• Solution:

  • Modulate Solvent Polarity: As a general rule, increasing solvent polarity often enhances endo selectivity.[8] If the exo product is desired, a less polar solvent at a higher temperature might be beneficial.

  • Compare Protic vs. Aprotic: Polar protic solvents (like methanol or water) can engage in hydrogen bonding with the transition state, which can influence selectivity differently than polar aprotic solvents (like DMF or acetone).[4][5] Experimentally test solvents from both categories.

  • Temperature Control: Remember that selectivity is temperature-dependent. The endo product is the kinetic product, favored at lower temperatures. The exo is the thermodynamic product, favored at higher temperatures. Adjust your reaction temperature in conjunction with solvent changes.

Problem 3: I am observing hydrolysis of the anhydride starting material.

• Primary Suspected Cause: Presence of water in the reaction medium, especially when using protic solvents or if reagents/solvents are not properly dried.

• Solution:

  • Use Anhydrous Solvents: Always use freshly distilled or commercially available anhydrous solvents. Store them over molecular sieves.

  • Dry Reactants: Ensure your diene is free of water.

  • Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel. While the hydrolysis of some anhydrides can be slow, for kinetic studies and high-purity products, these precautions are essential.[9][10]

Data Summary & Protocols

Table 1: Expected Qualitative Effect of Solvent Class on Diels-Alder Reaction Rate

Solvent Class	Representative Solvents	Typical Effect on Rate	Underlying Rationale
Non-Polar	Toluene, Hexane, Benzene	Baseline to Moderate	Primarily driven by reactant concentration. Can be faster if reactants have poor solubility in polar solvents.
Polar Aprotic	Acetonitrile (ACN), Dimethylformamide (DMF), Acetone	Moderate to Significant Acceleration	Stabilization of the polar transition state without hydrogen bonding interference.
Polar Protic	Water, Methanol, Ethylene Glycol	Often Significant Acceleration	Strong stabilization of the transition state via hydrogen bonding and solvophobic/hydrophobic effects.[4][5]

Note: This table represents general trends. Exceptions are common, and experimental verification is required.[6][7]

Experimental Protocol 1: Parallel Solvent Screening for Reaction Rate Optimization

Objective: To identify the optimal solvent for the Diels-Alder reaction between a chosen diene and 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione by comparing reaction conversion over time.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

• Diene of interest

• Internal standard (e.g., dodecane, non-reactive and with a distinct analytical signal)

• Set of anhydrous solvents (e.g., Toluene, Acetonitrile, DMF, Methanol)

• Reaction vials with septa

• Heating block or oil bath with temperature control

• Analytical instrument (GC-MS or HPLC)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the diene, the anhydride, and the internal standard in a suitable, volatile solvent that can be easily removed (e.g., dichloromethane).

• Aliquot Distribution: In separate, labeled reaction vials, add an equal aliquot of the stock solution.

• Solvent Evaporation: Carefully remove the volatile solvent from each vial under a gentle stream of nitrogen, leaving behind a precise mixture of reactants and the internal standard.

• Solvent Addition: To each vial, add a precise volume of the respective anhydrous test solvent (Toluene, ACN, DMF, etc.) to achieve the desired final concentration.

• Reaction Initiation: Place all vials simultaneously onto the pre-heated block or into the oil bath to start the reactions at the same time and temperature.

• Time-Point Sampling: At regular intervals (e.g., 1h, 2h, 4h, 8h, 24h), take a small aliquot from each reaction vial. Immediately quench the reaction by diluting the aliquot in a cold solvent (e.g., ethyl acetate).

• Analysis: Analyze the quenched samples by GC-MS or HPLC. Determine the consumption of starting materials relative to the internal standard.

• Data Interpretation: Plot the percentage conversion versus time for each solvent. The solvent that provides the fastest rate of conversion to the desired product is the most effective.

Caption: Experimental workflow for parallel solvent screening.

References

• Eckert, C. A., et al. (2008). Solvent Effects on the Kinetics of a Diels−Alder Reaction in Gas-Expanded Liquids. Industrial & Engineering Chemistry Research. [Link]

• Blackmond, D. G., et al. (2003). An Experimental Study of the Solvent Effect on Rate and Selectivity in a Concentrated Diels−Alder Reaction. Organic Process Research & Development. [Link]

• Wikipedia. Diels–Alder reaction. [Link]

• Larrañaga, O., et al. (2024). Solvent-Mediated Rate Deceleration of Diels–Alder Reactions for Enhanced Selectivity: Quantum Mechanical Insights. MDPI. [Link]

• Lirias. Effect of solvent motions on the dynamics of the Diels-Alder reaction. [Link]

• Pure Help Center. (2017). A Comparative Study on the Hydrolysis of Acetic Anhydride and N,N-Dimethylformamide: Kinetic Isotope Effect, Transition-State Structure, Polarity, and Solvent Effect. [Link]

• ResearchGate. (2017). A comparative study on the hydrolysis of acetic anhydride and N,N‐dimethylformamide: Kinetic isotope effect, transition‐state structure, polarity, and solvent effect. [Link]

• Mackenzie, H. A. E., & Winter, E. R. S. (1948). Kinetic studies in the solvents acetic acid and acetic anhydride. Part I.—Properties of the solvo-system. Transactions of the Faraday Society. [Link]

• Andrews, L. J., & Keefer, R. M. (1955). A Kinetic Study of the Diels-Alder Reaction of Various Anthracene and Maleic Anhydride Derivatives. Journal of the American Chemical Society. [Link]

• PubChem. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. [Link]

• Leah4sci. (2015). Diels Alder Reaction Mechanism and Product Trick. YouTube. [Link]

• The Organic Chemistry Tutor. (2023). Diels Alder Reaction: Organic Chemistry PRACTICE PROBLEMS. YouTube. [Link]

• Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• jOeCHEM. (2021). The Diels Alder Reaction (Worksheet Solutions Walkthrough). YouTube. [Link]

• Chemball. 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione. [Link]

• ResearchGate. (2025). ChemInform Abstract: One-Step Synthesis of Substituted Isobenzofuran-1(3H)-ones and Isobenzofuran-1,3-diones form Indane Derivatives in Subcritical Media. [Link]

• PubChem. 3a,4,7,7a-Tetrahydro-isobenzofuran-1,3-dione. [Link]

• Haqghu, M., et al. (2016). Theoretical Study of Solvent and Substituent Effects on the Reactions of 1,4-Benzoquinone with Cyclopentadiene and Cyclohexadiene. ResearchGate. [Link]

• Eger, K., et al. (2012). Regioselective synthesis of 7,8-dihydroimidazo[5,1-c][6][7][8]triazine-3,6(2H,4H)-dione derivatives: A new drug-like heterocyclic scaffold. Beilstein Journal of Organic Chemistry. [Link]

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temperature optimization for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione cycloaddition

Technical Support Center: Temperature Optimization for Diels-Alder Cycloaddition

Welcome to the technical support guide for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This document provides in-depth troubleshooting advice and foundational knowledge to help you optimize the temperature parameters for this classic [4+2] Diels-Alder cycloaddition. Temperature is the most critical variable in this reaction, directly influencing reaction rate, product yield, stereoselectivity, and the potential for product decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of temperature in this cycloaddition reaction?

Temperature has a dual and often opposing effect on Diels-Alder reactions.[1]

• Reaction Rate: Increasing the temperature provides the necessary activation energy, which generally increases the rate at which the diene and dienophile react to form the product.[1]

• Reaction Equilibrium: The Diels-Alder reaction is a reversible equilibrium.[1][2] The forward reaction (cycloaddition) is typically exothermic (negative ΔH) and results in a decrease in entropy (negative ΔS) as two molecules combine to form one.[3] The reverse reaction, known as the retro-Diels-Alder (rDA), is therefore entropically favored.[4][5] According to the Gibbs free energy equation (ΔG = ΔH - TΔS), the -TΔS term becomes more dominant at higher temperatures.[3] Consequently, excessively high temperatures can shift the equilibrium back toward the starting materials, reducing the net yield of the desired product.[1][3]

Q2: What are "kinetic" versus "thermodynamic" control, and how do they apply here?

This concept is central to controlling the stereochemistry of the Diels-Alder reaction. Two primary stereoisomers can be formed: endo and exo.

• Kinetic Control (Low Temperature): At lower temperatures, the reaction is essentially irreversible, and the product distribution is determined by the relative activation energies of the competing pathways.[2][6] The endo product is often formed faster (i.e., has a lower activation energy) due to favorable secondary orbital interactions between the diene and the electron-withdrawing groups of the dienophile.[6] Therefore, running the reaction at low temperatures typically favors the formation of the endo isomer, the kinetic product.[1][2]

• Thermodynamic Control (High Temperature): At higher temperatures, the reaction becomes reversible, allowing an equilibrium to be established between the reactants, the endo product, and the exo product.[2][6] The exo isomer is generally more sterically stable and therefore lower in energy than the endo isomer.[6] Given enough thermal energy to overcome the reverse activation barrier (retro-Diels-Alder), the system will eventually settle into an equilibrium that favors the most stable product, which is often the exo isomer.[2]

Troubleshooting Guide: Temperature-Related Issues

Q3: My reaction yield is very low, or I'm getting no product at all. What is the first step in temperature optimization?

If you are experiencing low or no conversion, the initial activation energy barrier is likely not being overcome.

Troubleshooting Steps:

• Insufficient Temperature: Many Diels-Alder reactions, while feasible at room temperature, may be impractically slow.[7] A gentle increase in temperature is the first logical step.

• Systematic Temperature Increase: Start the reaction at room temperature (approx. 25 °C) and gradually increase the temperature in controlled increments (e.g., to 40 °C, 60 °C, 80 °C). A common range for successful Diels-Alder reactions is between 25 °C and 100 °C.[4]

• Reaction Monitoring: At each temperature, monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.[1] This allows you to observe the formation of the product and determine the minimum temperature required for a reasonable reaction rate.

Q4: I observe product formation initially, but the yield decreases after prolonged heating or at higher temperatures. What is happening?

This is a classic sign of the retro-Diels-Alder (rDA) reaction . You have likely exceeded the thermal stability threshold of your product.

Causality: The rDA reaction breaks the product back down into the starting diene and dienophile.[1][5] This process is favored at high temperatures where the entropy term in the Gibbs free energy equation dominates.[3][4] While some robust cyclohexenes require temperatures above 800 K for the rDA to occur, many Diels-Alder adducts, especially those derived from aromatic dienes like furan, can revert at much milder temperatures.[2][5]

Solution: The goal is to find the optimal temperature that provides a fast reaction rate without initiating significant rDA.

• Reduce Temperature: Immediately lower the reaction temperature. It is better to accept a longer reaction time at a lower temperature than to lose the product to decomposition.[1]

• Identify the Onset Temperature: Run a series of experiments at different temperatures (e.g., 60 °C, 80 °C, 100 °C, 120 °C) and monitor the concentration of the product over time. The temperature at which the product concentration peaks and then begins to decline is the point where the rDA rate becomes significant. The optimal temperature will be just below this point.

Q5: How can I control the stereoselectivity (endo vs. exo) of my product using temperature?

Temperature is the primary tool for controlling the ratio of endo to exo isomers.

• To Favor the Endo Isomer (Kinetic Product):

  • Run the reaction at the lowest possible temperature that still allows for a practical reaction rate. This could be room temperature or even sub-ambient temperatures (e.g., 0 °C to -78 °C), potentially with the use of a Lewis acid catalyst to accelerate the reaction.[8] Lower temperatures make it harder for the system to reverse, effectively trapping the faster-forming kinetic (endo) product.[2]

• To Favor the Exo Isomer (Thermodynamic Product):

  • Run the reaction at a higher temperature, one that allows the cycloaddition to become reversible. This enables the initially formed endo adduct to undergo a retro-Diels-Alder reaction and re-form as the more stable exo adduct.[2][6]

  • Caution: This approach is a delicate balance. The temperature must be high enough to allow for equilibration but not so high that the equilibrium overwhelmingly favors the starting materials. This is only a viable strategy if the desired exo product is thermally stable under the equilibration conditions.

Data & Protocols

Table 1: Summary of Temperature Effects on the Isoprene + Maleic Anhydride Reaction

Temperature Range	Expected Reaction Rate	Predominant Isomer	Risk of Retro-Diels-Alder (rDA)	Recommended Use Case
< 25 °C	Very Slow to Slow	Endo (Kinetic)	Very Low	Maximizing endo selectivity, especially with a catalyst.[8]
25 °C – 60 °C	Moderate	Endo (Kinetic)	Low	Good starting point for general synthesis favoring the endo product.[4]
60 °C – 110 °C	Fast	Mixture of Endo/Exo	Moderate to High	Attempting to form the exo product via thermodynamic control.[2][9]
> 110 °C	Very Fast	Mixture, shifting to Exo	High to Very High	High risk of decomposition to starting materials. Generally not recommended.[1][3]

Experimental Protocol: Temperature Scouting for Optimal Yield

This protocol outlines a parallel experiment to efficiently determine the optimal reaction temperature.

• Setup: Prepare 4-5 identical reaction vials. To each, add the diene (isoprene), dienophile (maleic anhydride), and an appropriate solvent (e.g., toluene, xylene, or a neat mixture). Ensure all reactants are fully dissolved.[10]

• Temperature Control: Place each vial in a separate reaction block or oil bath pre-set to a different temperature (e.g., 25 °C, 45 °C, 65 °C, 85 °C, 105 °C).

• Time-Course Sampling: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), take a small aliquot from each reaction.

• Analysis: Quench the aliquots and analyze them by a suitable method (GC-MS, LC-MS, or ¹H NMR) to determine the conversion to product and the ratio of endo to exo isomers.

• Data Interpretation: Plot the product yield versus time for each temperature. The optimal temperature is the one that gives the highest yield in a reasonable timeframe without showing a subsequent decrease in product concentration (which would indicate rDA).

Visualizations

Diagram 1: Reaction Coordinate Diagram

Caption: Kinetic vs. Thermodynamic control in a Diels-Alder reaction.

Diagram 2: Temperature Optimization Workflow

Caption: Workflow for experimental temperature optimization.

References

• Master Organic Chemistry. (2018). Diels-Alder Reaction: Kinetic and Thermodynamic Control. [Link]

• Chemistry LibreTexts. (2022). 10.3: The Diels Alder Reaction. [Link]

• Wikipedia. (n.d.). Retro-Diels–Alder reaction. [Link]

• Royal Society of Chemistry. (n.d.). Retro Diels–Alder reaction under mild conditions: experimental and theoretical studies. [Link]

• Quora. (2018). What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride?[Link]

• Master Organic Chemistry. (2018). Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction?[Link]

• Ho, G.-M., et al. (2016). Unconventional exo selectivity in thermal normal-electron-demand Diels–Alder reactions. Scientific Reports. [Link]

• Galloway, W. R., et al. (n.d.). Endo and Exo Diels-Alder Adducts: Temperature-Tunable Building Blocks for Selective Chemical Functionalization. PMC - NIH. [Link]

• JoVE. (2023). Video: Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors. [Link]

• da Silva, A. B. F., et al. (n.d.). High stereoselectivity on low temperature Diels-Alder reactions. PMC - NIH. [Link]

• Wang, Y., et al. (n.d.). Molecular design principles towards exo-exclusive Diels–Alder reactions. PMC - NIH. [Link]

• MDPI. (n.d.). Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles. [Link]

• Chemistry LibreTexts. (2023). The Diels-Alder Cycloaddition. [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. [Link]

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. [Link]

• Google Docs. (n.d.). Lab report #4: Diels-Alder Reaction.

Sources

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• 3. Video: Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Retro-Diels–Alder reaction - Wikipedia [en.wikipedia.org]
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• 7. mdpi.com [mdpi.com]
• 8. High stereoselectivity on low temperature Diels-Alder reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endo and Exo Diels-Alder Adducts: Temperature-Tunable Building Blocks for Selective Chemical Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lab report #4: Diels-Alder Reaction [docs.google.com]

minimizing retro-Diels-Alder with 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione adducts

A Guide to Minimizing the Retro-Diels-Alder Reaction

Welcome to the technical support center for researchers working with Diels-Alder adducts, specifically focusing on 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and related structures. This guide is designed to provide in-depth, field-proven insights into the challenges posed by the retro-Diels-Alder (rDA) reaction. As Senior Application Scientists, we understand that controlling this equilibrium is paramount to achieving high yields and product stability. This resource provides troubleshooting protocols and answers to frequently asked questions to help you navigate the intricacies of this powerful, yet reversible, cycloaddition.

Frequently Asked Questions (FAQs)

Q1: What is the retro-Diels-Alder (rDA) reaction, and why is it a significant issue for my adducts?

A: The Diels-Alder reaction, which forms your target adduct, is a thermally reversible process.[1] The reverse reaction, known as the retro-Diels-Alder (rDA), is a fragmentation process where the adduct reverts to its original diene and dienophile components.[2][3]

This equilibrium is governed by Gibbs free energy (ΔG = ΔH - TΔS).

• The Forward Reaction (Diels-Alder): This reaction is enthalpically favored (negative ΔH) because two stronger σ-bonds are formed from two weaker π-bonds.[1] However, it is entropically disfavored (negative ΔS) as two molecules combine to form one, leading to a more ordered system.[2]

• The Reverse Reaction (retro-Diels-Alder): This reaction is enthalpically disfavored but entropically favored (positive ΔS) because one molecule fragments into two, increasing disorder.[2]

At low to moderate temperatures, the favorable enthalpy term (ΔH) dominates, and the adduct is the major product. As the temperature (T) increases, the entropy term (TΔS) becomes more significant, eventually making ΔG positive and favoring the retro-Diels-Alder reaction.[1][4] For many furan-maleimide adducts, a related class of compounds, this reversion can become significant at temperatures as low as 50-60 °C.[5] This reversion is a primary cause of reduced yield, product decomposition during workup or storage, and challenges in achieving desired product purity.

Q2: I've read about "kinetic" and "thermodynamic" adducts. What are they, and how do they relate to the rDA reaction?

A: In the context of Diels-Alder reactions with cyclic dienes like furan, two diastereomeric adducts can form: endo and exo.[6] This concept is crucial because the two isomers have different stabilities and pathways to formation.

• Kinetic Product (endo): This isomer is formed faster, meaning it has a lower activation energy.[6] Its formation is favored under conditions where the reaction is irreversible, such as short reaction times and low temperatures.[7] The kinetic preference for the endo product is often attributed to favorable secondary orbital interactions in the transition state.

• Thermodynamic Product (exo): This isomer is more stable, typically because it is sterically less hindered.[8] It is the favored product when the reaction is reversible, allowing an equilibrium to be established. This requires higher temperatures or longer reaction times.[6][7]

Critically, the conversion of the kinetic endo product to the more stable thermodynamic exo product does not happen directly. It often proceeds through a retro-Diels-Alder reaction first: the endo adduct reverts to the starting materials, which then recombine to form the more stable exo adduct.[9] Therefore, if you observe isomerization in your product mixture, it is a clear sign that rDA conditions are present.

// Nodes R [label="Diene + Dienophile"]; TS_endo [label="TS (endo)", shape=none, fontcolor="#4285F4"]; P_endo [label="Endo Adduct (Kinetic)"]; TS_exo [label="TS (exo)", shape=none, fontcolor="#EA4335"]; P_exo [label="Exo Adduct (Thermodynamic)"]; Energy [label="Energy", shape=none];

// Invisible nodes for alignment {rank=same; Energy;} {rank=same; R;} {rank=same; TS_endo; TS_exo;} {rank=same; P_endo; P_exo;}

// Edges R -> P_endo [label=" Low Temp (k_endo)\n Lower Activation Energy", fontcolor="#4285F4"]; R -> P_exo [label=" High Temp (k_exo)\n Higher Activation Energy", fontcolor="#EA4335"]; P_endo -> R [label=" rDA", style=dashed, dir=back];

// Positioning with invisible edges edge[style=invis]; Energy -> R; R -> P_endo [minlen=2]; R -> P_exo [minlen=3];

// Energy Axis (Conceptual) subgraph { rank=min; node[shape=none]; E_axis_top [label=""]; E_axis_bottom [label=""]; E_axis_top -> E_axis_bottom [arrowhead=none, label="Energy"]; } } ` Caption: Energy profile of kinetic vs. thermodynamic products.

Troubleshooting Guide: Minimizing Adduct Reversion

Problem 1: Low reaction yield, with starting materials present after an extended period.

This is a classic sign that the reaction has reached an equilibrium where the rDA rate is significant at your chosen reaction temperature.

Possible Cause: The reaction temperature is too high, creating a significant equilibrium concentration of starting materials.

Protocol: Temperature Optimization

• Baseline Establishment: Run the reaction at your current "high-yield" temperature (e.g., 80 °C) and a lower temperature (e.g., 40 °C). Monitor both reactions by TLC or ¹H NMR at set time intervals (e.g., 2, 4, 8, and 24 hours).

• Analysis: Compare the product-to-starting material ratio. The lower temperature reaction may be slower, but it should proceed to a higher overall conversion, as the rDA is suppressed.[10] The higher temperature reaction may form the product quickly but then plateau as the rDA rate matches the forward rate.

• Optimization: Based on the results, identify the optimal temperature that provides the highest conversion in a reasonable timeframe. For many furan/maleimide systems, temperatures between 25-60 °C are optimal for adduct formation.[5]

Parameter	Kinetic Control	Thermodynamic Control
Goal	Maximize reaction rate, prevent rDA	Achieve the most stable isomer
Temperature	Low to moderate (e.g., 25-60 °C)	Higher (e.g., >80 °C)
Reaction Time	Short to moderate	Long (to reach equilibrium)
Primary Product	Endo Adduct	Exo Adduct
Risk	Slower reaction rate	Significant rDA, lower overall yield

Table 1: General conditions for kinetic vs. thermodynamic control.

Problem 2: The adduct forms successfully but decomposes during purification (e.g., chromatography, distillation).

Possible Cause 1: Thermal Stress During Solvent Removal. Rotary evaporation, especially at elevated temperatures, can readily induce the rDA reaction.

Recommended Action:

• Remove solvent under reduced pressure at or below room temperature.

• If the adduct is a solid, consider precipitating it from the reaction mixture by adding a non-solvent and collecting it via cold filtration.

Possible Cause 2: Interaction with Stationary Phase. Silica gel is acidic and can sometimes catalyze the rDA reaction, especially if purification is slow.

Recommended Action:

• Minimize the time the adduct spends on the column. Use flash chromatography rather than gravity chromatography.

• Consider using a less acidic stationary phase, such as neutral alumina.

• If possible, purify the product by recrystallization to avoid chromatography altogether.

Problem 3: The isolated adduct shows signs of degradation or reversion to starting materials upon storage.

Possible Cause: Unfavorable Storage Conditions. Even at room temperature, some kinetically favored adducts can slowly revert over time, especially if exposed to heat or light.

Recommended Action:

• Storage Temperature: Store the purified adduct in a freezer (-20 °C) to minimize thermal energy that could overcome the activation barrier for the rDA reaction.

• Inert Atmosphere: Store the sample under an inert atmosphere (e.g., nitrogen or argon) to prevent potential side reactions that might be initiated by atmospheric components.[11]

• Solvent-Free Storage: If the adduct is stable as a solid, store it solvent-free. In solution, the equilibrium can be more dynamic. A recent study showed that a liquid-to-solid phase transition during the reaction can effectively "lock in" the adduct, preventing reversion.[12] This principle extends to storage: a stable solid is less prone to equilibrium dynamics than a dissolved sample.

References

• Cooley, J. H., & Williams, R. V. (1997). endo- and exo-Stereochemistry in the Diels-Alder Reaction: Kinetic versus Thermodynamic Control. Journal of Chemical Education, 74(5), 582. Available at: [Link]

• McEwan, I., et al. (2005). Thermally Cleavable Surfactants Based on Furan-Maleimide Diels-Alder Adducts. Langmuir, 21(8), 3349-3355. Available at: [Link]

• JoVE. Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors. JoVE Core Organic Chemistry. Available at: [Link]

• Gámez, A., et al. (2021). The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production. ChemSusChem, 14(1), 138-157. Available at: [Link]

• Bushuev, M. A., et al. (2018). Diels–Alder reactions between hexafluoro-2-butyne and bis-furyl dienes: kinetic versus thermodynamic control. Chemical Communications, 54(11), 1321-1324. Available at: [Link]

• Ashenhurst, J. (2018). Kinetic And Thermodynamic Control In The Diels-Alder. Master Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2022). 10.3: The Diels Alder Reaction. Available at: [Link]

• Seo, J. W., et al. (2022). Self-Healing in Mobility-Restricted Conditions Maintaining Mechanical Robustness: Furan–Maleimide Diels–Alder Cycloadditions in Polymer Networks for Ambient Applications. Polymers, 14(19), 4197. Available at: [Link]

• Kiselev, V. D., & Konovalov, A. I. (2009). Internal and external factors influencing the Diels–Alder reaction. Journal of Physical Organic Chemistry, 22(8), 775-794. Available at: [Link]

• Wolters, L. P., & Bickelhaupt, F. M. (2015). Factors Controlling the Diels–Alder Reactivity of Hetero‐1,3‐Butadienes. ChemistryOpen, 4(4), 488-496. Available at: [Link]

• Mineo, P., et al. (2015). Thermally reversible highly cross-linked polymeric materials based on furan/maleimide Diels-Alder adducts. Journal of Applied Polymer Science, 132(23). Available at: [Link]

• Zhang, Y., et al. (2023). Understanding the Effect of Side Reactions on the Recyclability of Furan–Maleimide Resins Based on Thermoreversible Diels–Alder Network. Polymers, 15(5), 1146. Available at: [Link]

• Hussen, B. H. (2016). FACTORS AFFECTING THE RATES OF DIELS-ALDER REACTION, AND THE CAUSE OF NUCLEOPHILIC-ELECTROPHILIC DUAL BEHAVIOUR OF REACTANTS. International Journal of Research in Engineering and Technology. Available at: [Link]

• Wang, Y., et al. (2024). Kinetic Study of the Diels–Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. Polymers, 16(3), 429. Available at: [Link]

• Wikipedia. Diels–Alder reaction. Available at: [Link]

• Ashenhurst, J. (2018). The Retro Diels-Alder Reaction. Master Organic Chemistry. Available at: [Link]

• Shklyarov, E. A., et al. (2025). Overcoming the Reversibility in the Diels-Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition. International Journal of Molecular Sciences, 26(14), 6550. Available at: [Link]

• PubChem. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. Available at: [Link]

• ResearchGate. Retro-Diels–Alder reaction mechanisms for the formation of 1,3 A þ and... Available at: [Link]

• YouTube. Lec2 - Retro Diels-Alder Reaction. Available at: [Link]

• ResearchGate. The reactions of interest. We studied the retro Diels-Alder reactions... Available at: [Link]

• Chemball. 5-Methyl-7,7A-Dihydroisobenzofuran-1,3(3Ah,6H)-Dione. Available at: [Link]

• Amalian, J. A., et al. (2016). Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. Polymer Chemistry, 7(1), 105-115. Available at: [Link]

• Warford, L., & Greenfield, S. J. (2000). Retro Diels-Alder Reactions of 5,6-disubstituted-7-oxabicyclo[2.2.1]hept-2-enes. The Journal of Organic Chemistry, 65(17), 5202-5206. Available at: [Link]

• Rico-Lastres, P., et al. (2020). Steering the Mechanism of the Furan-Maleimide Retro-Diels-Alder Reaction to a Sequential Pathway with an External Force. ChemRxiv. Available at: [Link]

Sources

• 1. Video: Diels–Alder vs Retro-Diels–Alder Reaction: Thermodynamic Factors [jove.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. youtube.com [youtube.com]
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• 12. Overcoming the Reversibility in the Diels-Alder Reaction of Bio-Based Electron-Poor Furans with Maleimides Through Liquid-to-Solid Phase Transition - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Impurities in the Synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Welcome to the technical support center for the synthesis and characterization of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during this classic Diels-Alder reaction. Here, we provide in-depth, field-proven insights to help you identify and characterize impurities, ensuring the quality and integrity of your synthesis.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione?

The synthesis is a [4+2] cycloaddition, specifically a Diels-Alder reaction, between isoprene (the diene) and maleic anhydride (the dienophile). The reaction typically proceeds with heating to form a cyclohexene ring fused to the anhydride moiety.

Q2: What are the most common impurities I should expect in this synthesis?

The impurity profile can be complex. Common impurities include:

• Regioisomers: The primary product is the "meta" adduct. However, the formation of the "para" adduct (4-Methyl-cyclohex-4-ene-1,2-dicarboxylic anhydride) is also possible.

• Unreacted Starting Materials: Residual isoprene and maleic anhydride may be present.

• Hydrolysis Products: Maleic anhydride can hydrolyze to maleic acid in the presence of water.

• Isoprene Dimers and Polymers: Isoprene can undergo self-dimerization or polymerization, especially at elevated temperatures.

Q3: My NMR spectrum looks more complex than expected. What could be the reason?

A complex NMR spectrum often indicates the presence of a mixture of regioisomers. The asymmetry of isoprene allows for different orientations during the cycloaddition, leading to the formation of both the "meta" and "para" products. Each isomer will have a unique set of signals in the NMR spectrum.

Q4: I am having trouble with the work-up of my reaction. What are some common issues?

A common issue is the hydrolysis of the product and any unreacted maleic anhydride to their corresponding dicarboxylic acids. This can complicate purification. Ensuring anhydrous conditions during the reaction and work-up is crucial. Additionally, the volatility of isoprene can lead to stoichiometric imbalances if not handled carefully.

II. Troubleshooting Guide: From Unexpected Peaks to Poor Resolution

This section provides a systematic approach to identifying and resolving common issues encountered during the characterization of your product.

Issue 1: Unexpected Signals in the ¹H NMR Spectrum

Symptom: You observe more peaks in your ¹H NMR spectrum than anticipated for the pure desired product.

Potential Causes & Solutions:

• Presence of Regioisomers: The "meta" and "para" adducts will have distinct, albeit similar, NMR spectra.

  • Diagnostic Approach: Compare your spectrum to known data for both isomers. Key differentiating signals are often the vinylic proton and the protons adjacent to the carbonyl groups.

  • Resolution: Chromatographic separation (flash chromatography or HPLC) is typically required to isolate the isomers.

• Residual Maleic Anhydride or Maleic Acid:

  • Diagnostic Approach: Unreacted maleic anhydride will show a sharp singlet around 7.1 ppm in CDCl₃. If hydrolysis has occurred, maleic acid will show a singlet around 6.3 ppm in D₂O.[1][2]

  • Resolution: A simple aqueous wash can remove maleic acid. Unreacted maleic anhydride can often be removed by recrystallization or chromatography.

• Presence of Isoprene Dimers:

  • Diagnostic Approach: Isoprene dimers will exhibit complex signals in the olefinic and aliphatic regions of the NMR spectrum. A partial ¹H NMR spectrum of isoprene dimers shows characteristic peaks for the different isomers.

  • Resolution: Careful column chromatography can separate the desired product from the less polar isoprene dimers.

Table 1: Common Impurities and their Spectroscopic Signatures

Impurity	Potential Source	Key ¹H NMR Signals (approximate)	Key Mass Spec Fragment (m/z)
4-Methyl-cyclohex-4-ene-1,2-dicarboxylic anhydride (Para isomer)	Non-regioselective reaction	Vinylic proton, distinct signals for methine protons adjacent to carbonyls	166 (M+), retro-Diels-Alder fragments
Maleic Acid	Hydrolysis of maleic anhydride	~6.3 ppm (singlet, in D₂O)	116 (M+)
Isoprene Dimers	Self-reaction of isoprene	Complex olefinic signals (4.5-5.5 ppm)	136 (M+)
Polyisoprene	Polymerization of isoprene	Broad signals in aliphatic and olefinic regions	Pyrolysis-GC-MS reveals isoprene and limonene fragments.[1][2]

Issue 2: Ambiguous Mass Spectrometry Results

Symptom: The mass spectrum shows the expected molecular ion peak (m/z 166), but the fragmentation pattern is difficult to interpret or doesn't match expectations.

Potential Causes & Solutions:

• Co-elution of Isomers: If your sample is a mixture of regioisomers, the fragmentation pattern will be a composite of both.

  • Diagnostic Approach: Use a hyphenated technique like GC-MS or LC-MS to separate the isomers before they enter the mass spectrometer. This will allow you to obtain a clean mass spectrum for each isomer.

  • Resolution: Optimize your chromatographic method to achieve baseline separation of the isomers.

• Retro-Diels-Alder Fragmentation: The primary fragmentation pathway for Diels-Alder adducts is often a retro-Diels-Alder reaction, which regenerates the diene and dienophile.

  • Diagnostic Approach: Look for fragment ions corresponding to isoprene (m/z 68) and maleic anhydride (m/z 98). The presence of these fragments is a strong indicator of a Diels-Alder adduct.

  • Insight: The relative intensity of the molecular ion versus the retro-Diels-Alder fragments can sometimes provide information about the stability of the adduct.

Issue 3: Poor Chromatographic Resolution

Symptom: You are unable to separate the desired product from impurities using column chromatography or HPLC.

Potential Causes & Solutions:

• Inappropriate Stationary Phase: The polarity of the regioisomers is very similar, making separation on standard silica gel challenging.

  • Troubleshooting Protocol:

    • Solvent System Optimization: Experiment with different solvent systems for your flash chromatography. A shallow gradient of ethyl acetate in hexanes or dichloromethane can sometimes improve separation.

    • Alternative Stationary Phases: Consider using a different stationary phase, such as alumina or a bonded-phase silica (e.g., cyano or diol).

    • HPLC Method: For analytical and preparative separations, a reverse-phase HPLC method can be effective. A method using a Newcrom R1 column with a mobile phase of acetonitrile, water, and phosphoric acid has been shown to be effective for a similar compound.[3]

• Sample Overload: Overloading the column can lead to broad peaks and poor separation.

  • Resolution: Reduce the amount of sample loaded onto the column. For HPLC, inject a smaller volume or a more dilute sample.

III. Experimental Protocols & Workflows

Protocol 1: General Procedure for Impurity Identification

• Initial Analysis (NMR & MS):

  • Acquire a high-resolution ¹H NMR spectrum of the crude product. Identify signals corresponding to the desired product, starting materials, and any obvious impurities.

  • Obtain a mass spectrum (GC-MS or direct infusion ESI-MS) to confirm the molecular weight of the product and identify potential impurities by their molecular ions.

• Chromatographic Separation:

  • Develop a TLC method to visualize the separation of the components in the crude mixture.

  • Perform flash column chromatography to isolate the major components.

  • If co-elution is an issue, develop an HPLC method for better separation. A reverse-phase C18 column with a gradient of acetonitrile in water is a good starting point.

• Structure Elucidation of Isolated Impurities:

  • For each isolated impurity, acquire detailed spectroscopic data: ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC, and high-resolution mass spectrometry.

  • Compare the obtained data with literature values or use spectroscopic databases to identify the structure.

Workflow for Impurity Characterization

Caption: A general workflow for the isolation and identification of impurities.

IV. Mechanistic Insights into Impurity Formation

Understanding the underlying reaction mechanisms can help predict and control the formation of impurities.

Regioselectivity of the Diels-Alder Reaction

The reaction between the unsymmetrical isoprene and maleic anhydride can lead to two primary regioisomers. The formation of the "meta" and "para" adducts is governed by the electronic effects of the methyl group on the isoprene.

Sources

• 1. High-throughput and highly sensitive analysis method for polyisoprene in plants by pyrolysis-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. null检测 | Variation of Pyrolysis Pattern of Polyisoprene Depending on Temperature-北京佳仪(JAI-CHINA)分析设备有限公司 [instrument.com.cn]
• 3. Separation of 3a,4,7,7a-Tetrahydro-5-methyl-1,3-isobenzofurandione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

overcoming steric hindrance with 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Welcome to the technical support guide for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. This resource is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile bicyclic anhydride in their synthetic workflows. As a Diels-Alder adduct of isoprene and maleic anhydride, this molecule presents unique opportunities as a rigid scaffold but also significant challenges, primarily due to the steric hindrance imposed by its C5-methyl group and fused-ring architecture.

This guide provides field-proven insights and troubleshooting protocols to help you navigate and overcome these steric challenges, ensuring efficiency and selectivity in your reactions.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions regarding the structure, properties, and inherent reactivity of the title compound.

Question: What is the precise structure of this compound and how does it influence its reactivity?

Answer: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a cyclohexene derivative fused to a cyclic anhydride. Its IUPAC name is 6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione.[1][2] The molecule's rigidity and the presence of the methyl group at the C5 position are the dominant factors governing its chemistry. The methyl group creates significant steric shielding, influencing the trajectory of incoming reagents. This is particularly relevant for reactions involving the anhydride carbonyls or the adjacent double bond. Furthermore, the diene component must adopt an s-cis conformation for the initial Diels-Alder synthesis, a principle that underlies the formation of all such adducts.[3]

Question: What are the primary applications of this molecule in drug development and materials science?

Answer: This compound serves as a valuable building block, or scaffold, for more complex molecular architectures. In drug development, its rigid bicyclic core is used to orient substituents in a precise three-dimensional arrangement, which is critical for optimizing binding to biological targets like enzymes or receptors.[4] The anhydride functionality is a versatile handle for introducing a variety of functional groups through ring-opening reactions. In materials science, it is often used as a monomer or cross-linking agent in polymer synthesis to enhance thermal stability and mechanical properties.[5]

Question: How does the C5-methyl group specifically create "steric hindrance"?

Answer: Steric hindrance is a non-bonding interaction that influences reaction rates and stereochemical outcomes.[3] In this molecule, the C5-methyl group, along with the hydrogen atoms on the cyclohexane ring, creates a sterically congested environment. This crowding makes it physically difficult for large or bulky reagents to approach the reactive centers, especially the anhydride's carbonyl carbons. The activation energy for such a reaction is therefore increased, leading to slower reaction rates or the need for more forcing conditions.[6]

Data Presentation: Physicochemical Properties

The fundamental properties of the title compound are summarized below for quick reference.

Property	Value	Source
CAS Number	19438-64-3	[1][2]
Molecular Formula	C₉H₁₀O₃	[1][2]
Molecular Weight	166.17 g/mol	[1]
IUPAC Name	6-methyl-3a,4,5,7a-tetrahydro-2-benzofuran-1,3-dione	[1]
Purity (Typical)	>95%

Mandatory Visualization: Synthesis via Diels-Alder Reaction

Caption: Diels-Alder synthesis of the title compound.

Part 2: Troubleshooting Guide - Navigating Synthetic Challenges

This section is formatted as a direct Q&A to address common experimental failures and provide actionable solutions.

Scenario 1: Sluggish or Incomplete Anhydride Ring-Opening

Question: "I am attempting to open the anhydride ring with a secondary amine to form an amide-acid, but the reaction is extremely slow, and I observe significant amounts of unreacted starting material even after 24 hours at elevated temperatures. What is happening?"

Answer: This is a classic case of steric hindrance. The bulky profile of your secondary amine combined with the sterically shielded carbonyl carbons of the anhydride results in a high activation energy barrier. The C5-methyl group and the overall cis-fused ring system prevent the nucleophile from achieving the optimal trajectory for attack (the Bürgi-Dunitz angle).

Troubleshooting Protocol:

• Re-evaluate Your Nucleophile: If synthetically feasible, switch to a less sterically demanding nucleophile. For example, a primary amine (R-NH₂) will be significantly more reactive than a secondary amine (R₂NH).

• Employ Catalysis to Enhance Electrophilicity: The most effective strategy is to activate the anhydride rather than changing the nucleophile.

  • Lewis Acid Catalysis: Add a catalytic amount (5-10 mol%) of a Lewis acid such as Zinc Chloride (ZnCl₂), Scandium Triflate (Sc(OTf)₃), or Ytterbium Triflate (Yb(OTf)₃). The Lewis acid coordinates to a carbonyl oxygen, withdrawing electron density and making the carbonyl carbon much more electrophilic and susceptible to attack.

  • Brønsted Acid Catalysis: In some cases, a strong Brønsted acid like p-toluenesulfonic acid (pTSA) can protonate the anhydride, achieving a similar activating effect.

• Optimize Reaction Conditions:

  • Temperature: While you have tried elevated temperatures, consider using a sealed-vessel microwave reactor. Microwave heating can access higher temperatures and pressures safely, often dramatically accelerating sterically hindered reactions.

  • Solvent: Use a polar, aprotic solvent like DMF or DMAc, which can help stabilize charged intermediates in the transition state.

Mandatory Visualization: Troubleshooting Workflow

Caption: Decision workflow for troubleshooting low-yield reactions.

Scenario 2: Lack of Regioselectivity in Ring-Opening

Question: "My nucleophile has two different reactive sites. When I react it with the anhydride, I get an inseparable mixture of regioisomers. How can I control which carbonyl is attacked?"

Answer: The two carbonyl carbons in the anhydride are electronically identical but sterically distinct due to the proximity of the C5-methyl group. However, this difference is often insufficient to impart high regioselectivity with complex nucleophiles. To solve this, you must amplify the electronic differences between the two carbonyls.

Troubleshooting Protocol:

• Enzymatic Resolution: This is an elegant but specialized solution. Certain lipase enzymes can exhibit high regioselectivity in catalyzing the alcoholysis of anhydrides, selectively attacking the less hindered carbonyl.

• Convert to an Asymmetric Intermediate:

  • React the anhydride with a chiral auxiliary alcohol (e.g., (–)-menthol) under catalytic conditions. This forms a mixture of diastereomeric mono-esters.

  • Separate the diastereomers using column chromatography.

  • Now, with the chiral auxiliary attached, the two ends of the molecule are distinct. The remaining carboxylic acid can be activated (e.g., to an acid chloride) and reacted with your nucleophile, followed by removal of the auxiliary. This multi-step process provides absolute control over regiochemistry.

Mandatory Visualization: Steric Hindrance Diagram

Caption: Steric shielding effect of the C5-methyl group on nucleophilic attack.

Part 3: Experimental Protocol - A Self-Validating System

This section provides a detailed, validated protocol for a common reaction where overcoming steric hindrance is paramount.

Protocol: Lewis Acid-Catalyzed Methanolysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

This protocol demonstrates the use of a catalyst to overcome the steric hindrance for a simple, small nucleophile.

Materials:

• 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (1.0 eq)

• Scandium (III) triflate (Sc(OTf)₃) (0.05 eq)

• Anhydrous Methanol (MeOH, solvent, large excess)

• Anhydrous Dichloromethane (DCM, co-solvent, optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, argon/nitrogen inlet.

Procedure:

• Flask Preparation: Under an inert atmosphere (Argon or N₂), add 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (e.g., 1.66 g, 10 mmol) and Sc(OTf)₃ (245 mg, 0.5 mmol) to a dry round-bottom flask equipped with a magnetic stir bar.

  • Causality: An inert atmosphere is crucial as Lewis acids like Sc(OTf)₃ are moisture-sensitive and will be deactivated by water.

• Solvent Addition: Add anhydrous methanol (50 mL). If solubility is limited, add a minimal amount of anhydrous DCM to achieve a homogeneous solution.

• Reaction: Stir the mixture at room temperature (20-25 °C).

  • Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate:hexanes with a few drops of acetic acid). The product, a mono-ester carboxylic acid, will have a different Rf value than the starting anhydride. The reaction is complete when the starting material spot is no longer visible (typically 2-4 hours).

• Quenching: Once the reaction is complete, pour the mixture into a separatory funnel containing 1 M HCl (50 mL).

  • Causality: The acidic wash protonates the carboxylate product and helps to partition the Lewis catalyst into the aqueous layer.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution, 1 x 50 mL).

  • Causality: The brine wash removes residual water and any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by column chromatography on silica gel.

This detailed protocol provides a reliable method for functionalizing this sterically hindered scaffold, serving as a template for reactions with more complex nucleophiles.

References

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Moreira, T. F. M., et al. (2023). Toward the Improvement of Maleic Anhydride Functionalization in Polyhydroxybutyrate (PHB): Effect of Styrene Monomer and Sn(Oct)2 Catalyst. MDPI. Retrieved from [Link]

• LibreTexts Chemistry. (2019). 14.13: Specific Rules Governing the Diels–Alder Reaction. Retrieved from [Link]

• Wang, Y., et al. (2023). PtFeCoNiCu High-Entropy Alloy Catalyst for Aqueous-Phase Hydrogenation of Maleic Anhydride. PubMed. Retrieved from [Link]

• Shchegolkova, A. A., et al. (2023). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. MDPI. Retrieved from [Link]

• Rycek, L., et al. (2020). Diels–Alder reactions and electrophilic substitutions with atypical regioselectivity enable functionalization of terminal rings of anthracene. PubMed Central. Retrieved from [Link]

• Zhang, Z., et al. (2023). Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes. PubMed Central. Retrieved from [Link]

• Popiolek, R., et al. (2024). Design and Synthesis of New 5-Methylisatin Derivatives as Potential CDK2 Inhibitors. PubMed Central. Retrieved from [Link]

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• 1. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione | C9H10O3 | CID 13608902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Design and Synthesis of New 5-Methylisatin Derivatives as Potential CDK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Thermally Induced Intramolecular Diels–Alder Reaction of Furan-Tethered Methylenecyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione Adducts

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and related Diels-Alder adducts. This document is designed for researchers, chemists, and drug development professionals who utilize these adducts in their work. As dynamic molecules, their stability is paramount for reproducible and successful outcomes. This guide provides in-depth troubleshooting advice and answers to frequently asked questions based on established chemical principles and field-proven insights.

Introduction

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a Diels-Alder adduct, typically formed from a substituted furan diene and maleic anhydride dienophile. These adducts are valuable intermediates in organic synthesis and polymer science, often used in applications requiring thermally reversible crosslinking.[1][2] However, their utility is intrinsically linked to their stability. The two primary challenges encountered are the thermally-induced retro-Diels-Alder (rDA) reaction and the hydrolysis of the anhydride ring. Understanding and controlling these degradation pathways is critical for success.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary signs of adduct degradation in my sample?

You may observe several signs. Analytically, you might see the reappearance of starting material peaks (e.g., substituted furan and maleic anhydride) in your NMR, LC-MS, or GC-MS spectra. A common indicator is a change in the physical appearance of the sample, such as discoloration or a decrease in melting point. In downstream applications, you may experience unexpectedly low yields or reaction failures where the intact adduct is a required reactant.

Q2: My adduct seems to be reverting to its starting materials upon heating. Why is this happening?

This is a classic case of the retro-Diels-Alder (rDA) reaction.[3] The Diels-Alder reaction is a reversible equilibrium. At elevated temperatures, the entropy term (TΔS) in the Gibbs free energy equation becomes significant, favoring the reverse reaction which breaks the adduct into two separate molecules.[3] For many furan-maleimide/anhydride adducts, this reversion can become significant at temperatures as low as 70-90°C, especially for the endo isomer.[4][5]

Q3: I am observing a new, more polar impurity in my sample, especially after aqueous work-up or exposure to air. What could it be?

This is highly indicative of anhydride hydrolysis. The isobenzofuran-1,3-dione moiety is a cyclic anhydride, which is susceptible to nucleophilic attack by water. This reaction opens the anhydride ring to form the corresponding dicarboxylic acid. This new compound will have a different retention time in chromatography (often being more polar) and a different mass signature. Attempts to purify the adduct by recrystallization from solvents that are not rigorously dried can sometimes lead to hydrolysis.[6]

Q4: What are the ideal storage conditions for these adducts?

To maximize shelf-life, adducts should be stored in a cool, dry, and inert environment. For long-term storage, keeping the solid sample at ≤4°C in a desiccator under an inert atmosphere (like nitrogen or argon) is recommended. This minimizes both the risk of thermal degradation (rDA) and hydrolysis from atmospheric moisture.

Q5: Does the stereochemistry (endo vs. exo) of my adduct affect its stability?

Absolutely. The Diels-Alder reaction between furans and maleic anhydride typically yields the endo adduct as the kinetic product, meaning it forms faster.[7][8] However, the exo adduct is generally the more thermodynamically stable product.[7][9] This has two major stability implications:

• The less stable endo adduct will undergo the retro-Diels-Alder reaction at a lower temperature than the exo adduct.[10][11]

• Over time, especially at elevated temperatures, a pure endo sample can isomerize to the more stable exo form. This isomerization often proceeds through an rDA/re-addition sequence.[12][13]

Section 2: Troubleshooting Guides

Guide 2.1: Issue - Low Yield or Product Loss During Synthesis and Work-up

Symptoms:

• Initial reaction monitoring (e.g., TLC, crude ¹H NMR) shows good conversion to the adduct.

• The final isolated yield after purification (e.g., chromatography, recrystallization, distillation) is significantly lower than expected.

• Starting materials are recovered after the purification process.

Potential Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Protocol
A: Thermal Decomposition (rDA)	The heat applied during solvent removal (rotary evaporation) or purification (e.g., heating for recrystallization) is sufficient to initiate the retro-Diels-Alder reaction, shifting the equilibrium back to the starting materials.	Protocol 2.1.1: Low-Temperature Work-up. • Concentrate reaction mixtures in vacuo at low temperatures (<30-40°C).• If recrystallization is necessary, use a solvent system that allows for crystallization at room temperature or below after initial dissolution with minimal heating.[6]• Consider purification by precipitation from a concentrated solution into a non-solvent at low temperature.
B: Hydrolysis During Work-up	Using aqueous washes (e.g., NaHCO₃, brine) during the work-up procedure can hydrolyze the anhydride ring, especially if the adduct has extended exposure to the aqueous phase.	Protocol 2.1.2: Anhydrous Processing. • Avoid aqueous washes if possible. If an acid scavenger is needed post-reaction, consider using a solid-supported base that can be filtered off.• If an aqueous wash is unavoidable, minimize contact time, use pre-chilled solutions, and immediately dry the organic layer over a vigorous drying agent (e.g., MgSO₄, Na₂SO₄).
C: Isomerization During Purification	If you are targeting the kinetic endo product, prolonged heating during purification can cause isomerization to the thermodynamically favored exo product via an rDA/re-addition pathway.[12] This can lead to a mixture of isomers and complicate purification, reducing the yield of the desired pure isomer.	Protocol 2.1.3: Isomer-Conscious Purification. • Monitor isomer ratios by NMR throughout the purification process.• Use purification techniques that do not require heat, such as flash column chromatography on silica gel at room temperature.• If targeting the endo adduct, ensure reaction and purification times are as short as feasible.[14]

Guide 2.2: Issue - Adduct Degradation During Storage or Downstream Use

Symptoms:

• A previously pure sample shows the presence of starting materials or hydrolysis products after a period of storage.

• A downstream reaction using the adduct as a starting material fails or gives low yields, while older batches of the adduct worked fine.

• Incompatibility (e.g., color change, precipitation) is observed when the adduct is dissolved in a specific solvent for a subsequent step.

Potential Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Protocol
A: Inappropriate Storage	Exposure to ambient temperature and humidity can lead to slow decomposition over time via both rDA and hydrolysis pathways.	Protocol 2.2.1: Recommended Storage. • Short-term (days-weeks): Store in a sealed vial in a desiccator at room temperature.• Long-term (months-years): Store in a tightly sealed vial (consider flushing with N₂ or Ar) at low temperature (e.g., 4°C or -20°C) inside a desiccator.
B: Solvent/Reagent Incompatibility	Protic solvents (alcohols, water) or nucleophilic reagents (amines, thiols) in a subsequent reaction step can directly attack and open the anhydride ring.[12] Solvents with high boiling points may necessitate heating, which can trigger the rDA reaction.	Protocol 2.2.2: Solvent & Reagent Selection. • For downstream reactions, use dry, aprotic solvents (e.g., THF, Dioxane, CH₂Cl₂, Toluene) whenever possible.• If a protic solvent is required, run the reaction at the lowest possible temperature.• Be aware that nucleophiles can act as catalysts for the rDA reaction.[12] When designing subsequent steps, consider the stability of the adduct under the proposed reaction conditions.

Section 3: Key Mechanisms & Workflow Visualizations

Visualizing the degradation pathways and the decision-making process for troubleshooting can greatly aid in understanding and resolving stability issues.

Diagram 3.1: The Retro-Diels-Alder (rDA) Equilibrium This diagram illustrates the primary thermal degradation pathway where the adduct reverts to its constituent diene and dienophile.

Caption: The reversible retro-Diels-Alder reaction.

Diagram 3.2: Anhydride Hydrolysis Pathway This diagram shows the ring-opening of the anhydride moiety by water to form a dicarboxylic acid.

Caption: A step-by-step diagnostic workflow.

References

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• Goesmann, H., & Feldmann, C. (2010). ReaxFF Molecular Dynamics Simulations for Studying the Retro-Diels-Alder Reaction. ACS Publications. [Link]

• Gheneim, R., Perez-Madrigal, M. M., & Sardon, H. (2020). Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. RSC Publishing. [Link]

• Turkenburg, D. H., et al. (2016). Tandem Diels–Alder reaction overrules entropy: the gate to thermally stable, yet thermally recyclable furan-based polymers. Green Chemistry. [Link]

• Friscic, T., et al. (2020). Reaction of furan with maleic anhydride: Solventless chemistry reveals the first solid form of the elusive endo-isomer of archetypal Diels-Alder product. ACS Fall 2020. [Link]

• Cardoso-Gutierrez, M., et al. (2023). Bond breaking of furan-maleimide adducts via a diradical sequential mechanism under an external mechanical force. ORBi. [Link]

• Cuvellier, C., et al. (2018). Kinetic Study of the Diels–Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. ResearchGate. [Link]

• Fromont, J., & Boutevin, B. (2013). Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. ResearchGate. [Link]

• Kamo, B., et al. (1974). Radical Polymerization of Furan with Maleic Anhydride through the Diels-Alder Adduct. SciSpace. [Link]

• ron. (2014). Why is the exo product formed in the Diels–Alder reaction between furan and maleic anhydride? Chemistry Stack Exchange. [Link]

• Terry, A., et al. (2020). Re-usable thermally reversible crosslinked adhesives from robust polyester and poly(ester urethane) Diels–Alder networks. RSC Publishing. [Link]

• Fernandez, P., & Garcia, A. (2019). Remarkable Reactivity of Boron-Substituted Furans in the Diels–Alder Reactions with Maleic Anhydride. ACS Publications. [Link]

• Cardoso-Gutierrez, M., et al. (2023). Bond breaking of furan–maleimide adducts via a diradical sequential mechanism under an external mechanical force. RSC Publishing. [Link]

• Cardoso-Gutierrez, M., et al. (2022). Bond breaking of furan-maleimide adducts via a diradical sequential mechanism under an external mechanical force. ChemRxiv. [Link]

• Kwart, H., & Burchuk, I. (1952). Isomerism and Adduct Stability in the Diels—Alder Reaction. I. The Adducts of Furan and Maleimide. Journal of the American Chemical Society. [Link]

• Rickborn, B. (1998). Diene-substituent effects on the rate of the retro-Diels-Alder reaction. Cycloreversion reactivity varying over a range of 105. The Journal of Organic Chemistry. [Link]

• McKay, C. S., & Nguyen, S. T. (2012). Exploring Polymeric Diene–Dienophile Pairs for Thermoreversible Diels–Alder Reactions. Macromolecules. [Link]

• Podgorski, M., et al. (2021). Thermodynamics and Stereochemistry of Diels–Alder Polymer Networks: Role of Crosslinker Flexibility and Crosslinking Density. Macromolecules. [Link]

• Wikipedia. (n.d.). Diels–Alder reaction. Wikipedia. [Link]

• chemconnections.org. (n.d.). Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. chemconnections.org. [Link]

• Auvergne, R., et al. (2022). Designing New Sustainable Polyurethane Adhesives: Influence of the Nature and Content of Diels–Alder Adducts on Their Thermoreversible Behavior. MDPI. [Link]

• Organic Chemistry. (2010). Substituent Effects in the Diels-Alder Reaction. YouTube. [Link]

• Akgerman, A., & Holder, G. D. (2002). Diels–Alder reactions between maleic anhydride and furan derivatives in supercritical CO2. Green Chemistry. [Link]

• Zibo Anquan Chemical Co., Ltd. (2024). Diels alder reaction of furan and maleic anhydride. Zibo Anquan Chemical Co., Ltd.. [Link]

• Liu, Y., & Houk, K. N. (2017). Substituent effects in the Diels-Alder reactions of butadienes, cyclopentadienes, furans and pyroles with maleic anhydride. ResearchGate. [Link]

• Deshmukh, S., & Vlachos, D. G. (2020). Effect of substituents and promoters on the Diels–Alder cycloaddition reaction in the biorenewable synthesis of trimellitic acid. RSC Publishing. [Link]

• Bahlool, S., & Bydoon, E. A. (2016). Diels-Alder reaction of furan and maleic anhydride. ResearchGate. [Link]

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Reference Data & Comparative Studies

1H NMR analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione adducts

An In-Depth Comparative Guide to the ¹H NMR Analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione Adducts

This guide presents a comprehensive comparative analysis of ¹H NMR spectroscopy for the structural elucidation of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione adducts. These molecules are frequently synthesized via the Diels-Alder reaction and serve as crucial building blocks in the development of novel pharmaceuticals and complex organic molecules. The precise determination of their stereochemistry is critical, as it directly influences their biological activity and physicochemical properties. ¹H NMR spectroscopy stands as the principal analytical technique for this purpose, offering detailed insights into the three-dimensional structure of these adducts. This document will delve into the intricacies of ¹H NMR analysis for these specific compounds, evaluate its performance against alternative analytical methods, and provide robust experimental protocols for researchers and drug development professionals.

The Stereochemical Challenge: Unraveling Diels-Alder Adducts

The [4+2] cycloaddition, or Diels-Alder reaction, that forms 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione adducts can yield a variety of stereoisomers. The relative orientation of substituents at the newly formed chiral centers is a key determinant of the molecule's function. ¹H NMR spectroscopy is exceptionally powerful in differentiating these isomers, particularly the endo and exo products, by leveraging the analysis of chemical shifts, spin-spin coupling constants (J-values), and Nuclear Overhauser Effect (NOE) correlations. The Diels-Alder reaction is stereospecific, meaning the stereochemistry of the reactants is preserved in the product, making NMR a crucial tool for confirming the reaction's outcome.[1]

¹H NMR Spectroscopy: The Cornerstone of Structural Verification

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides a detailed and non-destructive snapshot of a molecule's proton environment. For the title adducts, specific proton signals are highly sensitive to the stereochemical arrangement, allowing for confident structural assignment.

Deciphering the Spectrum: Key Diagnostic Signals

A rigorous interpretation of the ¹H NMR spectrum is essential for the unambiguous assignment of the adduct's relative configuration. The following spectral features are of particular importance:

• Bridgehead Protons (H-3a and H-7a): The coupling constants between these protons and their neighbors are governed by the dihedral angle between them, a relationship described by the Karplus equation.[2] This angle is stereochemically dependent. Exo adducts typically show larger coupling constants due to a more eclipsed orientation, while endo adducts exhibit smaller couplings.

• Vinyl Protons: The chemical shift and splitting pattern of the olefinic protons can confirm the substitution pattern on the newly formed six-membered ring. The magnetic anisotropy of the double bond can also influence the chemical shifts of nearby protons, providing further stereochemical clues.[3]

• Methyl Group: The chemical shift of the methyl protons can be affected by the anisotropic shielding or deshielding effects of the nearby carbonyl groups, offering additional evidence for a particular stereoisomer.

Experimental Protocol: Acquiring High-Quality ¹H NMR Data

Standardization of the experimental procedure is paramount for obtaining reproducible and high-resolution NMR data.

1. Sample Preparation:

• Precisely weigh 5–10 mg of the purified adduct.
• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent can impact chemical shifts and should be consistently reported.
• For accurate referencing of the chemical shift scale (δ 0.00 ppm), add a small amount of an internal standard, such as tetramethylsilane (TMS).
• Transfer the solution to a clean, dry 5 mm NMR tube using a filter to remove any particulate matter.

2. NMR Data Acquisition:

• Utilize a high-field NMR spectrometer (a minimum of 400 MHz is recommended) to maximize signal dispersion and simplify spectral analysis.
• Employ standard acquisition parameters for a ¹H experiment:
• Pulse Sequence: A standard 30-degree pulse ('zg30') is typically sufficient.
• Spectral Width: Ensure the spectral window is wide enough to encompass all proton signals (usually 0-12 ppm).
• Acquisition Time: An acquisition time of 2–3 seconds is generally adequate.
• Relaxation Delay: A delay of 1–5 seconds between scans allows for complete proton relaxation.
• Number of Scans: Depending on the sample concentration, 16 to 64 scans are typically averaged to achieve a good signal-to-noise ratio.

3. Data Processing and Analysis:

• Perform a Fourier transform on the acquired free induction decay (FID) to obtain the frequency-domain spectrum.
• Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.
• Calibrate the chemical shift axis using the TMS signal at 0.00 ppm.
• Integrate all signals to determine the relative ratios of the different types of protons.
• Analyze the multiplicity (singlet, doublet, triplet, etc.) and measure the coupling constants (J-values) for all relevant signals. For complex spectra, advanced techniques like 2D NMR may be necessary for unequivocal assignment.[4]

Analytical Workflow Diagram

Caption: A streamlined workflow for the ¹H NMR analysis of Diels-Alder adducts.

A Comparative Overview of Analytical Techniques

While ¹H NMR is a powerful tool, a multi-faceted analytical approach often provides the most comprehensive structural picture.

Analytical Technique	Insights Provided	Advantages	Disadvantages
¹H NMR Spectroscopy	Provides detailed information on the proton framework, including connectivity and stereochemistry.	Non-destructive, relatively fast, and provides unambiguous structural data through coupling constants and NOE.	Can be challenging to interpret for very complex molecules without 2D techniques; requires a pure sample.
¹³C NMR Spectroscopy	Reveals the number and electronic environment of carbon atoms in the molecule.	Complements ¹H NMR by confirming the carbon backbone.	Lower sensitivity and longer acquisition times compared to ¹H NMR.
2D NMR (COSY, HSQC, HMBC, NOESY)	Establishes correlations between protons (COSY), protons and directly attached carbons (HSQC), long-range proton-carbon correlations (HMBC), and through-space proton-proton correlations (NOESY).	Essential for assigning complex spectra and definitively proving stereochemistry through NOE.[5]	Requires significantly more instrument time and specialized expertise for data interpretation.
X-ray Crystallography	Provides the absolute and relative stereochemistry of the molecule in the solid state.	Considered the definitive method for 3D structural determination.	Requires the growth of a suitable single crystal, which can be challenging; the solid-state conformation may not be the same as in solution.
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition (with high resolution MS).	Extremely high sensitivity and provides the molecular formula.	Does not provide information about the stereochemistry of the molecule.

Case Study: Distinguishing Endo and Exo Isomers

A classic application of ¹H NMR in the analysis of Diels-Alder adducts is the differentiation between endo and exo stereoisomers. The relative orientation of the dienophile's substituents with respect to the diene's π-system in the transition state leads to distinct stereochemical outcomes.

• Exo Adduct: The substituent on the dienophile is oriented away from the diene. This often results in a larger coupling constant between the bridgehead protons due to a smaller dihedral angle.

• Endo Adduct: The substituent on the dienophile is oriented towards the diene. This typically leads to a smaller coupling constant between the bridgehead protons because of a dihedral angle approaching 90 degrees.

Nuclear Overhauser Effect (NOE) spectroscopy can provide conclusive evidence. In the endo isomer, irradiation of specific protons on one face of the molecule will cause an enhancement in the signals of nearby protons on the same face. This through-space correlation is often absent or different in the exo isomer.

Conclusion

The ¹H NMR analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione adducts is a critical and powerful technique for their structural verification. A systematic approach to sample preparation, data acquisition, and spectral interpretation enables the unambiguous determination of their stereochemistry. While other analytical methods such as 2D NMR and X-ray crystallography offer complementary and confirmatory data, ¹H NMR remains the most accessible and informative technique for routine analysis in both academic research and industrial drug development. The ability to swiftly and accurately ascertain the stereochemical outcome of Diels-Alder reactions is fundamental to advancing synthetic organic chemistry and the discovery of new bioactive molecules.

References

• Williamson, K. L., & Masters, K. M. (2010). Macroscale and Microscale Organic Experiments. Cengage Learning.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Master Organic Chemistry. (2017). Stereochemistry of the Diels-Alder Reaction. [Link]

• Simon Fraser University Summit. (2020). Diels-Alder Reaction, Methylcyclopentadiene, Endo/Exo Isomerism, Complex Mixtures, Nuclear Magnetic Resonance. [Link]

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• 5. reddit.com [reddit.com]

A Senior Application Scientist's Guide to Mass Spectrometry of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its Reaction Products

For researchers, scientists, and drug development professionals, the precise characterization of novel compounds and their reaction products is paramount. This guide provides an in-depth technical comparison of mass spectrometry-based approaches for the analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its derivatives. We will explore the mass spectral behavior of the parent molecule and its products from two common reaction pathways: hydrolysis and Diels-Alder cycloaddition. This guide will provide not only procedural details but also the underlying scientific rationale for the analytical choices, ensuring a robust and validated approach to characterization.

Introduction to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a cyclic anhydride with the molecular formula C₉H₁₀O₃ and a molecular weight of 166.17 g/mol , is a versatile building block in organic synthesis.[1] Its structure, featuring a reactive anhydride functional group and a dienophile-ready double bond, makes it a valuable precursor for the synthesis of complex polycyclic molecules. Understanding its reactivity and developing reliable analytical methods to characterize its products are crucial for its application in medicinal chemistry and materials science.

Reaction Pathways and Product Characterization

Two primary reaction pathways for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione are of significant interest: hydrolysis of the anhydride ring and its participation as a dienophile in Diels-Alder reactions. Mass spectrometry, coupled with chromatographic separation, offers a powerful tool for monitoring these reactions and elucidating the structures of the resulting products.

Hydrolysis to 4-Methyl-cyclohex-4-ene-1,2-dicarboxylic acid

The cyclic anhydride functionality is susceptible to hydrolysis, yielding the corresponding dicarboxylic acid. This reaction can occur in the presence of water and can be accelerated by changes in pH.

Reaction Scheme: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione + H₂O → 4-Methyl-cyclohex-4-ene-1,2-dicarboxylic acid

The resulting dicarboxylic acid has a molecular weight of 184.18 g/mol . Due to the increased polarity and reduced volatility of the dicarboxylic acid compared to the anhydride, analytical approaches must be adjusted accordingly.

Diels-Alder Cycloaddition

The cyclohexene double bond in 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione makes it an excellent dienophile for [4+2] cycloaddition reactions, commonly known as Diels-Alder reactions.[2] This reaction is a cornerstone of organic synthesis for the formation of six-membered rings. A common diene used in these reactions is furan.

Reaction Scheme with Furan: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione + Furan → (3aR,4S,7R,7aS)-4-methyl-10-oxa-4,5,6,7-tetrahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione

The resulting Diels-Alder adduct would have a molecular weight of 234.22 g/mol . The stereochemistry of the adduct (endo vs. exo) is an important aspect of characterization, often addressed by techniques like NMR.[3]

Mass Spectrometric Analysis: A Comparative Approach

The choice of mass spectrometry technique is critical and depends on the physicochemical properties of the analyte. Here, we compare Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its reaction products.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and thermally stable compounds. For cyclic anhydrides, GC-MS with electron ionization (EI) is a common and effective method.

Expected Fragmentation Pattern (Electron Ionization):

• Molecular Ion (M⁺): A peak at m/z 166 is expected, corresponding to the molecular weight of the compound. The intensity of this peak can vary depending on the stability of the molecule under EI conditions.

• Loss of CO₂: A fragment at m/z 122, resulting from the loss of a molecule of carbon dioxide.

• Loss of CO: A fragment at m/z 138, corresponding to the loss of a carbonyl group.

• Retro-Diels-Alder (rDA) Fragmentation: A characteristic fragmentation for cyclic systems formed from Diels-Alder reactions. This would involve the cleavage of the cyclohexene ring, potentially leading to fragments corresponding to the original diene and dienophile precursors.

The dicarboxylic acid product of hydrolysis is generally not volatile enough for direct GC-MS analysis. A derivatization step is typically required to convert the carboxylic acid groups into more volatile esters (e.g., methyl or ethyl esters). This adds a step to the workflow but allows for high-resolution separation and sensitive detection by GC-MS.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the preferred method for analyzing less volatile and more polar compounds, such as the hydrolysis product and potentially the Diels-Alder adducts. Electrospray ionization (ESI) is the most common ionization technique for this purpose.

The dicarboxylic acid can be readily analyzed by reverse-phase LC-MS in negative ion mode.

Expected ESI-MS Observations:

• [M-H]⁻ Ion: A prominent peak at m/z 183.06 in the negative ion mode, corresponding to the deprotonated dicarboxylic acid.

• [M+Na-2H]⁻ or [M+K-2H]⁻ Adducts: Adduct ions may also be observed.

• In-source Fragmentation: Loss of H₂O (m/z 165.05) or CO₂ (m/z 139.07) from the [M-H]⁻ ion might be observed depending on the source conditions.

LC-MS is also well-suited for the analysis of Diels-Alder adducts, which may have limited thermal stability for GC-MS.

Expected ESI-MS Observations:

• [M+H]⁺ or [M+Na]⁺ Ions: In positive ion mode, protonated (m/z 235.09) or sodiated (m/z 257.07) molecules are expected for the furan adduct.

• MS/MS Fragmentation: Tandem mass spectrometry (MS/MS) can be used to confirm the structure. A characteristic fragmentation would be the retro-Diels-Alder reaction, leading to fragment ions corresponding to the parent anhydride and the diene.

Comparative Data Summary

Analyte	Recommended Technique	Key Mass Spectral Features	Considerations
5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione	GC-MS (EI)	M⁺ at m/z 166; fragments from loss of CO, CO₂; potential rDA fragmentation.	Thermally stable and volatile.
4-Methyl-cyclohex-4-ene-1,2-dicarboxylic acid	LC-MS (ESI-) or GC-MS with derivatization	[M-H]⁻ at m/z 183.06; loss of H₂O and CO₂.	Non-volatile, requires derivatization for GC.
Diels-Alder Adduct (with Furan)	LC-MS (ESI+)	[M+H]⁺ at m/z 235.09; MS/MS shows rDA fragmentation.	Potential for thermal lability.

Experimental Protocols

Protocol 1: GC-MS Analysis of the Parent Anhydride

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Oven Program: 50 °C for 1 min, then ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions (EI):

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Range: m/z 40-400.

Protocol 2: LC-MS Analysis of the Hydrolysis Product

• Sample Preparation: Dilute the reaction mixture in a suitable mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• LC Conditions:

  • Column: C18 reverse-phase (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

• MS Conditions (ESI-):

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 325 °C.

  • Drying Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psi.

  • Mass Range: m/z 50-500.

Alternative Analytical Techniques: A Brief Comparison

While mass spectrometry is a powerful tool, a comprehensive characterization often involves orthogonal techniques.

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed structural information, including stereochemistry.	Unambiguous structure elucidation.	Lower sensitivity than MS, requires pure samples.
FTIR Spectroscopy	Identification of functional groups (e.g., C=O stretch in anhydrides and carboxylic acids).	Quick and non-destructive.	Provides limited structural detail.

Visualization of Analytical Workflows

Caption: A generalized workflow for the reaction and analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Conclusion

The mass spectrometric analysis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its reaction products requires a considered approach, with the choice of technique dictated by the analyte's properties. GC-MS is well-suited for the thermally stable parent anhydride, while LC-MS is indispensable for the analysis of its more polar hydrolysis product and potentially labile Diels-Alder adducts. By combining these powerful mass spectrometric methods with orthogonal techniques like NMR and FTIR, researchers can achieve a comprehensive and unambiguous characterization of these important chemical entities. This integrated analytical strategy is fundamental to advancing research and development in fields that utilize such versatile molecular building blocks.

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A Comparative Guide to 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and Maleic Anhydride for Researchers and Formulation Scientists

In the landscape of modern chemical synthesis and polymer science, the selection of appropriate building blocks is paramount to achieving desired material properties and reaction efficiencies. This guide provides an in-depth, objective comparison between two cyclic anhydrides: 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, more commonly known as Methyltetrahydrophthalic Anhydride (MTHPA), and the widely utilized Maleic Anhydride. This document is intended for researchers, scientists, and professionals in drug development and material science, offering a technical analysis supported by experimental data to inform judicious selection in research and development projects.

Introduction: Unveiling the Contenders

At first glance, MTHPA and Maleic Anhydride share a common structural feature—the cyclic anhydride functional group—which imparts a high degree of reactivity. However, their broader molecular architectures are distinct, leading to significant differences in their physical properties, reactivity, and primary applications.

Maleic Anhydride , with the formula C₄H₂O₃, is a planar molecule with a conjugated double bond within its five-membered ring.[1] This electron-deficient alkene is highly activated towards a variety of chemical transformations, most notably as a potent dienophile in Diels-Alder reactions and as a monomer in polymerization processes.[2] It is a colorless or white solid with an acrid odor, produced on a large industrial scale.[1]

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (MTHPA) , with the formula C₉H₁₀O₃, is a derivative of tetrahydrophthalic anhydride.[2][3] Its structure features a six-membered carbocyclic ring fused to the anhydride ring, with a methyl group substitution. Unlike maleic anhydride, the double bond in the most common isomers of MTHPA is within the six-membered ring and is not conjugated with the carbonyl groups of the anhydride. This structural nuance has profound implications for its reactivity. MTHPA is typically supplied as a liquid mixture of isomers.[4][5]

At a Glance: A Comparative Overview

Property	5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (MTHPA)	Maleic Anhydride
CAS Number	19438-64-3 (for 6-methyl isomer), 26590-20-5 (isomer mixture)[6][7]	108-31-6[1]
Molecular Formula	C₉H₁₀O₃[3]	C₄H₂O₃[1]
Molecular Weight	166.17 g/mol [3]	98.06 g/mol [1]
Appearance	Light yellow, transparent oily liquid (isomer mixture)[4]	Colorless or white crystalline solid[1]
Melting Point	< -20 °C (isomer mixture)[5]	52.8 °C[1]
Boiling Point	115-155 °C[4]	202 °C[1]
Solubility	Soluble in acetone, ethanol, toluene[4]	Reacts with water; soluble in many organic solvents[1]
Primary Application	Curing agent for epoxy resins[8][9]	Precursor for unsaturated polyester resins, dienophile in Diels-Alder reactions[10]

Reactivity Profile: A Tale of Two Anhydrides

The primary divergence in the utility of MTHPA and maleic anhydride stems from their differing reactivity, which is a direct consequence of their electronic and steric properties.

Diels-Alder Reactivity: A Clear Frontrunner

The Diels-Alder reaction, a cornerstone of organic synthesis for the formation of six-membered rings, serves as a stark point of comparison. Maleic anhydride is a classic, highly reactive dienophile due to the electron-withdrawing effect of the adjacent carbonyl groups, which lowers the energy of its Lowest Unoccupied Molecular Orbital (LUMO).[11] This facilitates a rapid [4+2] cycloaddition with a wide range of conjugated dienes.

MTHPA, on the other hand, is itself often synthesized via a Diels-Alder reaction between isoprene and maleic anhydride.[8][12] The double bond within the cyclohexene ring of MTHPA is significantly less electrophilic than the double bond in maleic anhydride. It is not activated by adjacent electron-withdrawing groups, rendering it a comparatively poor dienophile. While it can undergo addition reactions, its reactivity in Diels-Alder cycloadditions is substantially lower than that of maleic anhydride.

Experimental Insight: Kinetic studies of the Diels-Alder reaction between isoprene and maleic anhydride have been conducted, demonstrating its facile nature. For instance, the reaction proceeds readily, and kinetic data is available for various solvent systems.[13][14] A direct kinetic comparison with MTHPA as a dienophile is not prevalent in the literature, precisely because MTHPA is not a preferred reactant for this purpose. The key takeaway is the synthetic relationship: maleic anhydride's high reactivity is harnessed to produce MTHPA.

Caption: Synthesis of MTHPA via the Diels-Alder reaction of Maleic Anhydride.

Polymer Chemistry: Divergent Roles in Thermoset Resins

In the realm of polymer science, both anhydrides are crucial components in the production of thermosetting resins, yet they are employed in fundamentally different systems with distinct curing mechanisms.

Maleic Anhydride in Unsaturated Polyester Resins (UPRs): Maleic anhydride is a primary building block for UPRs. It undergoes polycondensation with diols (e.g., propylene glycol) to form a linear polyester backbone.[15] The double bond from the maleic anhydride moiety is preserved along the polymer chain, providing sites for subsequent cross-linking, typically with a vinyl monomer like styrene, initiated by a free radical source. This curing process transforms the liquid resin into a rigid, cross-linked thermoset. The properties of the final UPR can be tailored by incorporating other dibasic acids, such as phthalic anhydride, to modify the flexibility and mechanical strength.[16]

MTHPA in Epoxy Resins: MTHPA serves as a hardener or curing agent for epoxy resins.[8][9] The curing mechanism involves the ring-opening of the anhydride by hydroxyl groups present on the epoxy resin backbone or initiated by a tertiary amine catalyst. This is followed by the reaction of the generated carboxylic acid with the epoxide groups, leading to the formation of ester linkages and a highly cross-linked network.[17] Anhydride-cured epoxy systems are renowned for their excellent thermal stability, superior electrical insulation properties, and good chemical resistance.[18][19] MTHPA's liquid form and low viscosity at room temperature are advantageous for processing, allowing for easy mixing with epoxy resins and good impregnation of reinforcing fibers.[20]

Performance in Application: A Data-Driven Comparison

A direct comparison of the performance of MTHPA and maleic anhydride must be contextualized by their primary applications. We will compare the properties of the thermosets they form: MTHPA-cured epoxies and maleic anhydride-based unsaturated polyester resins.

Performance Metric	MTHPA-Cured Epoxy Resins	Maleic Anhydride-Based UPRs
Thermal Stability (HDT)	High (often > 150 °C)[20]	Moderate to High (can be tailored)
Mechanical Strength	Generally high tensile and flexural strength	Good, can be enhanced with reinforcement
Electrical Insulation	Excellent[19]	Good
Chemical Resistance	Excellent[18]	Good
Curing Conditions	Requires elevated temperatures (e.g., 100-150 °C) and often a catalyst[18]	Can be cured at room temperature with an initiator system, or with heat
Viscosity of Liquid Resin	Low, facilitating processing[20]	Can be adjusted with styrene content
Shrinkage on Cure	Generally low for anhydride-cured systems	Can be significant, depending on styrene content

Causality Behind Performance Differences:

• Cross-linking Chemistry: The ester linkages formed in MTHPA-cured epoxies are generally more thermally and chemically robust than the peroxide-initiated carbon-carbon cross-links in UPRs.

• Molecular Structure: The cycloaliphatic structure of MTHPA contributes to a higher glass transition temperature (Tg) and better thermal stability in the cured epoxy network compared to the more linear polyester chains in UPRs.

• Curing Mechanism: The addition-type ring-opening polymerization of epoxies with anhydrides typically results in lower shrinkage compared to the free-radical polymerization of UPRs, where the vinyl monomer undergoes significant volume change.

Experimental Protocols

Synthesis of an Unsaturated Polyester Resin using Maleic Anhydride

This protocol describes a two-stage process for the synthesis of an unsaturated polyester resin.

Materials:

• Maleic anhydride (MA)

• Phthalic anhydride (PA)

• Propylene glycol (PG)

• Styrene monomer

• Hydroquinone (inhibitor)

• Nitrogen or CO₂ gas inlet

• Reaction kettle equipped with a stirrer, thermometer, and condenser

Procedure:

• First Stage (Maleation): Charge the reaction kettle with equimolar amounts of maleic anhydride and propylene glycol (with a slight excess of PG to account for losses).[15]

• Introduce an inert atmosphere (N₂ or CO₂) to prevent oxidation and discoloration.

• Heat the mixture to approximately 210°C while stirring. This temperature is optimal for the isomerization of maleate to fumarate, which enhances the reactivity and properties of the final resin.[15]

• Maintain this temperature and monitor the reaction progress by measuring the acid value at regular intervals.

• Second Stage (Polyesterification): Once the initial reaction has proceeded for a designated time (e.g., 1-3 hours), add phthalic anhydride and the remaining required amount of propylene glycol to the reactor.[15]

• Continue the polycondensation reaction at 210°C until the desired acid value and viscosity are reached.

• Blending: Cool the resulting polyester to below 100°C and add a small amount of hydroquinone to inhibit premature gelation.

• Under vigorous stirring, slowly add styrene monomer to dissolve the polyester, achieving the desired resin viscosity.[14]

Caption: Workflow for the synthesis of an unsaturated polyester resin.

Diels-Alder Reaction of Maleic Anhydride with Cyclopentadiene

This protocol outlines a classic Diels-Alder reaction to synthesize cis-Norbornene-5,6-endo-dicarboxylic anhydride.

Materials:

• Maleic anhydride

• Cyclopentadiene (freshly cracked from dicyclopentadiene)

• Ethyl acetate

• Hexane or petroleum ether

• Erlenmeyer flask

• Ice bath

• Suction filtration apparatus

Procedure:

• In a 50-mL Erlenmeyer flask, dissolve 2.0 g of maleic anhydride in 8 mL of ethyl acetate by gentle warming on a hot plate.[13]

• Add 8 mL of hexane or petroleum ether to the solution.

• Cool the flask in an ice bath to lower the temperature of the solution.

• Carefully add 2.0 mL of freshly prepared cyclopentadiene to the cold maleic anhydride solution.

• Swirl the flask to ensure thorough mixing. The reaction is exothermic, and a white solid product should begin to crystallize.

• Allow the mixture to stand in the ice bath to complete the crystallization process.

• Collect the crystalline product by suction filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold hexane to remove any unreacted starting materials.

• Allow the product to air dry. The yield and melting point can then be determined.

Caption: Experimental workflow for the Diels-Alder reaction of maleic anhydride.

Conclusion and Recommendations

The comparison between 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (MTHPA) and maleic anhydride reveals two highly valuable, yet functionally distinct, chemical entities.

• Maleic Anhydride is the superior choice for applications requiring a highly reactive dienophile in Diels-Alder cycloadditions. Its electron-deficient double bond ensures high yields and favorable kinetics. It is also the foundational monomer for producing cost-effective unsaturated polyester resins, where its double bond provides the essential sites for free-radical curing.

• MTHPA excels as a liquid anhydride curing agent for epoxy resins. Its primary role is not as a dienophile but as a cross-linker that imparts excellent thermal stability, electrical insulation, and mechanical properties to the final thermoset. Its liquid form and low viscosity are significant advantages for processing and manufacturing, particularly in casting, potting, and impregnation applications.

Recommendation for Selection:

• For synthesis of cyclic compounds via Diels-Alder reaction or the formulation of unsaturated polyester resins , Maleic Anhydride is the unequivocal choice.

• For high-performance epoxy formulations , particularly in electronics, electrical insulation, and advanced composites where high thermal stability and low viscosity are critical, MTHPA is the preferred curing agent.

This guide has elucidated the causal relationships between the molecular structure of these two anhydrides and their performance in key applications. By understanding these fundamental differences, researchers and formulation scientists can make informed decisions to optimize their synthetic strategies and material properties.

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A Comparative Guide to the Reactivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and N-Substituted Maleimides

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of covalent chemical biology and materials science, the precise control of reactivity is paramount. N-substituted maleimides have long been a cornerstone for applications ranging from antibody-drug conjugates (ADCs) to the synthesis of complex polymers, prized for their predictable and robust reactivity. This guide provides a detailed comparison of the well-established reactivity of N-substituted maleimides with the prospective reactivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, a cyclic anhydride with potential as an alternative reagent. While extensive experimental data exists for N-substituted maleimides, this guide will also extrapolate the expected reactivity of the isobenzofuran derivative based on the known behavior of structurally similar cyclic anhydrides, such as maleic anhydride, due to the current absence of specific experimental data for this compound.

N-Substituted Maleimides: A Profile of High Reactivity and Versatility

N-substituted maleimides are a class of reagents renowned for their high reactivity, particularly in two key transformations: the Michael addition with thiols and the Diels-Alder cycloaddition.

Thiol-Maleimide Michael Addition: The Basis of Bioconjugation

The reaction of a maleimide with a thiol-containing molecule, such as the amino acid cysteine, is a cornerstone of bioconjugation.[1][2][3] This reaction proceeds via a Michael addition, where the nucleophilic thiolate anion attacks one of the electrophilic carbons of the maleimide double bond, forming a stable thioether linkage.[4]

The rate and specificity of this reaction are highly dependent on pH. Optimal conditions are typically found between pH 6.5 and 7.5, where the thiol is sufficiently deprotonated to the more nucleophilic thiolate, while minimizing the competing reaction with amines, such as the side chain of lysine.[1][5] At pH 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[5] The reaction is generally rapid, with significant conversion observed in short timeframes. For instance, in the context of protein alkylation for mass spectrometry, maximal removal of cysteine activity with N-ethylmaleimide (NEM) in tissue homogenates was observed within one minute.[6]

The nature of the N-substituent on the maleimide ring also plays a crucial role in modulating the reactivity and stability of the resulting conjugate. Electron-withdrawing groups on the N-substituent can increase the electrophilicity of the maleimide, leading to faster reaction rates.[7] For example, N-aryl maleimides have been found to react approximately 2.5 times faster with thiolates compared to N-alkyl derivatives.[1][8]

However, the stability of the resulting thiosuccinimide adduct can be a concern, as it is susceptible to a retro-Michael reaction, leading to cleavage of the conjugate.[9][10][11] This can be mitigated by hydrolysis of the succinimide ring to the more stable succinamic acid thioether.[12] Again, the N-substituent influences this, with electron-withdrawing groups accelerating the rate of this stabilizing hydrolysis.[12]

Experimental Protocol: Monitoring Thiol-Maleimide Conjugation Kinetics

This protocol outlines a general method for determining the second-order rate constant of the reaction between an N-substituted maleimide and a model thiol, such as N-acetyl-L-cysteine, using UV-Vis spectrophotometry.

Materials:

• N-substituted maleimide of interest

• N-acetyl-L-cysteine

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• UV-Vis spectrophotometer with temperature control

Procedure:

• Prepare stock solutions of the N-substituted maleimide and N-acetyl-L-cysteine in the phosphate buffer.

• Equilibrate the spectrophotometer and the reactant solutions to the desired temperature (e.g., 25 °C).

• In a quartz cuvette, mix equal volumes of the maleimide and N-acetyl-L-cysteine solutions to achieve known final concentrations.

• Immediately begin monitoring the decrease in absorbance at a wavelength where the maleimide absorbs and the product does not (typically around 300 nm).

• Record the absorbance at regular time intervals until the reaction is complete.

• The second-order rate constant can be calculated from the initial rates of reaction at different concentrations of reactants.

The Furan-Maleimide Diels-Alder Reaction: A Reversible Cycloaddition

N-substituted maleimides are also potent dienophiles in Diels-Alder reactions, a [4+2] cycloaddition that forms a six-membered ring.[13] The reaction with furan derivatives is a well-studied example of a reversible Diels-Alder reaction, forming an oxanorbornene adduct.[14][15][16][17] This reversibility is a key feature, allowing for the design of dynamic covalent systems and thermally responsive materials.

The reaction rate is accelerated by electron-withdrawing groups on the maleimide and electron-donating groups on the furan.[18][19][20][21][22] The stereochemistry of the reaction is also well-defined, with the formation of endo and exo isomers being influenced by reaction conditions such as temperature.[15][17] Kinetic studies of the Diels-Alder reaction between furan-containing polymers and maleimides have reported activation energies in the range of 40-55 kJ/mol.[23]

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione: A Theoretical Reactivity Profile

Currently, there is a notable absence of published experimental data detailing the reactivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. However, its structural features as a cyclic anhydride allow for a scientifically grounded extrapolation of its expected chemical behavior in comparison to N-substituted maleimides.

Structure and Inherent Reactivity

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a cyclic anhydride. The core of its reactivity lies in the strained anhydride ring and the carbon-carbon double bond, which is activated by the two electron-withdrawing carbonyl groups. This is structurally analogous to maleic anhydride, a well-known and highly reactive dienophile in Diels-Alder reactions.[18][19][20][21]

Expected Reactivity in Diels-Alder Reactions

Given the electron-withdrawing nature of the anhydride functionality, 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is expected to be a competent dienophile in Diels-Alder reactions. The reactivity of maleic anhydride in such reactions is well-documented and often exceeds that of maleimide under certain conditions.[24] For instance, the reaction of furan is faster with maleic anhydride than with maleimide.[24] This suggests that the isobenzofuran derivative could exhibit comparable or even superior reactivity to N-substituted maleimides in cycloaddition reactions, particularly with electron-rich dienes. The methyl group on the cyclohexene ring is an electron-donating group, which might slightly modulate the reactivity of the dienophile, but the dominant effect will be from the anhydride group.

Expected Reactivity with Thiols

The reaction of anhydrides with thiols is also known, leading to the formation of a thioester and a carboxylic acid.[25][26][27][28] This reaction is generally reversible.[26][28] In the context of bioconjugation, this presents a potential alternative to the maleimide-thiol reaction. However, the reaction of the double bond in the isobenzofuran derivative with thiols via a Michael addition is also a possibility, analogous to maleimides. The relative rates of these two competing reactions (ring-opening of the anhydride versus Michael addition to the double bond) would be a critical determinant of the utility of this reagent in bioconjugation. Without experimental data, it is difficult to predict the dominant pathway. The hydrolytic stability of the anhydride ring in aqueous media would also be a crucial factor to consider.

Comparative Data Summary

Feature	N-Substituted Maleimides	5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione (Projected)
Reaction with Thiols	Well-established Michael addition.[1][4]	Potential for both anhydride ring-opening to form a thioester and Michael addition.[25][26]
Reaction Conditions	Optimal at pH 6.5-7.5 for selective thiol conjugation.[1][5]	Likely sensitive to pH, with potential for hydrolysis of the anhydride ring.
Adduct Stability	Thiosuccinimide adduct susceptible to retro-Michael reaction; can be stabilized by hydrolysis.[9][10][11][12]	Thioester adduct from ring-opening is potentially reversible.[26][28] Stability of Michael adduct is unknown.
Diels-Alder Reactivity	Potent dienophiles, reaction rate influenced by N-substituent.[7]	Expected to be a highly reactive dienophile, potentially more reactive than maleimides.[24]
Reversibility	Diels-Alder reaction is reversible.[14][15][17]	Diels-Alder reaction is expected to be reversible.

Proposed Experimental Workflow for Direct Comparison

To enable a direct and quantitative comparison, a series of experiments should be conducted on 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

Caption: Proposed workflow for the experimental evaluation of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione reactivity.

Conclusion and Future Outlook

N-substituted maleimides are well-entrenched as highly effective and versatile reagents in bioconjugation and materials science, with a wealth of supporting experimental data. Their reactivity with thiols and participation in Diels-Alder reactions are predictable and tunable.

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione presents an intriguing, yet largely unexplored, alternative. Based on the established reactivity of cyclic anhydrides, it is projected to be a highly reactive dienophile, potentially outperforming N-substituted maleimides in certain Diels-Alder reactions. Its reactivity with thiols is more ambiguous, with the potential for competing reaction pathways.

The lack of experimental data for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione underscores a significant opportunity for research. A thorough investigation into its reactivity profile, following the proposed experimental workflow, would be invaluable to the scientific community. Such studies would not only elucidate the fundamental chemical properties of this molecule but could also pave the way for the development of a new class of reagents for drug development and materials science, offering a potentially unique reactivity and stability profile compared to the current gold standard of N-substituted maleimides.

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A Senior Application Scientist's Guide to Computational Analysis of Diels-Alder Transition States: The Case of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Introduction

The Diels-Alder reaction, a cornerstone of synthetic organic chemistry, provides a powerful method for the construction of six-membered rings with high stereocontrol.[1][2] The reaction between a conjugated diene and a dienophile proceeds through a cyclic transition state, the energetics and geometry of which dictate the reaction rate and stereochemical outcome.[1] The subject of this guide, 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, is the adduct of the well-known Diels-Alder reaction between isoprene and maleic anhydride. Understanding the transition states leading to this and related structures is crucial for optimizing existing synthetic routes and designing novel molecular architectures.

While specific computational literature on the title compound is limited, a wealth of research on analogous systems, particularly the reactions of furans, isobenzofurans, and isoprene with maleic anhydride, provides a robust framework for a comparative analysis.[3][4][5][6][7] This guide will leverage these analogous systems to present a comprehensive overview of computational methodologies for studying Diels-Alder transition states, offering researchers, scientists, and drug development professionals a practical toolkit for their own investigations.

Theoretical Foundations of Diels-Alder Transition States

The stereochemical outcome of the Diels-Alder reaction is largely determined by the geometry of the transition state. Two primary transition states, the endo and exo, are possible. The endo transition state is often favored due to secondary orbital interactions, a stabilizing interaction between the frontier orbitals of the diene and the substituent on the dienophile.[8] However, for some systems, particularly those involving furans, the exo product may be thermodynamically favored.[3][9][10]

Computational chemistry offers a powerful lens to dissect the intricate details of these transition states. The Activation Strain Model (also known as the Distortion/Interaction Model) is a particularly insightful theoretical framework.[3][11][12][13] This model partitions the activation energy into two components: the strain energy required to distort the reactants into their transition state geometries and the interaction energy between the deformed reactants. This allows for a quantitative understanding of the factors governing reactivity and selectivity.

A Comparative Guide to Computational Methodologies

The accuracy of computational predictions for Diels-Alder transition states is highly dependent on the chosen theoretical method and basis set. This section provides a comparative overview of the most common approaches.

Density Functional Theory (DFT)

DFT is the workhorse of modern computational chemistry for studying reaction mechanisms due to its favorable balance of accuracy and computational cost.[14] However, the choice of the exchange-correlation functional is critical.

• Hybrid Functionals:

  • B3LYP: A widely used functional that often provides a good starting point for geometric optimizations.[6][15][16] However, it may underestimate reaction barriers.

  • M06-2X: This meta-hybrid functional is often recommended for thermochemistry and kinetics, frequently yielding more accurate activation energies for Diels-Alder reactions.[12][17]

  • Range-Separated Functionals (ωB97XD, CAM-B3LYP): These functionals, which include empirical dispersion corrections, have shown excellent performance for a range of chemical reactions, including cycloadditions.[14]

• Dispersion Corrections: The inclusion of empirical dispersion corrections (e.g., Grimme's D3 or D4) is crucial for accurately describing the non-covalent interactions that can be significant in transition states.[14]

Basis Sets

The basis set determines the flexibility of the mathematical functions used to describe the atomic orbitals.

• Pople-style basis sets (e.g., 6-31G, 6-311+G(d,p)):* These are computationally efficient and widely used. The addition of polarization functions (d,p) and diffuse functions (+) is important for accurately describing the electron distribution in transition states.[16][18]

• Dunning's correlation-consistent basis sets (e.g., cc-pVDZ, cc-pVTZ): These basis sets are designed to systematically converge towards the complete basis set limit and are often used for high-accuracy benchmark calculations.[14][19]

Solvation Models

Most reactions are performed in solution, and solvent effects can significantly influence reaction energetics.

• Implicit Solvation Models (e.g., PCM, SMD): These models represent the solvent as a continuous dielectric medium. They are computationally efficient and can capture the bulk electrostatic effects of the solvent.[16][20]

• Explicit Solvation Models: In this approach, individual solvent molecules are included in the calculation. While more computationally expensive, this method can capture specific solute-solvent interactions like hydrogen bonding.

Performance Comparison of Computational Methods for Analogous Systems

To provide a practical comparison, the following table summarizes computational results for Diels-Alder reactions analogous to the formation of the title compound.

Reaction	Method	Basis Set	Solvent	Calculated Activation Energy (kcal/mol)	Experimental Comparison	Reference
Furan + Maleic Anhydride (endo)	M06-2X	def2-TZVPP	Gas Phase	~18-20	-	[12]
Furan + Maleic Anhydride (exo)	M06-2X	def2-TZVPP	Gas Phase	~18-20	-	[12]
Isoprene + Maleic Anhydride	-	-	Supercritical CO2	-	Rate constants measured	[4][5]
Isobenzofuran + Ethylene	M06-2X	6-311G(d,p)	Gas Phase	>18	Non-polar reaction predicted	[20]
o-Benzoquinone + Norbornadiene	B3LYP	6-31G*	Gas Phase	-	High exo-selectivity predicted	[21]

Experimental Protocol: A Step-by-Step Workflow for Computational Analysis

This section provides a detailed protocol for performing a computational study of the Diels-Alder transition state for the reaction of isoprene with maleic anhydride.

• Geometry Optimization of Reactants and Products:

  • Individually optimize the geometries of isoprene (in the s-cis conformation), maleic anhydride, and the expected endo and exo products.

  • A modest level of theory, such as B3LYP/6-31G*, is suitable for initial optimizations.

  • Perform frequency calculations to confirm that the optimized structures are true minima on the potential energy surface (i.e., have zero imaginary frequencies).

• Transition State Search:

  • Use a transition state search algorithm, such as the Berny algorithm (OPT=TS) in Gaussian or a similar algorithm in other software packages.

  • Provide an initial guess for the transition state geometry. This can be generated using a synchronous transit-guided quasi-Newton (STQN) method (e.g., QST2 or QST3 in Gaussian) or by manually constructing a plausible structure.

  • It is recommended to use a higher level of theory for the transition state search, for example, M06-2X/6-311+G(d,p).

• Transition State Verification:

  • Perform a frequency calculation on the optimized transition state structure.

  • A true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Perform an IRC calculation starting from the verified transition state structure.

  • This calculation will trace the reaction path from the transition state down to the reactants and products, confirming that the located transition state connects the desired species.

• Refinement of Energies:

  • Perform single-point energy calculations on all optimized structures (reactants, products, and transition states) using a larger basis set (e.g., cc-pVTZ) and a reliable DFT functional (e.g., ωB97XD with dispersion correction) to obtain more accurate reaction and activation energies.

  • Incorporate solvent effects using an implicit solvation model if the reaction is performed in solution.

Visualization of Computational Models

Visualizing the key structures and pathways is essential for understanding the reaction mechanism. The following diagrams, generated using the DOT language, illustrate important concepts.

Caption: A simplified potential energy surface for the Diels-Alder reaction.

Caption: A typical workflow for computational analysis of a reaction mechanism.

Caption: A conceptual comparison of endo and exo transition states in the Diels-Alder reaction.

Conclusion and Future Perspectives

The computational investigation of Diels-Alder transition states provides invaluable insights into the factors controlling reaction rates and stereoselectivity. While direct experimental characterization of these transient species remains a significant challenge, modern computational methods, particularly DFT with appropriate functionals and basis sets, offer a reliable and predictive alternative.

For the specific case of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, the computational methodologies and comparative data from analogous systems presented in this guide provide a solid foundation for future research. By following the outlined workflow, researchers can confidently explore the nuances of this and other important Diels-Alder reactions, paving the way for the rational design of more efficient and selective synthetic transformations. Future work in this area will likely involve the increasing use of machine learning to predict reaction outcomes and the application of ab initio molecular dynamics to capture the dynamic effects of the reaction environment.

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A Comparative Guide to the Synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For researchers and professionals in organic synthesis and drug development, the efficient and reliable production of key intermediates is paramount. 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, also known as 4-methyltetrahydrophthalic anhydride (4-MTHPA), is a valuable cyclic anhydride used as a building block in the synthesis of complex molecules and as a curing agent for epoxy resins.[1][2] This guide provides an in-depth validation of its primary synthesis pathway, comparing different experimental protocols and offering insights into the critical parameters that ensure a successful, high-yield outcome.

The Preeminent Synthesis Pathway: Diels-Alder Cycloaddition

The synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is dominated by a single, highly efficient, and atom-economical reaction: the Diels-Alder cycloaddition. This Nobel Prize-winning reaction involves the [4+2] cycloaddition between a conjugated diene and a substituted alkene (a dienophile) to form a substituted cyclohexene ring.[3]

In this specific synthesis, the reactants are isoprene (2-methyl-1,3-butadiene), which serves as the electron-rich diene, and maleic anhydride , a highly reactive, electron-poor dienophile. The reaction is a concerted process, meaning all bonds are broken and formed in a single step, leading to a high degree of stereospecificity. The cis-configuration of the dienophile is retained in the product, yielding the cis-fused bicyclic anhydride.

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

>]; }

isoprene -> plus [style=invis]; plus -> maleic [style=invis]; maleic -> product [minlen=2, label="Δ (Heat)"];

{rank=same; isoprene; plus; maleic;} } dot Caption: Diels-Alder reaction of Isoprene and Maleic Anhydride.

While other theoretical routes to six-membered rings exist, extensive evaluation of the literature reveals that the Diels-Alder pathway is the only practical and widely documented method for this target molecule, rendering a comparison to fundamentally different pathways moot.[4] Instead, this guide will compare two validated protocols for this superior reaction.

Comparative Experimental Protocols

The primary difference between common laboratory and industrial preparations lies in the use of a solvent. Below, we compare a solvent-based method, adapted from the highly reliable Organic Syntheses series, with a solvent-free (melt) approach derived from the patent literature.

Parameter	Protocol A: Solvent-Based (Toluene)	Protocol B: Solvent-Free (Melt)
Reactants	Maleic Anhydride, Isoprene	Maleic Anhydride, Isoprene
Solvent	Toluene	None
Temperature	50-80°C (Reflux)	50-55°C
Inhibitor	Hydroquinone (recommended)	p-tert-Butylcatechol
Work-up	Cooling, Crystallization, Filtration	Cooling, Direct Crystallization
Purification	Washing with Petroleum Ether	Removal of volatiles under vacuum
Reported Yield	>90% (Typical for analogous reactions)[5]	Near-quantitative[6]
Advantages	Excellent temperature control, easy to scale, high purity via recrystallization.	High throughput, reduced solvent waste, simple procedure.
Disadvantages	Requires solvent handling and removal.	Potential for localized overheating, product may solidify in reactor.

Protocol A: High-Purity Synthesis in Toluene (Lab Scale)

This protocol is adapted from a robust procedure for a similar Diels-Alder reaction and is ideal for achieving high purity on a laboratory scale.[5]

Step-by-Step Methodology:

• Apparatus Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a thermometer, and a reflux condenser. A drying tube (containing CaCl₂) should be placed atop the condenser to protect the reaction from atmospheric moisture, as maleic anhydride can hydrolyze.[3]

• Charging the Flask: To the flask, add maleic anhydride (49.0 g, 0.5 mol) and a catalytic amount of hydroquinone (~100 mg). Add toluene (100 mL).

• Initiating the Reaction: Begin stirring and gently heat the mixture to 50°C using a water bath to dissolve the solids.

• Addition of Diene: Slowly add isoprene (37.5 g, 0.55 mol, ~55 mL) dropwise via an addition funnel over 30 minutes. A slight excess of the more volatile diene ensures the complete consumption of maleic anhydride.

• Reaction Control: The reaction is exothermic.[5] The temperature will rise. Maintain the temperature between 70-75°C by controlling the addition rate and using the water bath for cooling if necessary.

• Completion: After the addition is complete, continue stirring and heat the mixture under gentle reflux for an additional 60 minutes to ensure the reaction goes to completion.

• Crystallization: Remove the heat source and allow the flask to cool slowly to room temperature. Then, cool the flask in an ice-water bath for at least one hour to maximize crystallization of the product.

• Isolation and Purification: Collect the white crystalline product by vacuum filtration using a Büchner funnel. Wash the crystals twice with cold petroleum ether (2 x 50 mL) to remove any residual toluene and unreacted isoprene.

• Drying: Dry the product in a vacuum oven at 50°C to a constant weight.

Protocol B: Solvent-Free Synthesis (Industrial Adaptation)

This method is adapted from a patented industrial process and is suitable for efficient, large-scale production where solvent use is minimized.[6][7]

Step-by-Step Methodology:

• Apparatus Setup: Use a jacketed glass reactor equipped with a mechanical stirrer and a temperature probe.

• Charging the Reactor: Charge the reactor with maleic anhydride (98 g, 1.0 mol) and p-tert-butylcatechol (~500 ppm) as a polymerization inhibitor.

• Melting: Heat the reactor jacket to 55-60°C to melt the maleic anhydride while stirring.

• Addition of Diene: Once the maleic anhydride is molten, begin the continuous addition of isoprene (75 g, 1.1 mol) over 4 hours, maintaining the internal temperature at 50-55°C. The inhibitor is crucial here to prevent the radical polymerization of isoprene at these temperatures.[6]

• Reaction and Curing: After the addition is complete, hold the reaction mixture at 60°C for an additional 2-3 hours to ensure full conversion.[2]

• Finishing: If any unreacted volatiles remain, they can be removed by applying a vacuum at 80°C.

• Product Handling: The molten product can be flaked, pelletized, or transferred directly for its next application. For laboratory purification, the molten product can be poured into a beaker and allowed to crystallize upon cooling.

Validation and Characterization

Independent of the chosen protocol, the identity and purity of the final product must be confirmed.

Physical Properties:

• Appearance: White crystalline solid.[2]

• Molecular Weight: 166.17 g/mol .[8]

• Melting Point: 59-65°C. A sharp melting point in this range is a strong indicator of high purity.[2][9][10]

Spectroscopic Analysis (Expected Data):

• ¹H NMR (CDCl₃): The proton NMR spectrum is the most definitive tool for structural confirmation. Key expected signals include:

  • A singlet or narrow multiplet around 5.4 ppm for the vinylic proton on the cyclohexene ring.

  • A singlet for the allylic methyl group protons around 1.7 ppm .[11]

  • A series of multiplets between 2.2-2.8 ppm for the four allylic methylene protons.

  • Two multiplets, typically between 3.2-3.6 ppm , for the two bridgehead protons adjacent to the anhydride ring.[12]

• Infrared (IR) Spectroscopy: The presence of the cyclic anhydride functionality is confirmed by two strong carbonyl (C=O) stretching bands, characteristic of anhydrides, typically appearing around 1850 cm⁻¹ and 1780 cm⁻¹ .

Conclusion and Recommendations

The Diels-Alder cycloaddition of isoprene and maleic anhydride stands as the validated, highly efficient, and industrially preferred pathway for the synthesis of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.

• For laboratory-scale synthesis requiring high purity , Protocol A (Solvent-Based) is recommended. The use of a solvent allows for precise temperature control and yields a product that is easily purified by recrystallization and washing, making it ideal for applications with stringent purity requirements.

• For larger-scale or industrial production , Protocol B (Solvent-Free) offers significant advantages in terms of process intensity, throughput, and reduced solvent waste. Careful control of temperature and the use of polymerization inhibitors are critical for success with this method.

Both methods, when executed with care, reliably produce the target compound in excellent yield, underscoring the robustness of the Diels-Alder reaction for constructing this valuable chemical intermediate.

References

• Silver Fern Chemical. (n.d.). Methyl Tetrahydrophthalic Anhydride Supplier | 19438-64-3. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-methyltetrahydrophthalic anhydride. Retrieved from [Link]

• Gogin, L. L., Zhizhina, E. G., & Parmon, V. N. (2015). Methods of synthesizing cis-methyltetrahydrophthalic anhydride. Catalysis in Industry, 7(1), 7-14. Available at: [Link]

• Cope, A. C., & Herrick, E. C. (1950). cis-Δ4-TETRAHYDROPHTHALIC ANHYDRIDE. Organic Syntheses, 30, 93. DOI: 10.15227/orgsyn.030.0093. Available at: [Link]

• Nakamura, T., & Yasui, S. (1989). Process for producing methyltetrahydrophthalic anhydride. (WO 1989/000564 A1). Google Patents.
• Suga, K., et al. (1993). Process for production of methyltetrahydrophthalic anhydride. (US 5237074 A). Google Patents.

• University of Toronto. (2020). Diels-Alder Reaction Lab Manual. Retrieved from [Link]

• Brainly. (2023). What is the melting point of 4-cyclohexene-cis-1,2-dicarboxylic anhydride? Retrieved from [Link]

• Fisher Scientific. (n.d.). cis-4-Cyclohexene-1,2-dicarboxylic anhydride, 95%. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. Retrieved from [Link]

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comparative yield analysis of different dienophiles in mycophenolic acid synthesis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Optimizing a Key Cycloaddition Step

Mycophenolic acid (MPA), a potent immunosuppressive agent, has been a cornerstone in transplantation medicine and a subject of extensive synthetic exploration.[1][2] While fermentation processes dominate industrial production, total synthesis remains a vital tool for accessing novel analogs with potentially improved therapeutic profiles.[1][3] A critical transformation in many synthetic routes to the core structure of MPA is the Diels-Alder reaction or its variants, which efficiently construct the substituted aromatic ring system. The choice of dienophile in this key cycloaddition step significantly impacts the overall efficiency and yield of the synthesis.

This guide provides a comparative analysis of different dienophiles employed in the total synthesis of mycophenolic acid, offering experimental data and insights to inform strategic decisions in synthetic design.

The Cornerstone of MPA Synthesis: The Diels-Alder Reaction

The Diels-Alder reaction, a [4+2] cycloaddition between a conjugated diene and a dienophile, is a powerful tool for the formation of six-membered rings.[1] In the context of MPA synthesis, this reaction, often in the form of the Alder-Rickert reaction, is utilized to construct the polysubstituted benzene ring that forms the core of the phthalide structure. The Alder-Rickert reaction is a modification where the initial cycloadduct undergoes a retro-Diels-Alder reaction to eliminate a volatile molecule and form an aromatic system.[1]

The efficiency of this key step is heavily reliant on the reactivity of the dienophile. An ideal dienophile for this purpose should be highly reactive to ensure a good yield and proceed under mild conditions to be compatible with sensitive functional groups present in the synthetic intermediates.

Comparative Analysis of Dienophile Performance

The following sections detail the use of various dienophiles in the synthesis of mycophenolic acid, presenting a comparative analysis of their reported yields in the crucial cycloaddition step.

Dimethyl Acetylenedicarboxylate (DMAD): The Classic Choice

The seminal total synthesis of mycophenolic acid by Birch and Wright employed dimethyl acetylenedicarboxylate (DMAD) as the dienophile in an Alder-Rickert reaction.[1] This approach has remained a benchmark in the field.

Reaction Scheme:

Caption: Alder-Rickert reaction with DMAD.

In this synthesis, a substituted 1,3-cyclohexadiene reacts with DMAD to form an intermediate bicyclic adduct which, upon heating, eliminates ethylene to yield the aromatic core of MPA. While specific yield for this single step is not always explicitly reported as a standalone value in early literature, analysis of the overall synthetic sequence suggests a respectable efficiency for this transformation. One report on the synthesis of a related phenolic diester using a similar Alder-Rickert approach with DMAD cited a 71% overall yield for the cycloaddition and subsequent aromatization sequence.[4]

Danishefsky's Diene and Related Systems: Enhancing Reactivity

Modern synthetic strategies have often employed highly reactive dienes, such as Danishefsky's diene, to facilitate the Diels-Alder reaction with a variety of dienophiles. While a direct application of a specific dienophile with Danishefsky's diene in a completed MPA synthesis with a reported yield for that step is not readily found in the reviewed literature, the principles of its high reactivity are pertinent. Danishefsky's diene is an electron-rich diene, which enhances its reactivity towards electron-poor dienophiles.[5] This suggests that even less reactive dienophiles could potentially be employed with good yields when paired with such a reactive diene.

Quinones: Potential for Direct Phthalide Ring Formation

Quinones are another class of dienophiles that have been explored in Diels-Alder reactions for the synthesis of complex natural products. Their application in a direct synthesis of the MPA core is an attractive strategy. While a specific total synthesis of MPA using a quinone as the dienophile with a reported yield for the cycloaddition was not identified in the surveyed literature, the general reactivity of quinones in Diels-Alder reactions is well-documented.

Intramolecular Diels-Alder Approaches

An alternative strategy involves an intramolecular Diels-Alder (IMDA) reaction, where the diene and dienophile are part of the same molecule.[6] This approach can offer advantages in terms of stereocontrol and can proceed under milder conditions due to the proximity of the reacting partners. While several natural products have been synthesized using this powerful reaction, a specific application with a reported yield for the key cycloaddition in a total synthesis of mycophenolic acid was not found in the reviewed literature.

Summary of Dienophile Performance

To provide a clear comparison, the following table summarizes the key dienophile discussed and its performance in the context of mycophenolic acid synthesis.

Dienophile	Reaction Type	Reported Yield	Reference
Dimethyl Acetylenedicarboxylate (DMAD)	Alder-Rickert Reaction	71% (overall)	Birch, A. J.; Wright, J. J. (1969)[4]

Note: The reported yield for DMAD is for the combined cycloaddition and aromatization steps.

Experimental Protocols

General Procedure for the Alder-Rickert Reaction with DMAD (Adapted from Birch and Wright)

A solution of the substituted 1,3-cyclohexadiene and a slight excess of dimethyl acetylenedicarboxylate (DMAD) in a high-boiling inert solvent (e.g., xylene or toluene) is heated at reflux. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by chromatography to yield the aromatic precursor to the mycophenolic acid core.

Workflow Diagram:

Caption: Experimental workflow for the Alder-Rickert reaction.

Conclusion and Future Perspectives

The choice of dienophile is a critical parameter in the successful synthesis of mycophenolic acid via a Diels-Alder strategy. Historically, dimethyl acetylenedicarboxylate (DMAD) has proven to be a reliable and effective dienophile, affording good yields in the key Alder-Rickert reaction.

While direct comparative studies are scarce, the principles of modern cycloaddition chemistry suggest that the use of highly activated dienes, such as Danishefsky's diene, could open the door to a broader range of dienophiles, potentially leading to even more efficient and versatile synthetic routes. Furthermore, the exploration of intramolecular Diels-Alder reactions remains a promising avenue for future synthetic efforts towards mycophenolic acid and its analogs.

Researchers and drug development professionals should consider the trade-offs between the well-established reliability of classical dienophiles like DMAD and the potential for improved efficiency and novelty offered by more modern approaches. Further systematic studies comparing different dienophiles under standardized conditions would be invaluable to the field.

References

• Birch, A. J., & Wright, J. J. (1969). A Total Synthesis of Mycophenolic Acid. Australian Journal of Chemistry, 22(12), 2635-2644. [Link]

• Cholewiński, G., et al. (2015). The Chemistry of Mycophenolic Acid – Synthesis and Modifications Towards Desired Biological Activity. Current Organic Chemistry, 19(23), 2359-2375. [Link]

• Danishefsky, S., & Kitahara, T. (1974). Useful diene for the Diels-Alder reaction. Journal of the American Chemical Society, 96(25), 7807–7808. [Link]

• Nicolaou, K. C., et al. (2002). The Diels-Alder Reaction in Total Synthesis. Angewandte Chemie International Edition, 41(10), 1668-1698. [Link]

• Ciganek, E. (1997). The Intramolecular Diels-Alder Reaction. Organic Reactions, 32, 1-374. [Link]

• Kloetzel, M. C. (1948). The Diels-Alder Reaction with Maleic Anhydride. Organic Reactions, 4, 1-59. [Link]

• Danishefsky's diene. In Wikipedia. Retrieved January 13, 2026, from [Link]

• Intramolecular Diels–Alder reaction. In Wikipedia. Retrieved January 13, 2026, from [Link]

• Siebert, A., et al. (2017). New Analogues of Mycophenolic Acid. Mini-Reviews in Medicinal Chemistry, 17(15), 1466-1477. [Link]

• Barbieri, L. R., et al. (2017). Synthesis and Immunosuppressive Activity of New Mycophenolic Acid Derivatives. Medicinal Chemistry, 13(7), 649-657. [Link]

• Cholewinski, G., et al. (2018). Modifications of total synthesis of mycophenolic acid. Current Chemistry Letters, 7(1), 9-16. [Link]

• Intramolecular Diels–Alder cycloaddition. In Wikipedia. Retrieved January 13, 2026, from [Link]

• Danishefsky Taxol total synthesis. In Wikipedia. Retrieved January 13, 2026, from [Link]

• Huntress, E. H., et al. (1943). Acetylenedicarboxylic acid, dimethyl ester. Organic Syntheses, 23, 1. [Link]

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• Danishefsky Taxol total synthesis. In chemeurope.com. Retrieved January 13, 2026, from [Link]

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A Technical Guide to the Regioselectivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its Analogues in Diels-Alder Reactions

For researchers, medicinal chemists, and professionals in drug development, the Diels-Alder reaction stands as a cornerstone of synthetic organic chemistry, enabling the construction of complex cyclic molecules with high stereocontrol. A critical aspect of this powerful cycloaddition is regioselectivity, especially when employing unsymmetrical dienes and dienophiles. This guide provides an in-depth comparative analysis of the regioselectivity of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its analogues, supported by experimental data and theoretical principles. Understanding and predicting the regiochemical outcome of these reactions is paramount for the efficient synthesis of targeted therapeutic agents.

The Crucial Role of Regioselectivity in Complex Molecule Synthesis

The Diels-Alder reaction, a concerted [4+2] cycloaddition, forms a six-membered ring by the reaction of a conjugated diene with a dienophile. When both the diene and dienophile are unsymmetrical, the possibility of forming two or more regioisomers arises. The preferential formation of one isomer over others is termed regioselectivity. In the context of drug development, where specific isomers often exhibit vastly different pharmacological activities, controlling regioselectivity is not merely a synthetic challenge but a fundamental necessity.

The dienophile at the heart of this guide, 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, and its close analogue, citraconic anhydride (2-methylmaleic anhydride), are valuable building blocks due to their inherent functionality and stereochemical possibilities. The methyl group on the dienophile's double bond breaks its symmetry, thus introducing the element of regioselectivity in their reactions with unsymmetrical dienes.

Predicting Regioselectivity: The "Ortho" and "Para" Preference

In the Diels-Alder reactions of unsymmetrical dienes and dienophiles, the formation of "ortho" and "para" substituted cyclohexene rings is generally favored over the "meta" arrangement.[1][2] This empirical observation can be rationalized by considering the electronic properties of the reactants. Typically, the diene possesses electron-donating groups (EDGs), while the dienophile is substituted with electron-withdrawing groups (EWGs).[1]

The regiochemical outcome is dictated by the alignment of the diene and dienophile that maximizes the electrostatic attraction between the most electron-rich carbon of the diene and the most electron-poor carbon of the dienophile in the transition state.[3] This can be more rigorously explained using Frontier Molecular Orbital (FMO) theory.

Deep Dive into Mechanism: A Frontier Molecular Orbital (FMO) Perspective

The regioselectivity of the Diels-Alder reaction is fundamentally governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[4] The reaction proceeds through a transition state where the new sigma bonds are formed between the termini of the diene and the dienophile. The stability of this transition state, and thus the rate of formation of a particular regioisomer, is determined by the extent of orbital overlap.

According to FMO theory, the favored regioisomer is the one that results from the alignment of the atoms with the largest coefficients in the HOMO of the diene and the LUMO of the dienophile.[4]

Let's consider the reactants :

• Dienophile (Citraconic Anhydride): The methyl group is a weak electron-donating group, while the anhydride functionality is strongly electron-withdrawing. The electron-withdrawing nature of the carbonyl groups polarizes the double bond, making the carbon atom beta to the methyl group more electrophilic. This results in a larger LUMO coefficient on this carbon.

• Dienes (Isoprene and Piperylene):

  • Isoprene (2-methyl-1,3-butadiene): The methyl group at the 2-position is an electron-donating group. This leads to a larger HOMO coefficient on the C1 carbon.

  • Piperylene (1,3-pentadiene): The methyl group at the 1-position (in its reactive s-cis conformation) also influences the electron distribution. For 1-substituted dienes, the largest HOMO coefficient is typically on the C4 carbon.[1]

The following diagram illustrates the FMO-guided prediction of the major regioisomer in the reaction of citraconic anhydride with isoprene.

Caption: FMO interaction predicting the major regioisomer.

Comparative Regioselectivity: Experimental Evidence

While FMO theory provides a robust predictive model, experimental validation is crucial. The following sections present a comparative analysis of the regioselectivity of citraconic anhydride (as a proxy for 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione) with representative 1-substituted and 2-substituted dienes.

Reaction with 2-Substituted Dienes: The Case of Isoprene

In the Diels-Alder reaction between citraconic anhydride and isoprene, two regioisomers can be formed: the "para" adduct (4-methyl-adduct) and the "meta" adduct (3-methyl-adduct).

Based on FMO analysis, the C1 of isoprene (with the larger HOMO coefficient) will preferentially bond to the Cβ of citraconic anhydride (with the larger LUMO coefficient), leading to the "para" adduct as the major product.

Diene	Dienophile	Major Product	Minor Product	Product Ratio (para:meta)	Reference
Isoprene	Citraconic Anhydride	4-Methyl Adduct ("para")	3-Methyl Adduct ("meta")	High selectivity for "para"	[General principles][1][2]

Note: Specific experimental product ratios for this reaction were not found in the immediate search results, but the qualitative outcome is well-established based on general principles of Diels-Alder regioselectivity.

Reaction with 1-Substituted Dienes: The Case of Piperylene

For the reaction of citraconic anhydride with piperylene (trans-1,3-pentadiene), two primary regioisomers are possible: the "ortho" adduct and the "meta" adduct.

FMO theory predicts that the C4 of piperylene (larger HOMO coefficient) will preferentially bond with the Cβ of citraconic anhydride (larger LUMO coefficient), favoring the formation of the "ortho" adduct.

Diene	Dienophile	Major Product	Minor Product	Product Ratio (ortho:meta)	Reference
Piperylene	Citraconic Anhydride	"Ortho" Adduct	"Meta" Adduct	High selectivity for "ortho"	[General principles][1][2]

Note: As with isoprene, specific quantitative product ratios for this reaction require further experimental investigation, but the qualitative prediction is strong.

A study on the reaction of citraconic anhydride with 9-substituted anthracenes (a class of 1-substituted dienes in the context of the reacting termini) provides strong experimental support for this "ortho" preference, with the ortho regioisomer being the major or exclusive product in all cases studied.[5]

The following diagram illustrates the expected major products from these reactions.

Caption: Predicted major products in Diels-Alder reactions.

Experimental Protocol: A Representative Diels-Alder Reaction

This section provides a detailed, step-by-step methodology for a typical Diels-Alder reaction involving an anhydride dienophile. This protocol can be adapted for the specific reaction of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione or its analogues with various dienes.

Objective: To synthesize the Diels-Alder adduct of a cyclic anhydride and a diene.

Materials:

• Round-bottom flask (appropriate size)

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Drying tube (e.g., with calcium chloride)

• Buchner funnel and filter flask

• Cyclic anhydride dienophile (e.g., maleic anhydride)

• Diene (e.g., anthracene)

• High-boiling point solvent (e.g., xylene)

• Recrystallization solvent (e.g., hexane or ethyl acetate/hexane mixture)

Procedure:

• Reactant Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the cyclic anhydride (1.0 eq) and the diene (1.1 eq).[1][6] Rationale: Using a slight excess of the diene can help ensure complete consumption of the dienophile.

• Solvent Addition: Add a sufficient volume of a high-boiling solvent, such as xylene, to dissolve the reactants upon heating.[1][6] Rationale: A high-boiling solvent allows the reaction to be conducted at an elevated temperature, increasing the reaction rate.

• Reaction Assembly: Attach a reflux condenser to the flask and a drying tube to the top of the condenser to protect the reaction from atmospheric moisture, which could hydrolyze the anhydride.[1][6]

• Heating and Reflux: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can often be monitored by a change in color or by thin-layer chromatography (TLC).[1][6] Rationale: Refluxing maintains a constant reaction temperature at the boiling point of the solvent.

• Cooling and Crystallization: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. Further cooling in an ice bath may be necessary to induce crystallization of the product.[1][6]

• Isolation of Product: Collect the crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold solvent to remove any impurities.[3][6]

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent or solvent mixture.[1][3]

• Characterization: The purity and identity of the final product should be confirmed by analytical techniques such as melting point determination, NMR spectroscopy, and mass spectrometry.

Caption: General workflow for a Diels-Alder reaction.

Conclusion and Future Directions

The regioselectivity of Diels-Alder reactions involving 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione and its analogues is a predictable and controllable phenomenon, primarily governed by the electronic nature of the substituents on both the diene and the dienophile. The well-established "ortho" and "para" rules, grounded in Frontier Molecular Orbital theory, provide a reliable framework for predicting the major regioisomeric product.

For 2-substituted dienes like isoprene, the "para" adduct is expected to be the major product, while for 1-substituted dienes such as piperylene, the "ortho" adduct is anticipated to predominate. While these qualitative predictions are invaluable for synthetic planning, further quantitative experimental studies are warranted to determine the precise product ratios under various reaction conditions. Such data would further refine our understanding and enhance the synthetic utility of these versatile building blocks in the development of novel therapeutics and complex molecular architectures.

References

• Regiochemistry In the Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Regiochemistry of the Diels–Alder Reaction with Practice Problems. Chemistry Steps. [Link]

• Regioselectivity of the Diels-Alder reaction. YouTube. [Link]

• Diels Alder Reaction Experiment Part 1, Prelab. YouTube. [Link]

• Mechanism and FMO Analysis of the Diels-Alder Reaction. YouTube. [Link]

• Diels Alder Reaction Experiment Part 2, Reflux and Isolation. YouTube. [Link]

• Diels Alder Reaction Experiment Part 3, Recrystallization and Melting Point. YouTube. [Link]

• Experiment 2 DIELS ALDER REACTION. Diablo Valley College. [Link]

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A Comparative Guide to the Kinetic Studies of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione Cycloadditions

For Researchers, Scientists, and Drug Development Professionals

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental design, offers a robust, self-validating methodology for kinetic analysis, and compares the subject molecule's reactivity against common alternatives, supported by experimental data and authoritative citations.

Introduction: The Significance of Bicyclic Anhydrides in Synthesis

Cycloaddition reactions, particularly the [4+2] Diels-Alder reaction, are among the most powerful tools in organic chemistry for constructing complex cyclic systems with high stereocontrol.[1][2] The dienophile's structure profoundly influences the reaction rate and selectivity. Bicyclic anhydrides, such as the title compound and its parent, exo-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride, are particularly valuable.[3][4] Their rigid conformation and activated double bond make them excellent dienophiles and precursors for ring-opening metathesis polymerization (ROMP) and fine chemical synthesis.[5]

The methyl substituent in 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is expected to influence the molecule's electronic properties and steric profile, thereby altering its cycloaddition kinetics compared to unsubstituted analogues. This guide provides the framework for quantifying these differences.

Comparative Kinetic Profile: Benchmarking Against Alternatives

The reactivity of a dienophile in a Diels-Alder reaction is a key parameter for synthetic planning. To contextualize the performance of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, its kinetic profile should be compared against widely used dienophiles. The following table summarizes typical kinetic data for reactions with various dienes, establishing a baseline for comparison.

Dienophile	Diene	Solvent	Temperature (°C)	Second-Order Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Reference
Maleic Anhydride	Isoprene	Supercritical CO₂	60	17.0 (mole fraction units)⁻¹ hr⁻¹	Not Specified	[6]
Maleic Anhydride	Furan	Diethyl Ether	35	Rate enhancement noted	Not Specified	[7]
Maleic Anhydride	Cyclopentadiene	Not Specified	Not Specified	High reactivity	~54 (endo TS, DFT)	[8][9]
Furan-functionalized Polystyrene	Maleimide	Bulk State	60-80	Variable	7.04	[10]
N-Methylmaleimide	Isobenzofuran	Chloroform	25	High stability noted	Not Specified	[11]

Note: Direct kinetic data for the title compound is scarce in publicly available literature; the provided protocol allows for its determination.

Experimental Protocol: Kinetic Analysis of Cycloaddition by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for monitoring reaction kinetics in real-time.[12] It allows for the direct quantification of reactants and products by integrating their characteristic signals.[13][14] This protocol outlines a robust method for determining the second-order rate constant of a Diels-Alder reaction.

Rationale: This method relies on monitoring the change in concentration of reactants and/or products over time. By using an internal standard, the relative integrals of NMR signals can be converted to absolute concentrations. A pseudo-first-order approach, where one reactant (the diene) is used in large excess, simplifies the rate law and data analysis.

Workflow for NMR-based Kinetic Analysis

The following diagram illustrates the key steps in the experimental workflow.

Caption: Experimental workflow for kinetic monitoring via NMR.

Step-by-Step Methodology:

• Preparation of Stock Solutions:

  • Prepare a solution of the dienophile (e.g., 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione) and a non-reactive internal standard (e.g., mesitylene or 1,3,5-trimethoxybenzene) in a suitable deuterated solvent (e.g., CDCl₃, Toluene-d₈). The concentration should be accurately known (e.g., 0.05 M).

  • Prepare a separate solution of the diene (e.g., cyclopentadiene, furan) in the same solvent. This solution should be significantly more concentrated to establish pseudo-first-order conditions (e.g., 0.5 M to 1.0 M).

• Reaction Initiation and Monitoring:

  • Transfer a precise volume (e.g., 0.6 mL) of the dienophile/internal standard solution to a clean NMR tube.

  • To ensure thermal equilibrium, place the NMR tube in the spectrometer, which has been pre-set to the desired reaction temperature (e.g., 45 °C).[12]

  • Initiate the reaction by adding a precise volume of the diene solution to the NMR tube. Mix rapidly and immediately insert the tube into the spectrometer.

  • Begin acquiring ¹H NMR spectra at regular, predetermined intervals.[15] Modern spectrometers can automate this process, acquiring dozens of spectra over several hours.[16]

• Data Processing and Analysis:

  • Process the array of spectra using consistent phasing and baseline correction parameters.

  • For each time point (t), measure the integral of a characteristic signal for the dienophile (I_dienophile) and the internal standard (I_std). Choose non-overlapping peaks.

  • Calculate the concentration of the dienophile at each time point using the following relation: [Dienophile]_t = ([Standard]_initial * I_dienophile) / I_std

  • Under pseudo-first-order conditions, the rate law simplifies to: Rate = k_obs * [Dienophile], where k_obs = k * [Diene].

  • The integrated rate law is: ln([Dienophile]_t) = -k_obs * t + ln([Dienophile]_0).

  • Plot ln([Dienophile]_t) versus time (t). The data should yield a straight line with a slope equal to -k_obs.

  • The second-order rate constant (k) is then calculated by dividing the observed rate constant (k_obs) by the initial concentration of the diene: k = k_obs / [Diene]_0.

Mechanistic Considerations and Structural Comparison

The reactivity in Diels-Alder reactions is governed by factors including orbital energies (HOMO-LUMO gap), steric hindrance, and the stability of the transition state.[8][17]

Comparative Reaction Pathways

This diagram contrasts the reaction of a standard dienophile (Maleic Anhydride) with the title compound, highlighting potential steric and electronic influences.

Caption: Comparing transition states of substituted vs. unsubstituted dienophiles.

The methyl group on the 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione can exert two primary effects:

• Electronic Effect: As an electron-donating group, the methyl substituent may raise the energy of the dienophile's LUMO. This could potentially decrease the reaction rate in a normal-electron-demand Diels-Alder reaction where the diene-HOMO to dienophile-LUMO interaction is dominant.

• Steric Effect: The methyl group may introduce steric hindrance in the transition state, disfavoring certain cycloaddition pathways and potentially lowering the overall reaction rate compared to its unsubstituted counterpart.[17]

Kinetic analysis as described above is the definitive way to quantify these effects and provide a clear, data-driven comparison of reactivity. The study of related isobenzofuran derivatives has shown that substitution patterns significantly impact reaction energetics and can be effectively modeled with DFT calculations.[18]

Conclusion

This guide provides a comprehensive framework for the kinetic evaluation of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione in cycloaddition reactions. By employing the detailed ¹H NMR protocol, researchers can generate high-quality, reproducible kinetic data. Comparing these results against established dienophiles like maleic anhydride provides critical insights into the structural and electronic effects of the methyl substituent. This fundamental understanding is essential for the rational design of synthetic pathways and the development of new materials and therapeutics.

References

• Reductive Heck Reactions and [3 + 2] Cycloadditions of Unsaturated N,N'-Bistricyclic Imides. (n.d.). Arkivoc.
• NMR reaction monitoring in flow synthesis. (2017). PubMed Central, NIH.
• Density Functional Theory Study of Mechanisms of [8 + 2] Cycloadditions of Dienylfurans/Dienylisobenzofurans with DMAD. (2021).
• Kinetics of a Diels-Alder Reaction of Maleic Anhydride and Isoprene in Supercritical CO2. (2001).
• 5-Tetradecyloxymethyl-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic anhydride. (n.d.). PubMed Central, NIH.
• Kinetic Profiling by NMR. (2016). University of Edinburgh.
• Lecture 13: Experimental Methods. (2011). Eugene E. Kwan, Harvard University.
• Cyclic Anhydrides in Formal Cycloadditions and Multicomponent Reactions. (2009). ElectronicsAndBooks.
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• Unraveling the factors controlling the reactivity and endo/exo selectivity of the Diels-Alder reaction of furans. (n.d.). Docta Complutense.
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• Diels-Alder Reactivity of Benzannulated Isobenzofurans as Assessed by Density Functional Theory. (2004). PubMed.
• Unusual stability of N-methylmaleimide cycloadducts: characterization of isobenzofuran retro-Diels-Alder reactions. (n.d.).
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A Senior Application Scientist's Guide to the Comprehensive Purity Assessment of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

Introduction: Beyond Synthesis, The Imperative of Purity

This guide provides a multi-faceted strategy for assessing the purity of this specific dihydroisobenzofuran derivative. We will move beyond simply listing techniques and instead delve into the causality behind their selection, presenting a suite of orthogonal methods that, when used in concert, provide a validated and trustworthy purity profile. The core principle of this guide is that no single method is sufficient; true confidence in purity comes from the convergence of evidence from multiple, independent analytical techniques.

Strategic Workflow for Purity Determination

A robust purity assessment workflow is a systematic process. It begins with qualitative confirmation of the target molecule's identity and progresses to the quantitative determination of its purity, including the identification of any significant impurities.

Caption: High-level workflow for purity assessment of synthesized compounds.

Part 1: Foundational Techniques - Structural Confirmation

Before quantifying purity, one must unequivocally confirm that the bulk material is indeed the target compound. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the cornerstones of this effort.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides unparalleled insight into molecular structure by probing the chemical environment of ¹H and ¹³C nuclei.[2] For 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, the NMR spectra should be clean, with resonances corresponding to all expected protons and carbons, and integral values that match the number of protons in each environment. The absence of significant unassignable peaks is the first indication of high purity.

• Expertise in Action: The choice of solvent (e.g., CDCl₃ or DMSO-d₆) is critical. The compound must be fully soluble to yield sharp, well-resolved peaks.[3] The presence of proton-bearing impurities in the solvent can be ruled out by running a blank spectrum of the solvent itself.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering a fundamental check on its identity. High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can determine the elemental composition with high accuracy, distinguishing the target C₉H₁₀O₃ from other molecules with the same nominal mass.

• Expertise in Action: Electrospray Ionization (ESI) is a soft ionization technique well-suited for this molecule, minimizing fragmentation and providing a clear molecular ion peak (e.g., [M+H]⁺ or [M+Na]⁺).[4] The observed mass should be within a narrow tolerance (typically < 5 ppm) of the calculated exact mass.

Part 2: The Workhorse of Purity - Chromatographic Separation

Chromatography physically separates the main compound from impurities, making it the primary tool for quantitative purity assessment.[5] High-Performance Liquid Chromatography (HPLC) is the most versatile and widely used method for non-volatile small molecules.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the method of choice for a molecule of this polarity.[6][7] The compound is separated based on its hydrophobic interactions with a nonpolar stationary phase (e.g., C18). Purity is typically reported as a percentage of the total peak area detected (area % purity).

• Trustworthiness through Validation: An HPLC purity value is only trustworthy if the method is validated. This involves ensuring that all potential impurities are separated from the main peak and from each other. Peak co-elution is a common pitfall that can lead to an overestimation of purity. Using a photodiode array (PDA) detector can help assess peak purity by comparing UV spectra across a single peak.

Experimental Protocol: RP-HPLC Purity Assay

• System Preparation:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV/PDA detector.[8]

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 220 nm.

• Sample Preparation:

  • Accurately prepare a stock solution of the synthesized compound in acetonitrile at 1.0 mg/mL.

  • Dilute the stock solution to a working concentration of ~0.1 mg/mL with a 50:50 mixture of Mobile Phase A and B. Ensure the sample is fully dissolved to prevent column blockage.[9]

• Analytical Run:

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: Linear gradient from 10% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 10% B

    • 18.1-22 min: Re-equilibration at 10% B

  • Data Analysis: Integrate all peaks with a signal-to-noise ratio > 3. Calculate the area % of the main peak relative to the total area of all integrated peaks.

Gas Chromatography (GC)

For compounds that are both volatile and thermally stable, Gas Chromatography offers excellent resolving power.[10][11] 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a candidate for GC analysis, which serves as an excellent orthogonal technique to HPLC. Using a different separation principle provides stronger evidence of purity.

• Expertise in Action: The key parameter in GC is the oven temperature program.[12] A slow ramp rate is crucial for separating impurities with boiling points close to that of the main compound. A Flame Ionization Detector (FID) is typically used for its broad applicability to organic compounds.

Part 3: Orthogonal Confirmation Methods

To build a truly compelling case for purity, results from chromatographic methods should be supported by orthogonal techniques that rely on different physical principles.

Elemental Analysis (EA)

Elemental analysis is a classic, robust technique that determines the mass fractions of carbon, hydrogen, and other elements (like nitrogen or sulfur) in a sample.[13][14] For a pure sample of C₉H₁₀O₃, the experimentally determined percentages of Carbon (C) and Hydrogen (H) must align with the theoretical values.

• Trustworthiness through Strict Criteria: The generally accepted criterion for purity via EA is that the found values must be within ±0.4% of the calculated theoretical values.[15][16] A significant deviation suggests the presence of impurities (e.g., residual solvents, inorganic salts) that alter the elemental composition.

Quantitative NMR (qNMR)

While standard NMR is qualitative, qNMR is a powerful quantitative method.[17] It determines the purity of a substance by comparing the integral of a specific resonance from the analyte with the integral of a resonance from a certified internal standard of known purity and concentration.

• Expertise in Action: The key to accurate qNMR is selecting an internal standard with a simple spectrum and at least one peak that is well-resolved from all analyte peaks.[18] Additionally, acquisition parameters must be carefully optimized (e.g., long relaxation delays) to ensure all signals are fully relaxed, which is essential for accurate integration.

Comparative Analysis of Purity Assessment Techniques

Choosing the right combination of techniques is essential for an efficient and comprehensive purity assessment. The table below compares the primary methods discussed.

Technique	Principle	Information Provided	Pros	Cons
¹H / ¹³C NMR	Nuclear spin in a magnetic field	Detailed molecular structure, presence of structurally different impurities.	Excellent for structural confirmation, non-destructive.[18]	Not inherently quantitative (unless using qNMR), can be insensitive to isomers or impurities with no NMR-active nuclei.
HPLC-UV	Differential partitioning between mobile/stationary phases	Retention time, quantitative purity (area %), presence of separable impurities.	High resolution, highly quantitative, widely applicable for small molecules.	Purity value relies on all impurities eluting and being UV-active; co-elution can hide impurities.
GC-FID	Partitioning between gas mobile phase and liquid stationary phase	Retention time, quantitative purity (area %), presence of volatile impurities.	Very high resolution for volatile compounds, robust detection (FID).[10][19]	Sample must be volatile and thermally stable; not suitable for salts or large molecules.[5]
HRMS	Mass-to-charge ratio of ions	Exact mass, confirmation of elemental formula.	Extremely high accuracy and sensitivity for molecular formula confirmation.	Not a standalone purity method; provides no information on isomers or quantity.
Elemental Analysis	Combustion and detection of C, H, N, S, O	Percentage composition of elements.	Provides fundamental confirmation of elemental formula, detects non-chromatographable impurities (e.g., salts).[20]	Requires relatively large sample amount, insensitive to isomeric impurities.

Interpreting the Data: A Holistic Approach

The final purity assignment should be a synthesis of all collected data. A compound deemed ">98% pure by HPLC" is significantly more trustworthy if this result is supported by clean NMR spectra and elemental analysis data that falls within the ±0.4% window. Discrepancies between methods are not failures; they are critical data points that require investigation. For instance, if HPLC shows 99% purity but elemental analysis is off by 1%, it could indicate the presence of a non-UV active impurity like water or an inorganic salt.

Caption: Decision logic for integrating data from orthogonal purity methods.

Conclusion

Assessing the purity of a synthesized compound like 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a non-negotiable step in the research and development pipeline. By employing a strategic combination of chromatographic (HPLC, GC) and spectroscopic (NMR, MS) techniques, underpinned by a fundamental check like elemental analysis, researchers can build a robust, self-validating, and trustworthy purity profile. This rigorous, multi-faceted approach ensures data integrity, experimental reproducibility, and ultimately, accelerates the path of scientific discovery.

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• Pinter, B., et al. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [Link]

• Google Patents. (n.d.). EP1162456A1 - HPLC Method for purifying organic compounds.

• ResearchGate. (2022). Natural dihydroisobenzofuran derivatives as a template for promising radical scavengers. [Link]

• SciSpace. (n.d.). Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass. [Link]

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• Google Patents. (n.d.). US6413431B1 - HPLC method for purifying organic compounds.

• MDPI. (2018). Synthesis and Antiproliferative Activity of C-3 Functionalized Isobenzofuran-1(3H)-ones. [Link]

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• International Multilingual Journal of Science and Technology. (2024). Synthesis, Characterization, and Antimicrobial Activity of some new 3-Substituted Isobenzofuran- 1(3-H) –One Derivatives. [Link]

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• PubChem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

As a Senior Application Scientist, it is understood that meticulous research and groundbreaking discoveries are paramount. However, the responsibilities of a scientist extend beyond the bench; they encompass a commitment to safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione, ensuring the safety of laboratory personnel and adherence to regulatory standards. This is not merely a procedural checklist but a framework grounded in the chemical properties of the compound to ensure a self-validating and safe workflow.

Understanding the Compound: Hazard Profile and Reactivity

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione belongs to the chemical class of cyclic acid anhydrides.[1][2] This classification is critical as it informs the primary hazards and necessary handling precautions.

• Hazards: The primary known hazards associated with this compound are GHS07 (Harmful/Irritant) and H302 (Harmful if swallowed).[3] Structurally similar compounds are known to cause skin, eye, and respiratory irritation.[4][5][6] Cyclic acid anhydrides, as a class, are recognized as potent sensitizing agents and irritants.[1]

• Reactivity: Acid anhydrides are reactive compounds.[7] They react with nucleophiles, and importantly for disposal considerations, they can undergo rapid hydrolysis when exposed to water, forming the corresponding dicarboxylic acid.[2][8] They can also react uncontrolledly with strong bases, alcohols, and amines.[7]

Hazard Information	GHS Pictogram	Signal Word	Hazard Statement
5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione	GHS07 (Harmful/Irritant)	Warning	H302: Harmful if swallowed

The Disposal Decision Workflow

The following diagram outlines the critical decision-making process for the disposal of this compound. It is imperative to follow this workflow to ensure that waste is characterized and handled correctly from the point of generation.

Caption: Disposal decision workflow for laboratory-generated chemical waste.

Step-by-Step Disposal Protocol

This protocol is designed to be executed within the laboratory at the point of waste generation. Adherence to these steps is mandatory to comply with regulations such as the Resource Conservation and Recovery Act (RCRA) and to ensure a safe working environment.[9]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate PPE.

• Mandatory: Safety goggles, lab coat, and chemical-resistant gloves.[4][10]

• Rationale: This protects against accidental skin or eye contact, as the compound is an irritant.[4][6]

Step 2: Waste Characterization and Segregation

Proper segregation is the cornerstone of safe chemical waste management.

• Action: Designate 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione waste as "Hazardous Chemical Waste."

• Action: Keep this waste separate from other waste streams. Crucially, do not mix it with incompatible materials like bases, alcohols, or aqueous waste to prevent uncontrolled reactions.[7][11] Keep solid and liquid waste separate.[12]

• Rationale: Segregation prevents dangerous chemical reactions within the waste container and streamlines the final disposal process for your institution's Environmental Health & Safety (EHS) department.[13]

Step 3: Containment and Labeling

The integrity of the waste container is critical to preventing leaks and exposures.

• Action: Select a waste container that is in good condition, free from damage, and has a secure, leak-proof closure.[9][13] The container must be chemically compatible with the waste.

• Action: Affix a completed "Hazardous Waste" label to the container.[13] The label must include:

  • The full chemical name: "5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione". Do not use abbreviations.[13]

  • The date the waste was first added to the container.[13]

  • An accurate estimation of the percentage of each chemical component if it is a mixed waste.[13]

• Rationale: Federal and state regulations mandate proper labeling for tracking and safety.[9] In an emergency, an accurate label provides first responders with critical information.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Laboratories must have designated areas for the temporary storage of hazardous waste.

• Action: Store the sealed and labeled waste container in your lab's designated Satellite Accumulation Area (SAA).[11]

• Action: Ensure the SAA is away from drains and sources of ignition.[4] If the waste is a liquid, secondary containment (such as a spill tray) is required.[12][13]

• Action: Keep the waste container closed except when adding waste.[11][13]

• Rationale: SAAs are a regulatory requirement to ensure that hazardous waste is managed safely and does not accumulate in excessive quantities within the laboratory.[11]

Step 5: Arranging for Final Disposal

Laboratory personnel should never attempt to dispose of hazardous chemicals themselves.

• Action: Once the container is full, or within the time limits specified by your institution (e.g., 6-12 months), request a pickup from your institution's EHS or a licensed chemical waste disposal company.[9][14]

• Prohibited Actions:

  • DO NOT dispose of this chemical down the drain.[4][7][13]

  • DO NOT dispose of this chemical in the regular trash.[13][14]

  • DO NOT allow the chemical to evaporate in a fume hood as a method of disposal.[11][14]

• Rationale: Final disposal must be conducted at a licensed treatment and disposal facility.[4] Methods like controlled incineration with flue gas scrubbing are often employed for such organic compounds to ensure complete destruction and to prevent environmental contamination.[4]

Empty Container Disposal

Even "empty" containers must be handled with care.

• Action: If the container held a significant amount of the chemical, the first rinse with a suitable solvent must be collected and disposed of as hazardous waste.[13] Subsequent rinses may be permissible for drain disposal depending on local regulations.

• Action: For containers with only trivial residue, triple rinse with a suitable solvent.[14]

• Action: After rinsing, deface or remove all chemical labels from the container.[13][14]

• Action: Dispose of the clean, label-free container in the appropriate solid waste stream (e.g., glass disposal).[13]

• Rationale: This procedure ensures that trace amounts of hazardous chemicals do not enter the non-hazardous waste stream and that containers are not mistaken for being full.

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A Comprehensive Guide to the Safe Handling of 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that the foundation of groundbreaking research is a steadfast commitment to safety. This guide provides essential, immediate safety and logistical information for handling 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. The following protocols are designed to be a self-validating system, integrating technical accuracy with field-proven insights to ensure the well-being of all laboratory personnel.

Hazard Identification and Risk Assessment

5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione is a compound that requires careful handling due to its potential health hazards. Based on available data, this chemical is classified with the following hazards:

• H302: Harmful if swallowed [1]

• H315: Causes skin irritation [2]

• H319: Causes serious eye irritation [2]

• H335: May cause respiratory irritation [2]

The signal word for this compound is "Warning" .[1][2]

Cyclic anhydrides, as a class of chemicals, are recognized as irritants and potent sensitizing agents.[3] Therefore, in addition to the specific hazards listed, there is a potential for allergic reactions with repeated exposure.

Hazard Statement	GHS Code	Description
Harmful if swallowed	H302	Ingestion of the substance can lead to adverse health effects.
Causes skin irritation	H315	Direct contact with the skin can cause irritation, redness, and inflammation.
Causes serious eye irritation	H319	Contact with the eyes can result in significant irritation and potential damage.
May cause respiratory irritation	H335	Inhalation of dust or vapors may irritate the respiratory tract.

A thorough risk assessment should be conducted before any new experimental protocol involving this compound is initiated.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione. The selection of appropriate PPE is governed by the potential routes of exposure: inhalation, skin contact, and eye contact.

Core PPE Requirements:

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or in the case of a spill, heavier-duty gloves should be considered. Always inspect gloves for any signs of degradation or perforation before use.[4]

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement. However, given the "serious eye irritation" classification, it is highly recommended to use chemical splash goggles. A face shield should be worn in situations with a higher risk of splashes.

• Skin and Body Protection: A standard laboratory coat must be worn and fully buttoned. For procedures with a higher risk of splashes or spills, a chemically resistant apron over the lab coat is advised.

• Respiratory Protection: All handling of this compound in solid or powder form should be conducted in a certified chemical fume hood to minimize the risk of inhalation.[5] If a fume hood is not available, or if there is a potential for aerosol generation, a NIOSH-approved respirator appropriate for organic vapors and particulates should be used.

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Caption: A streamlined workflow for the proper disposal of chemical waste.

References

• Fluorochem. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.
• Sigma-Aldrich. (n.d.). 5-Methyl-7,7a-dihydroisobenzofuran-1,3(3aH,6H)-dione.
• University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide.
• IPG. (2023, September 20). Decoding OSHA Laboratory Standards: Safety Essentials.
• Gonzaga University. (n.d.). Cyclic acid anhydrides : human health aspects.
• ChemicalBook. (2023, May 6). 5,6-dimethyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-dione.
• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
• Crystal Clean. (2026, January 12). The Essential Guide to Sustainability and Compliance for Industrial Waste Management.
• Axonator. (2024, April 29). EPA Hazardous Waste Management.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.

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